Fluorophosphoric acid

• CAS: 13537-32-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Fluorophosphoric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorophosphoric acid (H₂PO₃F), also known as monofluorophosphoric acid, is a phosphorus oxyacid in which one of the hydroxyl groups of phosphoric acid is substituted by a fluorine atom. This substitution imparts unique chemical and physical properties that make it a compound of interest in various industrial and research applications, including metal treatment, catalysis, and as a precursor for the synthesis of fluorinated compounds. In the context of drug development, fluorinated molecules often exhibit enhanced metabolic stability, bioavailability, and binding affinity, making fluorophosphoric acid and its derivatives valuable reagents. This guide provides a comprehensive overview of the core physical and chemical properties of fluorophosphoric acid, detailed experimental methodologies for its synthesis and characterization, and visual representations of its key chemical processes.

Physical Properties

Fluorophosphoric acid is a colorless, practically odorless, and viscous liquid at room temperature.[1][2] Upon cooling to -78 °C, it does not crystallize but solidifies into a rigid glass.[1][2] This reluctance to crystallize suggests that the bulk liquid, while approximating the composition of H₂PO₃F, is not a pure compound.[2]

Table 1: Physical Properties of Fluorophosphoric Acid

Property	Value	Reference
Molecular Formula	H₂PO₃F	[2]
Molecular Weight	99.985 g/mol	[2]
Appearance	Colorless, viscous liquid	[1][2]
Odor	Practically odorless	[2]
Density	1.818 g/cm³ at 25 °C	[2]
Melting Point	-78 °C (-108 °F; 195 K)	[2]
Boiling Point	Decomposes upon heating	[2]
Solubility in water	Soluble and miscible in all proportions	[2]

Chemical Properties

Fluorophosphoric acid is a dibasic acid, meaning it can donate two protons in solution. Its chemical behavior is characterized by its acidity and its susceptibility to hydrolysis.

Table 2: Chemical Properties of Fluorophosphoric Acid

Property	Value	Reference
CAS Number	13537-32-1	[2]
Acidity (pKa)	pKa₁ = 5.5, pKa₂ ≈ 8.5	[2]
Reactivity	Reacts with bases, hydrolyzes in water, corrosive to metals and glass	[1][2]

Acidity

Fluorophosphoric acid is a dibasic acid with two dissociation constants, pKa₁ = 5.5 and pKa₂ ≈ 8.5.[2] An aqueous solution exhibits the typical behavior of a dibasic acid, with the first neutralization point occurring at approximately pH 3.5 and the second at pH 8.5.[1]

Hydrolysis

When diluted with water, fluorophosphoric acid undergoes hydrolysis to produce phosphoric acid and hydrogen fluoride (B91410).[2] This reaction is a critical consideration when handling aqueous solutions of the acid.

Reactivity

Fluorophosphoric acid is a corrosive substance that can cause severe skin burns and eye damage.[2] It is corrosive to metals and glass, particularly in the presence of moisture, due to the generation of hydrofluoric acid upon hydrolysis.[1] It is not flammable.[2]

Experimental Protocols

Synthesis of Fluorophosphoric Acid

Method 1: Reaction of Phosphorus Pentoxide with Hydrogen Fluoride

This is the primary commercial method for producing fluorophosphoric acid.[2]

• Principle: Phosphorus pentoxide (P₄O₁₀) reacts with anhydrous or concentrated hydrogen fluoride (HF) to yield fluorophosphoric acid. The stoichiometry of the reaction can be controlled to favor the formation of monofluorophosphoric acid over other fluorinated phosphoric acids.

• General Procedure:

  • In a suitable corrosion-resistant reactor (e.g., made of platinum, lead, or a fluoropolymer), place anhydrous or concentrated hydrogen fluoride.

  • Gradually add phosphorus pentoxide to the hydrogen fluoride with stirring, while controlling the temperature of the exothermic reaction.

  • The resulting mixture contains a solution of fluorophosphoric acids. The composition can be influenced by the ratio of reactants and the reaction conditions.

  • Due to the difficulty in separating the components by distillation, the crude product is often used directly, or further purification steps may be employed if a higher purity is required.

Method 2: Hydrolysis of Phosphorus Oxyfluoride

A less pure product can be obtained through the controlled hydrolysis of phosphorus oxyfluoride (POF₃).[2]

• Principle: The hydrolysis of phosphorus oxyfluoride proceeds in a stepwise manner, first producing difluorophosphoric acid (HPO₂F₂) and subsequently monofluorophosphoric acid (H₂PO₃F).[2]

• General Procedure:

  • Phosphorus oxyfluoride is carefully reacted with a controlled amount of water.

  • The initial reaction yields difluorophosphoric acid and hydrogen fluoride: POF₃ + H₂O → HPO₂F₂ + HF[2]

  • Further hydrolysis of the difluorophosphoric acid produces monofluorophosphoric acid: HPO₂F₂ + H₂O → H₂PO₃F + HF[2]

  • Careful control of the stoichiometry of water is crucial to prevent complete hydrolysis to phosphoric acid.

Characterization of Fluorophosphoric Acid

Determination of Acidity (pKa) by Potentiometric Titration

• Principle: The pKa values of a weak acid can be determined by titrating a solution of the acid with a strong base and monitoring the pH change. The pH at the half-equivalence points corresponds to the pKa values.

• General Procedure:

  • Prepare a standard solution of sodium hydroxide (B78521) (NaOH) of known concentration.

  • Accurately weigh a sample of fluorophosphoric acid and dissolve it in deionized water to create a solution of known concentration.

  • Calibrate a pH meter using standard buffer solutions.

  • Place the fluorophosphoric acid solution in a beaker with a magnetic stirrer and immerse the pH electrode.

  • Slowly add the standardized NaOH solution from a burette in small increments.

  • Record the pH of the solution after each addition of NaOH, allowing the reading to stabilize.

  • Continue the titration past the second equivalence point.

  • Plot the pH versus the volume of NaOH added. The pKa₁ is the pH at the midpoint of the volume of NaOH required to reach the first equivalence point, and the pKa₂ is the pH at the midpoint between the first and second equivalence points.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ³¹P NMR: This technique is highly effective for characterizing phosphorus-containing compounds. The chemical shift and coupling constants in the ³¹P NMR spectrum of fluorophosphoric acid can provide information about the phosphorus environment and the presence of P-F bonds. A proton-decoupled ³¹P{¹H} experiment is often preferred to simplify the spectrum.[3]

  • ¹⁹F NMR: As a fluorine-containing compound, ¹⁹F NMR is a powerful tool for analysis. The chemical shift and coupling to phosphorus (J-coupling) can confirm the structure and purity of the sample.[4]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Principle: FTIR spectroscopy measures the absorption of infrared radiation by the sample, which corresponds to the vibrational frequencies of its chemical bonds.

  • Sample Preparation: A thin film of the liquid sample can be placed between two infrared-transparent windows (e.g., KBr or NaCl plates) for analysis. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used for direct analysis of the liquid sample.

  • Expected Absorptions: The FTIR spectrum of fluorophosphoric acid would be expected to show characteristic absorption bands for P=O, P-O-H, O-H, and P-F bonds.

• Raman Spectroscopy:

  • Principle: Raman spectroscopy provides information about the vibrational modes of a molecule by analyzing the inelastic scattering of monochromatic light.

  • Procedure: A small amount of the liquid sample is placed in a suitable container (e.g., a glass capillary) and irradiated with a laser. The scattered light is collected and analyzed to generate the Raman spectrum. This technique can be used to identify the characteristic vibrational modes of the PO₄ skeleton.[5]

Visualizations

Synthesis of Fluorophosphoric Acid via Hydrolysis of Phosphorus Oxyfluoride

Caption: Stepwise hydrolysis of phosphorus oxyfluoride to yield fluorophosphoric acid.

Hydrolysis of Fluorophosphoric Acid

References

• 1. Fluorophosphoric acid | H2PO3F | CID 24267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. Raman- and infrared-spectroscopic investigations of dilute aqueous phosphoric acid solutions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

A Comprehensive Technical Guide to the Laboratory Synthesis of Monofluorophosphoric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the laboratory-scale synthesis of monofluorophosphoric acid (H₂PO₃F), a compound of interest in various chemical and pharmaceutical research fields. The document details established synthetic methodologies, presents quantitative data, outlines experimental protocols, and includes critical safety information for handling the hazardous reagents involved.

Introduction

Monofluorophosphoric acid is a phosphorus oxyacid in which one of the hydroxyl groups of phosphoric acid is replaced by a fluorine atom. Its salts, particularly sodium monofluorophosphate, are widely recognized for their application in dental care products to prevent caries. In the context of research and drug development, fluorinated phosphate (B84403) analogues are of significant interest for their potential to modulate biological processes. This guide focuses on the preparation of the free acid, a crucial precursor for further chemical elaborations.

Synthetic Methodologies

Two primary methods for the laboratory synthesis of anhydrous monofluorophosphoric acid have been well-documented, primarily stemming from foundational patent literature. Both methods involve the use of highly corrosive and hazardous fluorine-containing reagents and must be conducted with extreme caution in a well-ventilated laboratory setting, preferably within a fume hood designed for work with hydrofluoric acid.

Synthesis from Anhydrous Metaphosphoric Acid and Anhydrous Hydrofluoric Acid

This method relies on the direct reaction between anhydrous metaphosphoric acid (HPO₃) and anhydrous hydrofluoric acid (HF). The reaction proceeds to give monofluorophosphoric acid in high yield.

Reaction Scheme:

Caption: Reaction of metaphosphoric acid and HF.

Synthesis from Phosphorus Pentoxide and Hydrofluoric Acid

This approach utilizes the reaction of phosphorus pentoxide (P₂O₅) with hydrofluoric acid. The stoichiometry of the reactants can be adjusted to favor the formation of monofluorophosphoric acid. This method may also produce difluorophosphoric acid (HPO₂F₂) as a byproduct, which can be separated.

Reaction Scheme:

Caption: Synthesis from phosphorus pentoxide.

Quantitative Data Summary

The following tables summarize the quantitative data derived from the foundational literature for the synthesis of monofluorophosphoric acid.

Table 1: Synthesis via Metaphosphoric Acid and Anhydrous HF

Parameter	Value	Reference
Reactants
Anhydrous Metaphosphoric Acid	80 g	[1]
Anhydrous Hydrofluoric Acid	20 g	[1]
Product
Theoretical Yield	~100 g	Calculated
Elemental Analysis (Theoretical)
Phosphorus (P)	31.0%	Calculated
Fluorine (F)	19.0%	Calculated
Elemental Analysis (Actual)
Phosphorus (P)	31.1%	[1]
Fluorine (F)	18.8%	[1]
Reported Yield	Virtually quantitative	[1]

Table 2: Synthesis via Phosphorus Pentoxide and Anhydrous HF

Parameter	Value	Reference
Reactants
Phosphorus Pentoxide (P₂O₅)	142 g (1 mole)	[2]
Anhydrous Hydrofluoric Acid (HF)	60 g (3 moles)	[2]
Products (after distillation)
Monofluorophosphoric Acid (residue)	176.2 g	[2]
Difluorophosphoric Acid (distillate)	24.2 g	[2]
Purity of Monofluorophosphoric Acid	Technical grade	[2]

Experimental Protocols

The following are detailed experimental protocols based on the established methods. Extreme caution must be exercised when handling anhydrous hydrofluoric acid. All manipulations should be performed in a specialized fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis from Anhydrous Metaphosphoric Acid

Materials and Equipment:

• Anhydrous metaphosphoric acid (HPO₃)

• Anhydrous hydrofluoric acid (HF)

• Platinum or stainless steel reaction vessel with a pressure-tight seal

• Magnetic stirrer

• Cooling bath (ice-water or water bath)

• Vacuum pump

Workflow Diagram:

Caption: Workflow for H₂PO₃F synthesis from HPO₃.

Procedure:

• In a platinum or stainless steel reaction vessel, place 165.7 g of anhydrous metaphosphoric acid.

• Cool the vessel in a water bath.

• Carefully add 44.3 g of liquid anhydrous hydrofluoric acid to the vessel.

• Seal the vessel tightly and stir the mixture mechanically until a homogenous, clear, oily liquid is formed.

• Once the reaction is complete, connect the vessel to a vacuum pump.

• Evacuate the vessel to a pressure of approximately 3 mmHg.

• Gently heat the vessel to about 50°C in a water bath for several hours to remove any excess volatile materials, primarily unreacted HF.[1]

• The remaining liquid is anhydrous monofluorophosphoric acid.

Protocol 2: Synthesis from Phosphorus Pentoxide

Materials and Equipment:

• Phosphorus pentoxide (P₂O₅)

• Anhydrous hydrofluoric acid (HF)

• Pressure-tight reaction vessel (e.g., stainless steel)

• Heating and stirring capabilities

• Distillation apparatus suitable for vacuum and corrosive materials

Workflow Diagram:

References

• 1. US2408784A - Anhydrous monofluorophosphoric acid and method of producing it - Google Patents [patents.google.com]
• 2. US2408785A - Method of production of anhydrous monofluorophosphoric acid - Google Patents [patents.google.com]

Fluorophosphoric Acid: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of its Chemical Properties, Synthetic Applications, and Relevance in Biochemical Research

Core Chemical Information

Identifier	Value
CAS Number	13537-32-1
Molecular Formula	H₂PO₃F

Physicochemical Properties of Fluorophosphoric Acid

Property	Value
Molecular Weight	99.99 g/mol
Appearance	Colorless, viscous liquid
Density	1.83 g/mL at 25 °C
Solubility	Very soluble in water
pKa	pKa1 ≈ 3.5, pKa2 ≈ 8.5

Applications in Organic Synthesis

Fluorophosphoric acid serves as a versatile and efficient catalyst in various organic transformations. Its acidic nature, coupled with the presence of the fluorine atom, imparts unique catalytic properties. One notable application is in the synthesis of heterocyclic compounds of significant interest in medicinal chemistry.

Experimental Protocol: Catalytic Synthesis of Benzimidazoles, Benzoxazoles, and Benzothiazoles

A highly efficient, one-pot synthesis of 1,2-disubstituted benzimidazoles can be achieved using fluorophosphoric acid as a catalyst.[1] This method offers several advantages, including mild reaction conditions, short reaction times, and high yields.[1][2][3]

Reaction Scheme:

Caption: General reaction scheme for the fluorophosphoric acid-catalyzed synthesis of benzimidazoles.

Procedure:

• To a solution of o-phenylenediamine (1 mmol) and a substituted aldehyde (2 mmol) in ethanol (3 mL), add fluorophosphoric acid (5 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography.

• Upon completion, dilute the reaction mixture with water.

• The resulting solid product is then filtered, washed with water, and dried.

Table of Results for the Synthesis of Benzimidazole Derivatives:

Entry	Aldehyde	Product	Time (min)	Yield (%)
1	Benzaldehyde	1-benzyl-2-phenyl-1H-benzo[d]imidazole	5	89
2	4-Chlorobenzaldehyde	1-(4-chlorobenzyl)-2-(4-chlorophenyl)-1H-benzo[d]imidazole	10	85
3	4-Methylbenzaldehyde	1-(4-methylbenzyl)-2-(p-tolyl)-1H-benzo[d]imidazole	15	82
4	4-Methoxybenzaldehyde	1-(4-methoxybenzyl)-2-(4-methoxyphenyl)-1H-benzo[d]imidazole	12	86
5	2-Nitrobenzaldehyde	1-(2-nitrobenzyl)-2-(2-nitrophenyl)-1H-benzo[d]imidazole	25	75

This methodology can be extended to the synthesis of benzoxazoles and benzothiazoles by using 2-aminophenol (B121084) and 2-aminothiophenol, respectively, in place of o-phenylenediamine.[1]

Applications in Drug Discovery and Biochemical Research

Organofluorine compounds play a crucial role in modern drug discovery. The introduction of fluorine can significantly alter the physicochemical and pharmacokinetic properties of a molecule. While fluorophosphoric acid itself is not typically incorporated directly into drug molecules, its derivatives, particularly fluorophosphates, are valuable tools for researchers.

Fluorophosphate (B79755) Nucleotide Analogues as ¹⁹F NMR Probes

Fluorophosphate analogues of nucleotides are powerful tools for studying the activity of nucleotide-processing enzymes using ¹⁹F NMR spectroscopy.[4][5][6] These analogues, where a non-bridging oxygen in the phosphate (B84403) chain is replaced by fluorine, can act as substrates or inhibitors, allowing for real-time monitoring of enzymatic reactions.

Experimental Protocol: Synthesis of Fluorophosphate Nucleotide Analogues

Several synthetic strategies exist for the preparation of fluorophosphate nucleotide analogues. A common approach involves the use of a fluorinating agent with a nucleoside phosphorimidazolide derivative.[4][5][6]

Caption: Simplified workflow for the synthesis of fluorophosphate nucleotide analogues.

Summary of Synthesized Fluorophosphate Nucleotide Analogues:

Nucleobase	Phosphate Chain Length	Modifications
Adenine (A)	Mono-, Di-, Tri-, Tetra-	Thio, Borano, Imido, Methylene
Guanine (G)	Mono-, Di-, Tri-	-
Cytosine (C)	Mono-, Di-	-
Uracil (U)	Mono-, Di-	-
7-methylguanine (m⁷G)	Mono-, Di-, Tri-	-

These synthesized analogues have been successfully used to monitor the activity of various enzymes, including the human DcpS enzyme, a therapeutic target for spinal muscular atrophy.[4][5][6]

Biochemical Studies with Fluorophosphate Analogues

Fluorophosphate and other organophosphorus compounds are widely studied as enzyme inhibitors.[7][8][9] They can act as mimics of the tetrahedral transition state of phosphate hydrolysis, leading to potent and often irreversible inhibition of enzymes such as serine proteases and acetylcholinesterases.[7] The stability of the P-F bond compared to the P-O bond in natural substrates makes these compounds valuable probes for studying enzyme mechanisms.

Hypothetical Signaling Pathway Inhibition

The inhibition of key enzymes by fluorophosphate analogues can have significant downstream effects on cellular signaling pathways. For example, the inhibition of a critical kinase in a cancer-related pathway could lead to the downregulation of cell proliferation and survival signals.

Caption: Diagram illustrating the hypothetical inhibition of a kinase signaling pathway by a fluorophosphate analogue.

Analytical Methods

The monitoring of reactions involving fluorophosphoric acid and the characterization of fluorinated products can be accomplished using a variety of analytical techniques. ¹H and ¹³C NMR spectroscopy are standard methods for structural elucidation.[2] For reactions involving fluorinated compounds, ¹⁹F NMR is a particularly powerful tool for both qualitative and quantitative analysis, allowing for the direct observation of fluorine-containing species.[4][5][6][10] Mass spectrometry is also crucial for determining the molecular weight and fragmentation patterns of the synthesized compounds.[10]

Safety and Handling Information

Fluorophosphoric acid is a corrosive and toxic substance that must be handled with extreme care in a well-ventilated fume hood.[11][12][13]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including chemical-resistant gloves, safety goggles, and a face shield.[11][12]

• Inhalation: Avoid inhaling vapors or mists. If inhalation occurs, move to fresh air and seek immediate medical attention.[11]

• Skin Contact: Causes severe skin burns. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[12]

• Eye Contact: Causes severe eye damage. In case of contact, immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[12]

• Ingestion: Do not induce vomiting. If swallowed, rinse mouth with water and seek immediate medical attention.

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed, corrosion-resistant container. Keep away from incompatible materials such as bases and metals.[12][13]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficient synthesis of 1,2-disubstituted benzimidazoles catalyzed by phosphoric acid as a homogeneous catalyst under mild conditions and investigating their anti-diabetes properties through molecular docking studies and calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient synthesis of 1,2-disubstituted benzimidazoles catalyzed by phosphoric acid as a homogeneous catalyst under mild conditions and investigating their anti-diabetes properties through molecular docking studies and calculations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of fluorophosphate nucleotide analogues and their characterization as tools for ¹⁹F NMR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Novel fluorinated antifolates. Enzyme inhibition and cytotoxicity studies on 2'- and 3'-fluoroaminopterin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 11. chemicalbook.com [chemicalbook.com]
• 12. nutrien-prod-asset.s3.us-east-2.amazonaws.com [nutrien-prod-asset.s3.us-east-2.amazonaws.com]
• 13. fishersci.com [fishersci.com]

An In-Depth Technical Guide to the Acidity and pKa Values of Fluorophosphoric Acids

Abstract: This technical guide provides a comprehensive overview of the acidity and corresponding pKa values of the fluorophosphoric acid series: monofluorophosphoric acid (H₂PO₃F), difluorophosphoric acid (HPO₂F₂), and hexafluorophosphoric acid (HPF₆). It explores the profound impact of progressive fluorination on the parent phosphoric acid molecule, leading to a dramatic increase in acidic strength. This document includes a comparative analysis of their pKa values, detailed experimental protocols for their determination, and discusses their synthesis, reactions, and relevance in research and drug development. Visualizations of key concepts and experimental workflows are provided to facilitate understanding.

Introduction

Fluorophosphoric acids are a class of inorganic compounds derived from phosphoric acid by the substitution of one or more hydroxyl groups with fluorine atoms. This substitution has a significant impact on the electronic properties of the molecule, most notably its acidity. The high electronegativity of fluorine withdraws electron density from the phosphorus atom, which in turn weakens the O-H bonds and stabilizes the resulting conjugate base, making the acid stronger.

This family of acids, including monofluorophosphoric acid, difluorophosphoric acid, and hexafluorophosphoric acid, has found applications as catalysts in organic synthesis, in metal surface treatment, and as precursors for various materials and pharmaceutical compounds.[1][2][3] Understanding their pKa values is critical for controlling reaction mechanisms, developing new synthetic methodologies, and for applications in fields such as drug discovery, where the strategic incorporation of fluorine is a key tool for modulating a molecule's physicochemical properties.[4][5]

Acidity and pKa Values of Fluorophosphoric Acids

The acidity of an acid is quantified by its acid dissociation constant (Ka), or more conveniently, its pKa value (pKa = -log₁₀(Ka)). A lower pKa value indicates a stronger acid, signifying a greater tendency to donate a proton.[6][7]

The progressive substitution of hydroxyl groups in phosphoric acid with highly electronegative fluorine atoms results in a significant increase in acidity. This trend is clearly demonstrated by the decreasing pKa values along the series from phosphoric acid to hexafluorophosphoric acid.

Data Presentation: pKa Values

The table below summarizes the experimentally determined and predicted pKa values for the fluorophosphoric acid series, with phosphoric acid included for reference.

Compound Name	Formula	pKa1	pKa2	pKa3	Reference(s)
Phosphoric Acid	H₃PO₄	2.15	7.20	12.38	[8]
Monofluorophosphoric Acid	H₂PO₃F	5.5	8.5	N/A	[1]
Difluorophosphoric Acid	HPO₂F₂	-0.11 (Predicted)	N/A	N/A	[9][10]
Hexafluorophosphoric Acid	HPF₆	-20 (in water)	N/A	N/A	[11]

Note: The pKa values for monofluorophosphoric acid correspond to its behavior as a dibasic acid.[1] The values for the much stronger difluoro- and hexafluorophosphoric acids are typically derived from theoretical predictions or measurements in non-aqueous systems due to their complete dissociation in water.

Structure-Acidity Relationship

The increasing acidity with higher degrees of fluorination is a classic example of the inductive effect. The fluorine atoms withdraw electron density, stabilizing the anionic conjugate base formed upon deprotonation and making the proton's removal more favorable.

Figure 1: Structure-Acidity Trend of Fluorophosphoric Acids.

Synthesis and Hydrolysis

Fluorophosphoric acids can be synthesized through several routes. Monofluorophosphoric acid is commercially produced by treating phosphorus pentoxide with hydrogen fluoride (B91410).[1] An alternative method involves the controlled hydrolysis of phosphorus oxyfluoride (POF₃), which proceeds stepwise.[1][12]

This sequential hydrolysis pathway first yields difluorophosphoric acid, followed by monofluorophosphoric acid, and ultimately, complete hydrolysis gives phosphoric acid.[12]

Figure 2: Stepwise Hydrolysis Pathway from POF₃.

Experimental Determination of pKa

The method for determining the pKa of an acid depends heavily on its strength.

Experimental Protocol 1: Potentiometric Titration for Weaker Acids (e.g., Monofluorophosphoric Acid)

Potentiometric titration is a standard method for determining the pKa values of weak to moderately strong acids that exhibit a clear buffering region in aqueous solution.[13][14]

Objective: To determine the pKa values of monofluorophosphoric acid by monitoring pH changes during titration with a strong base.

Materials and Apparatus:

• Monofluorophosphoric acid solution of known concentration (e.g., 0.1 M)

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Calibrated pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beaker (250 mL)

• Volumetric flasks and pipettes

Methodology:

• Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).

• Sample Preparation: Pipette a precise volume (e.g., 50.0 mL) of the monofluorophosphoric acid solution into the beaker.

• Apparatus Setup: Place the beaker on the magnetic stirrer, add the stir bar, and immerse the pH electrode in the solution. Position the burette filled with the standardized NaOH solution above the beaker.

• Titration:

  • Record the initial pH of the acid solution.

  • Begin adding the NaOH titrant in small, precise increments (e.g., 0.5-1.0 mL).

  • After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

  • As the pH begins to change more rapidly near the equivalence points, reduce the volume of the increments (e.g., 0.1 mL) to obtain a more detailed curve.

  • Continue the titration well past the second equivalence point.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the volume of NaOH required to reach the first and second equivalence points (the points of steepest inflection).

  • The pKa₁ is equal to the pH at the point where half of the volume to the first equivalence point has been added (the first half-equivalence point).

  • The pKa₂ is equal to the pH at the point midway between the first and second equivalence points.

Figure 3: Experimental Workflow for pKa Determination via Titration.

Methodologies for Strong Acids (e.g., Difluoro- and Hexafluorophosphoric Acid)

Strong acids like difluorophosphoric acid and hexafluorophosphoric acid completely dissociate in water, meaning a titration curve in an aqueous medium will not show a useful buffering region.[15] Therefore, their pKa values cannot be determined by the standard method described above. Instead, acidity is assessed using:

• Non-Aqueous Titrations: Using a very weakly basic solvent to differentiate the acid strengths.

• Spectroscopic Methods: Techniques like NMR spectroscopy can be used to measure the equilibrium between the protonated and deprotonated species under specific conditions.[13]

• Computational Chemistry: Quantum mechanical calculations are often used to predict the pKa values of very strong acids. The "predicted" value for difluorophosphoric acid is likely derived from such methods.[9][10]

Relevance in Drug Development and Research

The incorporation of fluorine into molecules is a cornerstone of modern drug design, used to enhance metabolic stability, binding affinity, and bioavailability.[4][5][16] While fluorophosphoric acids themselves are generally too corrosive for direct therapeutic use, they are valuable in related research and synthesis.

• Catalysis: Fluorophosphoric acids can act as efficient catalysts for various organic transformations, including the synthesis of heterocyclic compounds that are important scaffolds in many pharmaceutical agents.[2]

• Fluorination Reagents: They can serve as precursors or reagents in fluorination reactions, a critical step in the synthesis of many modern drugs.

• Pharmaceutical Formulations: The salt of monofluorophosphoric acid, sodium monofluorophosphate, is a widely used active ingredient in toothpaste to prevent tooth decay, demonstrating a key application in healthcare.[1][17] It is considered more biosafe than sodium fluoride and can act on both the surface and deeper layers of tooth enamel.[18][19]

Figure 4: The Role of Fluorination in Drug Discovery.

Safety and Handling

Fluorophosphoric acids are hazardous materials that must be handled with extreme caution.

• Corrosivity: All fluorophosphoric acids are highly corrosive to skin, eyes, and mucous membranes.[1][20] Contact can cause severe chemical burns, and eye damage can be permanent.[1]

• Toxicity: They are toxic if swallowed, inhaled, or in contact with skin.[21] Inhalation may cause severe burns to the respiratory system.[1]

• Reactivity: They react with water, sometimes vigorously, to produce hydrofluoric acid and heat.[9][22] They also react with many metals to release flammable hydrogen gas.[9][23]

• Handling Precautions: Always work in a well-ventilated fume hood.[21] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, chemical safety goggles, and a face shield.[24][25] Ensure an eyewash station and safety shower are immediately accessible.

Conclusion

The fluorophosphoric acids represent a clear and compelling example of how the inductive effect of substituents can be used to tune molecular properties. The progressive replacement of hydroxyl groups with fluorine atoms increases the acidity by over 20 orders of magnitude from phosphoric acid to hexafluorophosphoric acid. This dramatic change underscores the powerful influence of fluorine in chemistry. A thorough understanding of the pKa values, synthetic routes, and handling requirements of these potent acids is essential for their safe and effective use as catalysts and reagents in academic research and industrial applications, including the development of new pharmaceutical agents.

References

• 1. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. datainsightsmarket.com [datainsightsmarket.com]
• 4. pharmacyjournal.org [pharmacyjournal.org]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. global.oup.com [global.oup.com]
• 9. DIFLUOROPHOSPHORIC ACID CAS#: 13779-41-4 [chemicalbook.com]
• 10. lookchem.com [lookchem.com]
• 11. hexafluorophosphoric acid [chemister.ru]
• 12. Difluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 13. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 14. byjus.com [byjus.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. researchgate.net [researchgate.net]
• 17. Sodium Monofluorophosphate - Descrizione [tiiips.com]
• 18. Monofluorophosphate is hydrolyzed by alkaline phosphatase and mimics the actions of NaF on skeletal tissues, in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Fluorophosphoric acid | H2PO3F | CID 24267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. Difluorophosphoric acid | HPO2F2 | CID 61681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. Hexafluorophosphoric acid | 16940-81-1 [amp.chemicalbook.com]
• 24. fishersci.com [fishersci.com]
• 25. epa.gov [epa.gov]

hydrolysis process of fluorophosphoric acid in aqueous solutions

An In-depth Technical Guide on the Hydrolysis of Fluorophosphoric Acid in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of fluorophosphoric acids (monofluorophosphoric acid and difluorophosphoric acid) in aqueous solutions. It covers the reaction pathways, kinetics, influencing factors, and detailed experimental protocols for studying this process. The information is intended for professionals in research and development who work with or encounter fluoride-containing compounds.

Introduction to Fluorophosphoric Acid Hydrolysis

Fluorophosphoric acids, existing primarily as monofluorophosphoric acid (H₂PO₃F) and difluorophosphoric acid (HPO₂F₂), are inorganic compounds of interest in various industrial and pharmaceutical applications. For instance, sodium monofluorophosphate is a common additive in dentifrice for preventing tooth decay.[1] Understanding the stability and hydrolysis of these compounds in aqueous environments is critical, as the process releases fluoride (B91410) and phosphate (B84403) ions, which can have significant biological and chemical effects.[1] The hydrolysis is a stepwise process, with the ultimate products being phosphoric acid and hydrofluoric acid.[2]

The Stepwise Hydrolysis Pathway

The hydrolysis of fluorophosphoric acids proceeds through a sequence of reactions where fluorine atoms are progressively replaced by hydroxyl (-OH) groups. The process typically starts from the more fluorinated species, difluorophosphoric acid, which hydrolyzes to form monofluorophosphoric acid. This is then followed by the hydrolysis of monofluorophosphoric acid to phosphoric acid.[2]

The overall reaction sequence is as follows:

• Hydrolysis of Difluorophosphoric Acid: HPO₂F₂ + H₂O → H₂PO₃F + HF[2]

• Hydrolysis of Monofluorophosphoric Acid: H₂PO₃F + H₂O → H₃PO₄ + HF[3]

These reactions are influenced by factors such as pH and temperature, which will be discussed in subsequent sections.

Caption: Stepwise hydrolysis of fluorophosphoric acids.

Kinetics and Mechanism

The hydrolysis of monofluorophosphoric acid (H₂PO₃F) has been studied in detail. The reaction rate is highly dependent on the pH of the solution.

pH Dependence

In aqueous solution, monofluorophosphoric acid exists in three forms depending on the pH: H₂PO₃F, HPO₃F⁻, and PO₃F²⁻. The rate of hydrolysis is slow for the anionic species (HPO₃F⁻ and PO₃F²⁻) but is significantly faster in acidic conditions.[3] The kinetics in acidic solution are described by a pseudo-first-order reaction, with the rate being dependent on the concentration of both H₂PO₃F and H⁺ ions.[3]

The kinetic expression in acidic solution is: -dC/dt = k[H₂PO₃F][H⁺] Where C is the total formal concentration of all monofluorophosphate species.[3]

Proposed Mechanism in Acidic Solution

A proposed mechanism for the acid-catalyzed hydrolysis involves the formation of a protonated complex as an intermediate. This intermediate is then attacked by a water molecule, leading to the final products.[3]

Caption: Proposed mechanism for acid hydrolysis of H₂PO₃F.

Quantitative Data on Hydrolysis Kinetics

The rate of hydrolysis has been quantified under various conditions. The data below is summarized from the kinetic study of monofluorophosphoric acid by Devonshire and Rowley (1962).[3]

Table 1: Pseudo First-Order Rate Constants (k_obs) for H₂PO₃F Hydrolysis at Various Temperatures [3]

Temperature (°C)	Initial [H₂PO₃F] (M)	Initial [HClO₄] (M)	k_obs x 10⁵ (sec⁻¹)
27.0	0.0962	0.962	0.493
27.0	0.0962	1.924	1.04
40.0	0.0962	0.962	2.50
40.0	0.0962	1.924	5.23
80.0	0.0481	0.481	16.5
80.0	0.0481	0.962	34.0

Note: The data illustrates the dependence of the observed rate constant on both temperature and acid concentration.

The Arrhenius energy of activation for the hydrolysis of H₂PO₃F in acidic solution has been determined to be 16.3 ± 1 kcal/mole.[3]

A study on the acid hydrolysis of sodium monofluorophosphate in hydrochloric acid also showed that at higher acid concentrations (1.0 M and 2.0 M HCl), the reaction order is higher than pseudo-first order, with a discrepancy between the rate of fluoride release and orthophosphate release.[1]

Table 2: Hydrolysis of 0.1 M Sodium Monofluorophosphate in 1.0 M HCl at Different Temperatures [1]

Time (min)	% F⁻ Released at 40°C	% PO₄³⁻ Released at 40°C	% F⁻ Released at 50°C	% PO₄³⁻ Released at 50°C	% F⁻ Released at 60°C	% PO₄³⁻ Released at 60°C
15	1.9	2.1	3.9	4.3	7.9	8.8
30	3.8	4.2	7.6	8.4	14.8	16.5
60	7.2	8.0	14.0	15.6	26.5	29.5
120	13.0	14.8	24.5	27.5	43.0	48.0
240	22.8	26.0	39.5	45.0	63.5	71.0

Experimental Protocols for Studying Hydrolysis

A systematic approach is required to accurately study the kinetics of fluorophosphoric acid hydrolysis. This involves careful preparation of solutions, precise control of reaction conditions, and reliable analytical methods to monitor the reaction progress.

Materials and Preparation

• Fluorophosphoric Acid Solutions: Monofluorophosphoric acid can be prepared from its salts (e.g., Na₂PO₃F) through ion-exchange methods.[3] The initial concentration should be accurately determined.

• Acid/Buffer Solutions: Standardized solutions of strong acids (e.g., perchloric acid, hydrochloric acid) or appropriate buffers are used to maintain a constant pH throughout the experiment.[1][3]

• Reagents: All chemicals used should be of reagent quality. Carbonate-free sodium hydroxide (B78521) is required for titrations.[3]

General Experimental Workflow

The study of hydrolysis kinetics typically follows the workflow outlined below.

Caption: General workflow for a kinetic study of hydrolysis.

Key Analytical Methodologies

The progress of the hydrolysis reaction can be monitored by measuring the decrease in the concentration of the fluorophosphate (B79755) species or the increase in the concentration of the products (orthophosphate and fluoride).

• Determination of Orthophosphate:

  • Protocol: Aliquots of the reaction mixture are taken at specific time intervals.

  • The orthophosphate produced is often determined spectrophotometrically as the phosphomolybdate complex.

  • A standard spectrophotometer is used to measure the absorbance at the appropriate wavelength.[3]

• Measurement of Increase in Acidity:

  • Protocol: The hydrolysis of H₂PO₃F to H₃PO₄ and HF results in an increase in titratable acidity.

  • Aliquots are withdrawn and can be titrated with a standardized solution of carbonate-free sodium hydroxide to determine the increase in acid concentration over time.[3]

• Fluoride Ion-Selective Electrode (ISE):

  • Protocol: An ISE is used to directly measure the concentration of free fluoride ions (F⁻) produced during hydrolysis.

  • The reaction aliquot is typically mixed with a total ionic strength adjustment buffer (TISAB) to maintain constant ionic strength and pH, and to decomplex any fluoride ions.

  • The electrode potential is measured and compared to a calibration curve prepared from standard fluoride solutions under the same conditions.[1]

• ³¹P and ¹⁹F NMR Spectroscopy:

  • Protocol: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique to identify and quantify the different phosphorus- and fluorine-containing species in the solution simultaneously.

  • ³¹P NMR can distinguish between H₂PO₃F, HPO₂F₂, H₃PO₄, and other phosphate species.

  • ¹⁹F NMR can be used to monitor the parent fluorophosphate and the product, HF.

  • Aliquots are taken from the reaction, and their NMR spectra are recorded. The relative integrals of the peaks corresponding to each species are used to determine their concentrations over time.[4][5]

Conclusion

The hydrolysis of fluorophosphoric acid in aqueous solutions is a stepwise process that is highly sensitive to environmental conditions, particularly pH and temperature. The reaction is slow under neutral or basic conditions but is significantly accelerated by acid. Kinetic studies have established a pseudo-first-order dependence on both the acid and monofluorophosphoric acid concentrations in acidic media, with a mechanism proceeding through a protonated intermediate. A thorough understanding of these hydrolysis pathways and kinetics, achievable through the experimental protocols detailed in this guide, is essential for predicting the stability and fate of these compounds in various applications, from industrial catalysis to pharmaceutical formulations.

References

• 1. karger.com [karger.com]
• 2. Difluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reexamination of hexafluorosilicate hydrolysis by 19F NMR and pH measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Anhydrous Fluorophosphoric Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and decomposition of anhydrous fluorophosphoric acid (H₂PO₃F). Due to a notable scarcity of direct experimental data in publicly accessible literature for the anhydrous form of this compound, this document synthesizes information from related fluorinated phosphoric acids and analogous compounds to present a scientifically grounded, albeit theoretical, perspective on its decomposition pathways. Detailed experimental protocols for robust thermal analysis are also provided to guide researchers in this area.

Executive Summary

Anhydrous fluorophosphoric acid is a corrosive, viscous liquid with applications as a catalyst and in metal treatment. While it is known to be hydrolytically and thermally unstable, specific quantitative data on its decomposition profile is limited. General information suggests that little decomposition occurs up to 185°C under vacuum.[1] Upon heating at atmospheric pressure, it is expected to decompose, releasing corrosive and toxic fumes.[1] This guide extrapolates from the known thermal behavior of phosphoric acid (H₃PO₄), difluorophosphoric acid (HPO₂F₂), and hexafluorophosphoric acid (HPF₆) to propose a likely decomposition mechanism involving intermolecular condensation and the elimination of hydrogen fluoride (B91410) (HF).

Thermal Stability and Proposed Decomposition Pathway

The thermal decomposition of anhydrous fluorophosphoric acid is likely to proceed through two primary, potentially overlapping, pathways: intermolecular condensation (dehydration) and the elimination of hydrogen fluoride.

Intermolecular Condensation

Similar to its parent compound, phosphoric acid, which undergoes condensation to form pyrophosphoric acid at temperatures around 213°C, fluorophosphoric acid is expected to form fluorinated pyrophosphate analogues through the elimination of water at elevated temperatures.[2]

Proposed Reaction: 2 H₂PO₃F → H₃P₂O₅F₂ + H₂O

This resulting difluoropyrophosphoric acid could undergo further condensation to form higher-order polyphosphates.

Elimination of Hydrogen Fluoride and Phosphorus Oxyfluorides

Drawing parallels with the decomposition of other fluorinated acids like hexafluorophosphoric acid (decomposes to PF₅ and HF) and difluorophosphoric acid (emits toxic fumes of POₓ and F⁻), a key decomposition route for fluorophosphoric acid is expected to be the elimination of hydrogen fluoride.[3][4][5] This could lead to the formation of various phosphorus oxyfluorides.

Proposed Reactions: H₂PO₃F → HPO₃ + HF Further decomposition and rearrangement of intermediates could yield phosphoryl fluoride (POF₃) and other phosphorus oxides (PₓOᵧ).

The diagram below illustrates the proposed logical relationship for the decomposition of anhydrous fluorophosphoric acid.

Caption: Proposed decomposition pathways for anhydrous H₂PO₃F.

Quantitative Data from Related Compounds

Compound	Formula	Decomposition Temperature	Decomposition Products	Citations
Fluorophosphoric Acid	H₂PO₃F	>185°C (under vacuum, little decomposition)	Corrosive/toxic fumes (unspecified)	[1]
Phosphoric Acid	H₃PO₄	~213°C (forms pyrophosphoric acid)	H₂O, H₄P₂O₇, PₓOᵧ (at very high temps)	[2][6]
Difluorophosphoric Acid	HPO₂F₂	Thermally unstable	POₓ, F⁻ containing fumes, HF, H₃PO₄ (on hydrolysis)	[4][5][7]
Hexafluorophosphoric Acid	HPF₆	Unstable when dry, decomposes at 25°C; decomposes on heating	HF, PF₅	[1][3][8]

Experimental Protocols for Thermal Analysis

To definitively determine the thermal stability and decomposition products of anhydrous fluorophosphoric acid, a combination of Thermogravimetric Analysis (TGA) coupled with Mass Spectrometry (MS) and Differential Scanning Calorimetry (DSC) is recommended.

TGA-MS Analysis

This technique measures the change in mass of a sample as a function of temperature while identifying the evolved gaseous decomposition products.

Methodology:

• Sample Preparation: Due to the hygroscopic and corrosive nature of anhydrous H₂PO₃F, sample preparation should be conducted in an inert atmosphere (e.g., a glovebox). A small sample size (0.5 - 5 mg) is recommended to prevent saturation of the MS detector.[9]

• Instrumentation: A TGA instrument coupled to a quadrupole mass spectrometer via a heated transfer line (typically heated to ~200-250°C to prevent condensation of evolved products).

• TGA Parameters:

  • Crucible: Platinum or ceramic (alumina) crucible.

  • Purge Gas: Inert gas such as nitrogen or argon at a flow rate of 20-50 mL/min. Argon may be preferred to avoid interference with nitrogen-containing fragments at m/z 14 and 28.[9]

  • Temperature Program:

    • Isothermal hold at 30-40°C for 5-10 minutes to allow for signal stabilization.

    • Ramp from 40°C to 600°C at a heating rate of 10°C/min. A slower heating rate (e.g., 5°C/min) can provide better resolution of thermal events.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: A combination of scan mode (e.g., m/z 10-200) for initial identification of unknown products and selected ion monitoring (SIM) or "peak jump" mode for tracking expected products (e.g., m/z 18 for H₂O, m/z 20 for HF, m/z 85 for POF₂⁺ fragment).[10]

The following diagram illustrates a typical TGA-MS experimental workflow.

Caption: Workflow for TGA-MS analysis of evolved gases.

DSC Analysis

This technique measures the difference in heat flow between a sample and a reference as a function of temperature, allowing for the determination of transition temperatures and enthalpies.

Methodology:

• Sample Preparation: As with TGA-MS, sample preparation must be performed in an inert atmosphere. Samples (2-10 mg) should be hermetically sealed in aluminum or gold-plated stainless steel pans to contain corrosive vapors. A pinhole may be added to the lid if controlled release is desired, but this should be done with caution.

• Instrumentation: A Differential Scanning Calorimeter capable of operating in the desired temperature range.

• DSC Parameters:

  • Reference: An empty, hermetically sealed pan of the same type used for the sample.

  • Purge Gas: Inert gas (nitrogen or argon) at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at a sub-ambient temperature (e.g., -20°C).

    • Ramp to an upper temperature (e.g., 300°C) at a heating rate of 10°C/min. The upper-temperature limit should be chosen based on TGA results to avoid excessive decomposition and instrument contamination.

• Data Analysis: The resulting thermogram is analyzed for endothermic (e.g., melting, boiling, decomposition) and exothermic (e.g., crystallization, some decomposition reactions) events.

Conclusion

While direct experimental evidence for the thermal decomposition of anhydrous fluorophosphoric acid is sparse, a theoretical pathway involving intermolecular condensation and elimination of hydrogen fluoride provides a robust framework for understanding its thermal instability. The decomposition of related compounds such as phosphoric acid, difluorophosphoric acid, and hexafluorophosphoric acid strongly supports the proposed formation of water, hydrogen fluoride, and various phosphorus oxyfluorides as primary decomposition products. Definitive characterization requires rigorous experimental analysis, and the TGA-MS and DSC protocols outlined in this guide provide a clear and safe methodology for researchers to pursue this work. Such studies are critical for ensuring the safe handling, storage, and application of this compound in research and industrial settings.

References

• 1. Buy Hexafluorophosphoric acid | 16940-81-1 [smolecule.com]
• 2. Phosphoric acid [erplan.net]
• 3. Hexafluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 4. DIFLUOROPHOSPHORIC ACID CAS#: 13779-41-4 [chemicalbook.com]
• 5. DIFLUOROPHOSPHORIC ACID | 13779-41-4 [chemicalbook.com]
• 6. isolab.ess.washington.edu [isolab.ess.washington.edu]
• 7. Difluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 8. Hexafluorophosphoric acid | HPF6 | CID 16211447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Sample Preparation – TGA-MS – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 10. m.youtube.com [m.youtube.com]

Commercial Production of Fluorophosphoric Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Fluorophosphoric acid (H₂PO₃F), a specialty chemical with significant applications in metal treatment, catalysis, and as a precursor for various pharmaceutical and agrochemical compounds, is produced commercially through carefully controlled synthesis routes. This technical guide provides an in-depth overview of the core commercial production methods, including detailed experimental protocols, quantitative data, and process visualizations to support research and development activities.

Primary Commercial Production Method: Reaction of Phosphorus Pentoxide (P₂O₅) with Hydrogen Fluoride (B91410) (HF)

The most prevalent commercial method for producing fluorophosphoric acid involves the direct reaction of phosphorus pentoxide with hydrogen fluoride.[1] This process is valued for its directness and scalability. The reaction proceeds through the formation of various fluorinated phosphoric acid species, with the final product composition being highly dependent on the stoichiometry of the reactants and the reaction conditions.

Underlying Chemistry

The fundamental reaction involves the progressive fluorination of phosphorus pentoxide. The overall reaction can be summarized as follows:

P₂O₅ + 2HF + H₂O → 2H₂PO₃F

This equation represents the ideal stoichiometry for the formation of monofluorophosphoric acid. In practice, the reaction is more complex and can yield a mixture of monofluorophosphoric acid (H₂PO₃F), difluorophosphoric acid (HPO₂F₂), and other polyphosphoric species. The relative proportions of these products are controlled by the molar ratio of the reactants.

Experimental Protocol

A typical commercial-scale process involves the following steps:

• Reactant Charging: Anhydrous or highly concentrated hydrogen fluoride is charged into a sealed, corrosion-resistant reactor. Suitable materials for reactor construction include steel alloys lined with inert polymers like PTFE or specialized nickel-based alloys.

• Controlled Addition of P₂O₅: Phosphorus pentoxide is added to the hydrogen fluoride in a controlled manner to manage the exothermic nature of the reaction. The addition is often done portion-wise or via a screw feeder to maintain the desired reaction temperature.

• Reaction Conditions: The reaction is typically carried out in a closed vessel to prevent the loss of volatile hydrogen fluoride. The temperature is maintained within a specific range, often with cooling jackets, to ensure the desired product distribution and to prevent the formation of undesirable byproducts. While specific temperatures are proprietary to manufacturers, they generally fall within a range that balances reaction rate with product stability.

• Agitation: Continuous and vigorous agitation is crucial to ensure intimate contact between the solid P₂O₅ and the liquid/gaseous HF, promoting a complete and uniform reaction.

• Product Recovery and Purification: After the reaction is complete, the crude fluorophosphoric acid is transferred to a purification stage. Purification methods can include:

  • Distillation: To separate monofluorophosphoric acid from more volatile components like unreacted HF and difluorophosphoric acid.

  • Extraction: Liquid-liquid extraction may be employed to remove specific impurities.

  • Stripping: Inert gas stripping can be used to remove dissolved volatile impurities.

Quantitative Data

The yield and purity of fluorophosphoric acid are highly dependent on the molar ratio of P₂O₅ to HF and the concentration of the hydrofluoric acid used. The following table summarizes the theoretical product distribution based on varying reactant ratios, as derived from established chemical principles. Actual industrial yields will be slightly lower due to process inefficiencies.

Molar Ratio (P₂O₅:HF)	Predominant Product(s)	Theoretical Yield of H₂PO₃F	Notes
1:2	Monofluorophosphoric Acid (H₂PO₃F)	High	This ratio favors the formation of the desired monofluorophosphoric acid.
1:3	Mixture of Mono- and Difluorophosphoric Acids	Moderate	An excess of HF leads to the formation of difluorophosphoric acid (HPO₂F₂).
1:4	Difluorophosphoric Acid (HPO₂F₂)	Low	Primarily yields difluorophosphoric acid.

Note: This data is illustrative of the chemical principles involved. Actual commercial yields and purities are proprietary and can vary based on the specific process parameters and purification techniques employed.

Secondary Production Method: Hydrolysis of Phosphorus Oxyfluoride (POF₃)

An alternative, though less common, commercial route to fluorophosphoric acid involves the controlled hydrolysis of phosphorus oxyfluoride (POF₃).[1] This method proceeds in a stepwise manner, first producing difluorophosphoric acid, which is then further hydrolyzed to monofluorophosphoric acid.

Underlying Chemistry

The hydrolysis of phosphorus oxyfluoride occurs in two main stages:

• POF₃ + H₂O → HPO₂F₂ + HF

• HPO₂F₂ + H₂O → H₂PO₃F + HF

Careful control of the amount of water is essential to prevent complete hydrolysis to phosphoric acid (H₃PO₄).

Experimental Protocol

The industrial implementation of this method involves:

• Reaction Setup: The reaction is carried out in a corrosion-resistant reactor capable of handling hydrofluoric acid.

• Introduction of Reactants: Gaseous or liquid phosphorus oxyfluoride is introduced into the reactor. A stoichiometric amount of water is then carefully added. The addition is typically slow and controlled to manage the reaction rate and temperature.

• Temperature and Pressure Control: The reaction conditions are maintained to favor the desired hydrolysis pathway. Temperature control is critical to prevent unwanted side reactions.

• Monitoring: The reaction progress is monitored, often using in-situ analytical techniques, to determine the optimal point for product isolation.

• Separation: The resulting mixture of fluorophosphoric acids and hydrofluoric acid is then subjected to purification processes, similar to those used in the P₂O₅/HF route, to isolate the desired monofluorophosphoric acid.

Process Visualization

The following diagrams illustrate the logical workflow for the primary commercial production method of fluorophosphoric acid.

Caption: Workflow for the commercial production of fluorophosphoric acid via the P₂O₅ and HF route.

Conclusion

The commercial production of fluorophosphoric acid is a well-established industrial process, primarily relying on the reaction between phosphorus pentoxide and hydrogen fluoride. The careful control of stoichiometry and reaction conditions is paramount to achieving high yields and purity of the desired monofluorophosphoric acid. The alternative route via the hydrolysis of phosphorus oxyfluoride offers another synthetic pathway, though it is less commonly employed on a large scale. Understanding these core production methods, including the detailed protocols and influencing factors, is essential for researchers and professionals working with this important chemical intermediate. Further research into optimizing reaction conditions and developing more efficient purification techniques continues to be an area of interest for improving the economic and environmental performance of fluorophosphoric acid production.

References

• 1. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]

key differences between fluorophosphoric acid and hexafluorophosphoric acid

An In-depth Technical Guide to Fluorophosphoric and Hexafluorophosphoric Acids for Researchers and Drug Development Professionals

Executive Summary

Fluorophosphoric acid (FPA) and hexafluorophosphoric acid (HFPA) are both crucial reagents in various chemical applications, yet they possess fundamentally different structural, chemical, and functional properties. This guide provides a detailed comparison of their molecular structure, physicochemical properties, synthesis, reactivity, and applications, with a particular focus on their relevance to chemical research and pharmaceutical development. A comprehensive understanding of these differences is critical for their safe handling, appropriate application, and the successful design of synthetic pathways.

Molecular Structure and Core Chemical Identity

The primary distinction between the two acids lies in their molecular structure, which dictates their chemical behavior.

• Fluorophosphoric Acid (H₂PO₃F): Also known as monofluorophosphoric acid, it is a substituted phosphoric acid. Structurally, it features a central phosphorus atom tetrahedrally bonded to two hydroxyl groups (-OH), one oxygen atom (=O), and one fluorine atom. It is a dibasic acid, meaning it can donate two protons.[1]

• Hexafluorophosphoric Acid (HPF₆): This is a superacid that exists as an ionic species, even in concentrated solutions. It consists of a proton (H⁺) and a highly stable, non-coordinating hexafluorophosphate (B91526) anion ([PF₆]⁻).[2][3] The anion has an octahedral geometry with a central phosphorus atom surrounded by six fluorine atoms.[3] Unlike FPA, it is a monobasic acid.

Physicochemical Properties: A Comparative Analysis

The differing structures result in distinct physical and chemical properties, which are summarized below.

Property	Fluorophosphoric Acid	Hexafluorophosphoric Acid
Molecular Formula	H₂PO₃F[1]	HPF₆[4]
Molar Mass	99.985 g·mol⁻¹[1]	145.972 g/mol [4]
Appearance	Colorless, viscous liquid[1]	Colorless oily liquid, typically as a 60-65% aqueous solution[2][5][6]
Density	~1.818 g/cm³[1]	~1.65 g/cm³ (for 60% solution)[2][5]
Melting Point	-78 °C (solidifies to a glass)[1][7]	Decomposes at 25 °C (anhydrous)[4]
Boiling Point	Decomposes[1]	Decomposes[8]
Solubility in Water	Yes, miscible[1][9]	Exists only in solution; reacts exothermically with water[4][10]
Acidity (pKa)	Dibasic: pKa₁ = 5.5, pKa₂ = 8.5[1]	Monobasic (Strong Acid): pKa ≈ -20 (estimated in water)[8]

Synthesis and Commercial Preparation

The manufacturing processes for these acids are distinct, reflecting their different compositions and stability.

Fluorophosphoric Acid Synthesis

Commercial production typically involves the reaction of phosphorus pentoxide (P₄O₁₀) with hydrogen fluoride (B91410) (HF).[1] An alternative, less pure product can be made through the controlled hydrolysis of phosphorus oxyfluoride (POF₃).[1]

Reaction: P₂O₅ + 2HF + H₂O → 2H₂PO₃F

Hexafluorophosphoric Acid Synthesis

Hexafluorophosphoric acid is prepared by the direct reaction of phosphorus pentafluoride (PF₅) with hydrogen fluoride (HF).[3] It is typically generated and used in solution as the anhydrous form is unstable and decomposes.[4] Industrially, it is often produced by adding anhydrous HF to phosphoric acid or phosphorus pentoxide.[11][12][13]

Reaction: PF₅ + HF → HPF₆

Caption: Comparative synthesis workflows for FPA and HFPA.

Chemical Reactivity and Stability

Hydrolytic Stability

A critical difference is their behavior in water.

• Fluorophosphoric Acid: When diluted with water, it hydrolyzes to produce phosphoric acid and hydrofluoric acid.[1][7]

• Hexafluorophosphoric Acid: The [PF₆]⁻ anion is generally considered hydrolytically robust and non-coordinating.[3] However, solutions of HFPA are only stable in solution and hydrolyze slowly, especially when diluted, to form other fluorophosphoric acids (like HPO₂F₂ and H₂PO₃F) and ultimately phosphoric acid (H₃PO₄).[4][5] This hydrolysis is exothermic.[10]

Caption: Stepwise hydrolysis pathway of the hexafluorophosphate anion.

Corrosivity and Reactivity

Both acids are highly corrosive to metals and living tissue.[1][5][7][10]

• Fluorophosphoric Acid: It is corrosive and can cause severe skin burns and eye damage.[1]

• Hexafluorophosphoric Acid: It is also extremely corrosive.[2][14] It reacts with active metals (e.g., aluminum, iron) to release flammable hydrogen gas.[6][10] Due to the frequent presence of HF from hydrolysis, it can etch glass.[2][10] It also reacts exothermically with bases.[6][10]

Applications in Research and Drug Development

While both acids are used in metal cleaning and as polishing agents, their applications in research and drug development diverge significantly.[1][2][6]

• Fluorophosphoric Acid:

  • Pharmaceuticals: The global market for FPA is driven by its use in producing various chemicals, including pharmaceuticals.[15] Its sodium salt, sodium monofluorophosphate, is a well-known additive in toothpaste to prevent tooth decay.[1]

  • Catalysis: It is used as a catalyst in chemical processing.[7][15]

• Hexafluorophosphoric Acid:

  • Non-Coordinating Anion: The primary utility of HFPA in research stems from the non-coordinating nature of its [PF₆]⁻ anion.[3] This property is invaluable in organometallic and inorganic synthesis for isolating reactive cationic complexes. It is often used to prepare hexafluorophosphate salts of metal complexes.[3]

  • Schiemann Reaction: HFPA is a useful reagent for converting aromatic amines (ArNH₂) to fluoroaromatics (ArF) via the decomposition of intermediate diazonium hexafluorophosphates, sometimes offering improvements over the traditional use of fluoroboric acid.[16] The introduction of fluorine is a key strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity.[17][18]

  • Catalysis: It serves as a strong acid catalyst in various organic reactions, including polymerizations.[2][6][10]

Experimental Protocols

Protocol: Preparation of Hexafluorophosphoric Acid Solution

This protocol describes a lab-scale synthesis of an aqueous solution of HPF₆ from phosphorus pentafluoride and hydrofluoric acid.[11]

• Objective: To prepare a stable, concentrated aqueous solution of hexafluorophosphoric acid.

• Materials:

  • Phosphorus pentafluoride (PF₅) gas

  • 49% Hydrofluoric acid (HF) solution

  • Deionized water

• Apparatus:

  • Fluorocarbon polymer (FEP) container or reaction vessel

  • Magnetic stirrer and stir bar

  • Ice bath for cooling

  • Gas delivery tube (FEP)

  • Scale

• Procedure:

  • Prepare a diluted HF solution. For example, to make a 40.3% solution, add 54 g of water to 246 g of 49% HF with cooling in the FEP container.[11]

  • Place the FEP container in an ice bath and begin stirring the HF solution. Maintain the temperature between 10-15°C throughout the reaction.[11]

  • Slowly bubble PF₅ gas into the stirred solution through the FEP tube, ensuring the outlet is below the liquid surface.

  • Monitor the weight of the reaction vessel to track the amount of PF₅ added.

  • Continue the addition until the desired stoichiometric amount of PF₅ has been absorbed. For instance, adding 882 g of PF₅ to 300 g of the 40.3% HF solution yields a solution containing 83% by weight HPF₆.[11]

  • Once the reaction is complete, remove the gas delivery tube and securely close the container.

• Safety Precautions:

  • This procedure must be conducted in a well-ventilated fume hood.

  • Both HF and PF₅ are extremely toxic and corrosive. HF causes severe, painful burns that may have delayed symptoms.

  • Full personal protective equipment (PPE) is mandatory, including a lab coat, acid-resistant gloves (e.g., nitrile over neoprene), and chemical splash goggles with a face shield.

  • Calcium gluconate gel must be readily available as a first aid antidote for HF skin exposure.

Safety and Toxicology Profile

Both acids are highly toxic and corrosive, requiring stringent safety protocols.

Hazard Category	Fluorophosphoric Acid	Hexafluorophosphoric Acid
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[1][9][19] Fatal if inhaled (anhydrous).[7]	Toxic and/or corrosive; inhalation, ingestion, or skin contact may cause severe injury or death.[5][10]
Skin Corrosion	Causes severe skin burns and eye damage.[1][7][19]	Causes severe skin and eye irritation and burns.[14][20]
Respiratory Hazard	Inhalation may cause severe burns to the respiratory system and chemical pneumonia.[1]	Breathing can irritate the nose, throat, and lungs, potentially leading to pulmonary edema.[14][20]
GHS Pictograms	GHS05 (Corrosive), GHS06 (Toxic)[1]	GHS05 (Corrosive), GHS06 (Toxic)[4]
Key Hazard Statements	H301, H311, H314, H330[1]	H301, H311, H314, H330[4]

Note: Symptoms from contact or inhalation of either acid may be delayed.[1][5] Immediate medical attention is required after any exposure.

Conclusion

While both fluorophosphoric acid and hexafluorophosphoric acid are corrosive, fluorine-containing phosphorus acids, their fundamental properties are vastly different. Fluorophosphoric acid is a dibasic acid with a covalent structure, whereas hexafluorophosphoric acid is a superacid valued for its non-coordinating hexafluorophosphate anion. These differences in structure, acidity, and hydrolytic stability dictate their distinct applications. For researchers in materials science and drug development, HFPA is an indispensable tool for generating stable cationic complexes and for fluorination reactions, while FPA and its salts find broader use as catalysts and in applications like dental care. A thorough understanding of these key differences is paramount for any professional utilizing these powerful chemical reagents.

References

• 1. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 4. Hexafluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 5. Hexafluorophosphoric acid | HPF6 | CID 16211447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Hexafluorophosphoric acid | 16940-81-1 [chemicalbook.com]
• 7. Fluorophosphoric acid | H2PO3F | CID 24267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. hexafluorophosphoric acid [chemister.ru]
• 9. FLUOROPHOSPHORIC ACID [chembk.com]
• 10. HEXAFLUOROPHOSPHORIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. EP1394108A1 - Preparation of hexafluorophosphoric acid - Google Patents [patents.google.com]
• 12. US6540969B1 - Preparation of hexafluorophosphoric acid - Google Patents [patents.google.com]
• 13. data.epo.org [data.epo.org]
• 14. datasheets.scbt.com [datasheets.scbt.com]
• 15. datainsightsmarket.com [datainsightsmarket.com]
• 16. researchgate.net [researchgate.net]
• 17. Hydrofluoric Acid Applications in Pharmaceutical Processing [eureka.patsnap.com]
• 18. pharmacyjournal.org [pharmacyjournal.org]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. nj.gov [nj.gov]

In-Depth Technical Guide: Health and Safety Data for Fluorophosphoric Acid Exposure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information regarding exposure to fluorophosphoric acid. The data herein is compiled from various safety data sheets and toxicological resources to ensure a high standard of accuracy and relevance for professionals in research and development.

Core Health and Safety Data

Fluorophosphoric acid is a corrosive and toxic substance that demands rigorous safety protocols. Inhalation, ingestion, or skin contact with this material can cause severe injury or death.[1] The effects of exposure may be delayed.[1]

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	H2FPO3	PubChem
Molecular Weight	99.986 g/mol	PubChem
Appearance	Colorless, viscous liquid	[2]
Odor	Practically odorless	[2]
Density	1.818 g/cm³	[2]
Melting Point	-78 °C (-108 °F; 195 K) (solidifies to a rigid glass)	[2]
Boiling Point	Decomposes	[2]
Solubility in Water	Soluble	[2]
Acidity (pKa)	pKa1 = 5.5, pKa2 = 8.5	[2]

Exposure Limits

Parameter	Value	Notes	Source
Permissible Exposure Limit (PEL)	2.5 mg/m³	as F	[1]
Threshold Limit Value (TLV)	2.5 mg/m³	as F	[1]
Immediately Dangerous to Life or Health (IDLH)	250 mg/m³	as F	[1]
Maximum Allowable Concentration (MAK)	1.0 mg/m³	inhalable fraction, as F	[1]

Toxicity Data

Hazard	GHS Classification	Statement	Source
Acute Toxicity, Oral	H301	Toxic if swallowed	[1][3]
Acute Toxicity, Dermal	H311	Toxic in contact with skin	[1][3]
Acute Toxicity, Inhalation	H330	Fatal if inhaled	[1][3]
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage	[1][2][3]

Experimental Protocols

Detailed experimental protocols for the determination of LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for fluorophosphoric acid are not publicly available in the reviewed literature. However, standardized methodologies are employed for such toxicological studies.

General LD50 Determination Protocol (Oral): A typical LD50 study involves the administration of varying doses of the test substance to a population of laboratory animals (e.g., rats or mice). The animals are observed for a set period, and the dose that results in the mortality of 50% of the test population is determined.

General LC50 Determination Protocol (Inhalation): For LC50 determination, animals are exposed to different concentrations of the substance in the air for a specified duration. The concentration that is lethal to 50% of the animal population is then calculated.

First Aid Measures

Immediate medical attention is required for any exposure to fluorophosphoric acid.

• General Advice: Move the victim to fresh air and call for emergency medical service. Ensure medical personnel are aware of the material involved and take precautions to protect themselves. Do not perform mouth-to-mouth resuscitation if the victim ingested or inhaled the substance.[1]

• Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Call a physician immediately.[3][4]

• Skin Contact: Immediately flush the skin with running water for at least 20 minutes.[1] Remove and isolate contaminated clothing and shoes.[1] For severe burns, immediate medical attention is required.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention immediately.[3][4]

• Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[3][4]

Signaling Pathways and Workflows

First Aid Response Workflow for Fluorophosphoric Acid Exposure

Caption: First Aid Response Workflow for Fluorophosphoric Acid Exposure.

Hierarchy of Controls for Minimizing Fluorophosphoric Acid Exposure

Caption: Hierarchy of Controls for Minimizing Fluorophosphoric Acid Exposure.

Handling and Storage

• Handling: Work under a chemical fume hood. Do not inhale the substance or its mixture. Avoid generation of vapors/aerosols. Immediately change contaminated clothing. Apply preventive skin protection. Wash hands and face after working with the substance.[3]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep locked up or in an area accessible only to qualified or authorized persons. It is hygroscopic.[3] Store away from incompatible materials such as strong bases, metals, and combustible materials.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Use tightly fitting safety goggles. A face shield may also be necessary.[3]

• Skin Protection: Wear chemical-resistant gloves, boots, and an apron.[5]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[4]

This guide is intended for informational purposes and should be used in conjunction with your institution's specific safety protocols and the most recent Safety Data Sheet (SDS) for fluorophosphoric acid. Always prioritize a thorough risk assessment before handling this chemical.

References

• 1. ijrbat.in [ijrbat.in]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. ecetoc.org [ecetoc.org]

An In-depth Technical Guide to the Solubility of Fluorophosphoric Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of fluorophosphoric acid (H₂PO₃F) in a wide array of organic solvents. A thorough understanding of its solubility characteristics is paramount for its safe and effective use in various applications, including as a catalyst, in metal surface treatment, and as a reagent in organic synthesis, particularly within the pharmaceutical and agrochemical industries. This document consolidates quantitative solubility data, outlines detailed experimental protocols for its determination with a strong emphasis on safety, and presents logical workflows and relationships through visual diagrams to aid researchers in their laboratory practices.

Introduction

Fluorophosphoric acid is a corrosive, colorless, and viscous liquid that is known to be miscible with water.[1][2] However, its behavior in organic solvents is critical for its application in non-aqueous reaction media. The solubility of fluorophosphoric acid is influenced by several factors, including the polarity of the solvent, its ability to form hydrogen bonds, and the potential for chemical reaction between the acid and the solvent. This guide aims to provide a detailed resource for professionals working with this hazardous yet valuable chemical.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for fluorophosphoric acid in various organic solvents at 25°C. The data is presented in grams of fluorophosphoric acid per liter of solvent (g/L).

Solvent Class	Solvent	Formula	Solubility (g/L) @ 25°C[1]
Alcohols	Methanol	CH₃OH	681.58
Ethanol	C₂H₅OH	303.0
n-Propanol	C₃H₇OH	167.01
Isopropanol	C₃H₈O	205.37
n-Butanol	C₄H₉OH	97.83
Isobutanol	C₄H₁₀O	94.71
sec-Butanol	C₄H₁₀O	86.23
n-Pentanol	C₅H₁₁OH	67.08
Isopentanol	C₅H₁₂O	60.61
n-Hexanol	C₆H₁₃OH	51.58
n-Heptanol	C₇H₁₅OH	36.74
n-Octanol	C₈H₁₇OH	20.83
Ketones	Acetone	(CH₃)₂CO	208.22
2-Butanone (MEK)	C₄H₈O	51.81
Cyclohexanone	C₆H₁₀O	39.91
Methyl isobutyl ketone (MIBK)	C₆H₁₂O	29.68
Esters	Ethyl acetate	C₄H₈O₂	20.3
Methyl acetate	C₃H₆O₂	39.74
n-Propyl acetate	C₅H₁₀O₂	23.26
n-Butyl acetate	C₆H₁₂O₂	20.01
Isopropyl acetate	C₅H₁₀O₂	17.95
Isobutyl acetate	C₆H₁₂O₂	13.21
n-Pentyl acetate	C₇H₁₄O₂	15.84
Ethyl formate	C₃H₆O₂	50.75
Ethers	Tetrahydrofuran (THF)	C₄H₈O	217.44
1,4-Dioxane	C₄H₈O₂	93.05
Chlorinated Solvents	Dichloromethane	CH₂Cl₂	13.49
Chloroform	CHCl₃	7.46
1,2-Dichloroethane	C₂H₄Cl₂	17.08
Carbon tetrachloride	CCl₄	4.92
Polar Aprotic Solvents	Dimethylformamide (DMF)	(CH₃)₂NCHO	851.37
Dimethyl sulfoxide (B87167) (DMSO)	(CH₃)₂SO	608.88
Acetonitrile	CH₃CN	77.53
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	263.07
Dimethylacetamide (DMAc)	C₄H₉NO	323.96
Other Solvents	Acetic acid	CH₃COOH	148.15
Ethylene glycol	C₂H₆O₂	521.14
Propylene glycol	C₃H₈O	327.91
2-Methoxyethanol	C₃H₈O₂	455.5
2-Ethoxyethanol	C₄H₁₀O₂	232.96
Toluene	C₇H₈	8.31
n-Hexane	C₆H₁₄	7.94
n-Heptane	C₇H₁₆	9.3
Cyclohexane	C₆H₁₂	7.37
Ethylbenzene	C₈H₁₀	5.19

Experimental Protocols for Solubility Determination

Given the hazardous nature of fluorophosphoric acid, all experimental work must be conducted with strict adherence to safety protocols. It is corrosive to living tissue and can cause severe burns upon contact.[1]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

  • Gloves: Neoprene or butyl rubber gloves are recommended. A double layer of gloves, with an inner nitrile glove, provides additional protection.[3]

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[4]

  • Body Protection: A chemically resistant apron over a lab coat, and closed-toe shoes are required.[3]

• Engineering Controls: All manipulations of fluorophosphoric acid must be performed in a certified chemical fume hood with good ventilation.[5][6]

• Emergency Preparedness: An emergency eyewash station and safety shower must be readily accessible. A first aid kit containing 2.5% calcium gluconate gel for dermal exposure should be available.[7][8]

Materials and Reagents

• Anhydrous fluorophosphoric acid

• Selected organic solvents (analytical grade or higher)

• Inert gas (e.g., Nitrogen or Argon)

• Glassware (e.g., vials with PTFE-lined caps, graduated cylinders, pipettes) - Note: Fluorophosphoric acid can etch glass, especially in the presence of moisture. While borosilicate glass may be used for short-term experiments, compatibility should be verified.[2] Polytetrafluoroethylene (PTFE) or other resistant polymer labware is a safer alternative.

• Analytical balance (readable to at least 0.1 mg)

• Temperature-controlled shaker or water bath

• Centrifuge

• Syringes and syringe filters (PTFE)

Gravimetric Method for Solubility Determination

The gravimetric method is a reliable technique for determining the solubility of a non-volatile solute in a volatile solvent.

• Preparation of Saturated Solution:

  • In a tared vial, add a known volume of the organic solvent.

  • Gradually add an excess amount of fluorophosphoric acid to the solvent while stirring in an inert atmosphere to prevent moisture absorption.

  • Seal the vial tightly with a PTFE-lined cap.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C) and agitate for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved acid at the bottom of the vial indicates a saturated solution.

• Sample Analysis:

  • After reaching equilibrium, stop the agitation and allow the solution to stand at the constant temperature for several hours to allow the excess solute to settle.

  • Carefully withdraw a known volume of the clear supernatant using a syringe fitted with a PTFE filter to remove any undissolved particles.

  • Dispense the supernatant into a pre-weighed, dry container.

  • Determine the mass of the collected supernatant.

  • Carefully evaporate the solvent under a stream of inert gas or in a vacuum oven at a temperature that will not cause decomposition of the fluorophosphoric acid.

  • Once the solvent is completely removed, weigh the container with the remaining fluorophosphoric acid residue.

• Calculation:

  • Calculate the mass of the dissolved fluorophosphoric acid by subtracting the initial mass of the empty container from the final mass of the container with the residue.

  • Calculate the mass of the solvent by subtracting the mass of the dissolved acid from the total mass of the supernatant.

  • The solubility can then be expressed in various units, such as g/L or mole fraction.

Visualization of Workflows and Relationships

Experimental Workflow for Solubility Determination

Caption: Experimental workflow for determining the solubility of fluorophosphoric acid.

Logical Relationship between Solvent Properties and Solubility

Caption: Factors influencing the solubility of fluorophosphoric acid in organic solvents.

Discussion

The solubility data reveals several key trends. As a highly polar molecule, fluorophosphoric acid exhibits greater solubility in polar solvents. The ability of a solvent to act as a hydrogen bond acceptor is also a significant factor, as evidenced by the high solubility in solvents like DMF and DMSO, which contain oxygen or nitrogen atoms with lone pairs of electrons.

Protic solvents, such as alcohols, generally show good solubility for fluorophosphoric acid, likely due to their ability to engage in hydrogen bonding as both donors and acceptors. However, there is a potential for reaction (esterification) with alcohols, which could influence the measured solubility.

Non-polar solvents, such as hexane (B92381) and toluene, exhibit very low solubility for fluorophosphoric acid, as expected from the "like dissolves like" principle.

Conclusion

This technical guide provides essential information on the solubility of fluorophosphoric acid in a diverse range of organic solvents. The quantitative data, coupled with the detailed and safety-conscious experimental protocol, offers a valuable resource for researchers and professionals in drug development and other scientific fields. The provided diagrams offer a clear visualization of the experimental workflow and the fundamental principles governing the solubility of this compound. Adherence to strict safety protocols is imperative when handling fluorophosphoric acid to mitigate the significant hazards it presents.

References

• 1. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. mcgill.ca [mcgill.ca]
• 4. leelinework.com [leelinework.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. umdearborn.edu [umdearborn.edu]
• 8. research.wayne.edu [research.wayne.edu]

Protocols & Analytical Methods

Application of Fluorophosphoric Acid as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Fluorophosphoric acid (H₂PO₃F) is emerging as a versatile and efficient Brønsted acid catalyst in a variety of organic transformations. Its strong acidity, coupled with the presence of the fluorine atom, imparts unique catalytic properties that can lead to high yields, shorter reaction times, and milder reaction conditions compared to traditional acid catalysts. This document provides detailed application notes and protocols for the use of fluorophosphoric acid in several key organic reactions, supported by quantitative data and mechanistic diagrams.

Synthesis of Benzimidazoles, Benzoxazoles, and Benzothiazoles

The synthesis of benzimidazoles, benzoxazoles, and benzothiazoles is of significant interest in medicinal chemistry due to the diverse biological activities associated with these heterocyclic scaffolds. Fluorophosphoric acid has been demonstrated to be a highly effective catalyst for the condensation of o-phenylenediamines, 2-aminophenols, or 2-aminothiols with various aldehydes to produce these important compounds. The use of fluorophosphoric acid (5 mol%) in ethanol (B145695) at room temperature provides the desired products in high yields with short reaction times.[1]

Quantitative Data

Entry	Aldehyde	Amine/Thiol/Phenol	Product	Time (h)	Yield (%)
1	Benzaldehyde	o-Phenylenediamine	2-Phenyl-1H-benzo[d]imidazole	2.2	93
2	4-Chlorobenzaldehyde	o-Phenylenediamine	2-(4-Chlorophenyl)-1H-benzo[d]imidazole	2.0	95
3	4-Nitrobenzaldehyde	o-Phenylenediamine	2-(4-Nitrophenyl)-1H-benzo[d]imidazole	1.8	96
4	4-Methylbenzaldehyde	o-Phenylenediamine	2-(p-Tolyl)-1H-benzo[d]imidazole	2.5	90
5	Benzaldehyde	2-Aminophenol	2-Phenylbenzo[d]oxazole	2.8	91
6	4-Chlorobenzaldehyde	2-Aminophenol	2-(4-Chlorophenyl)benzo[d]oxazole	2.5	94
7	Benzaldehyde	2-Aminothiophenol	2-Phenylbenzo[d]thiazole	3.0	88
8	4-Nitrobenzaldehyde	2-Aminothiophenol	2-(4-Nitrophenyl)benzo[d]thiazole	2.5	92

Table 1: Synthesis of benzazoles catalyzed by fluorophosphoric acid.[1]

Experimental Protocol

A mixture of the o-substituted aniline (B41778) (1.0 mmol), aldehyde (1.0 mmol), and fluorophosphoric acid (5 mol%) in ethanol (5 mL) is stirred at room temperature. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is poured into ice-cold water. The precipitated solid is filtered, washed with water, and dried. The crude product can be further purified by recrystallization from ethanol to afford the pure benzazole derivative.[1]

Reaction Mechanism

The proposed mechanism involves the initial activation of the aldehyde carbonyl group by protonation with fluorophosphoric acid. This is followed by nucleophilic attack of the amino group of the o-substituted aniline to form a carbinolamine intermediate. Subsequent dehydration and cyclization, followed by aromatization, yield the final benzazole product.

References

• 1. Simple Method of Preparation and Characterization of New Antifungal Active Biginelli Type Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrolytic Polishing Using Fluorophosphoric Acid-Based Electrolytes

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Detailed, validated protocols for electrolytic polishing using fluorophosphoric acid as the primary electrolyte component are not widely published in readily available scientific literature. The following application notes and protocols are based on established principles of electropolishing with phosphoric acid-based electrolytes and electrolytes containing fluoride (B91410) compounds. All protocols and parameters are intended as a starting point for empirical optimization and must be validated for each specific application and material. Extreme caution must be exercised when handling fluorophosphoric acid due to its high toxicity and corrosivity (B1173158).

Introduction

Electrolytic polishing, or electropolishing, is an electrochemical surface finishing process that removes a microscopic layer of material from a metallic workpiece to produce a smooth, bright, and often passivated surface. This technique is critical in industries requiring high-purity, ultra-clean, and corrosion-resistant surfaces, such as in the manufacturing of medical devices, pharmaceutical equipment, and semiconductor components.

Fluorophosphoric acid (H₂PO₃F) is a corrosive and toxic inorganic acid that is used as a chemical or electrolytic polishing agent.[1][2] Its dual nature, combining the properties of phosphoric acid and the reactivity of a fluoride source, suggests its potential utility in electropolishing, particularly for challenging metals and alloys. The phosphate (B84403) component typically contributes to the formation of a viscous layer essential for polishing, while the fluoride ion can be effective in dissolving stubborn oxide layers, such as those on titanium and stainless steel.

Safety Precautions

Fluorophosphoric acid is extremely hazardous. Inhalation, ingestion, or skin contact may be fatal, and symptoms can be delayed.[1] All work must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE).

• Personal Protective Equipment (PPE):

  • Gloves: Acid-resistant gloves (e.g., neoprene or butyl rubber) are mandatory.

  • Eye Protection: Chemical splash goggles and a full-face shield are required.

  • Body Protection: An acid-resistant apron or full-body suit should be worn over a lab coat.

  • Respiratory Protection: In case of inadequate ventilation, a respirator with an appropriate acid gas cartridge is necessary.

• Handling:

  • Always dispense and handle fluorophosphoric acid within a chemical fume hood.

  • Avoid inhalation of fumes and direct contact with skin and eyes.

  • Ensure an emergency eyewash station and safety shower are immediately accessible.

  • Have calcium gluconate gel readily available as a first aid measure for skin contact with fluoride-containing acids.

• Waste Disposal:

  • All waste containing fluorophosphoric acid must be neutralized and disposed of in accordance with institutional and local regulations for hazardous waste.

Proposed Electrochemical Mechanism

The mechanism of electropolishing in a fluorophosphoric acid-based electrolyte is hypothesized to involve the formation of a viscous, semi-insulating layer at the anode (workpiece) surface. This layer, likely composed of metal phosphates and fluorides, is thicker in the microscopic "valleys" and thinner at the "peaks" of the surface topography.

The current density is consequently higher at the peaks, leading to a faster rate of metal dissolution at these points. This preferential removal of high points results in a leveling and brightening of the surface. The fluoride ions are thought to play a crucial role in actively dissolving the passivating oxide layer that is inherent to many metals like stainless steel and titanium, allowing the polishing process to proceed efficiently.[3][4]

Experimental Protocols (Generalized)

Due to the lack of specific published data for fluorophosphoric acid, the following are generalized starting protocols based on common electropolishing practices with phosphoric/sulfuric acid mixtures for stainless steel and electrolytes containing hydrofluoric acid for titanium.[5][6][7] Users must perform systematic experiments to determine the optimal parameters for their specific alloy and desired surface finish.

General Experimental Workflow

The overall workflow for an electropolishing experiment is outlined below.

Caption: General workflow for an electrolytic polishing experiment.

Starting Point Electrolyte Compositions and Parameters

The following tables provide starting parameters for common electropolishing systems. These should be used as a basis for developing a process with fluorophosphoric acid. It is recommended to start with low concentrations of fluorophosphoric acid, potentially as an additive to a standard phosphoric/sulfuric acid electrolyte, and incrementally adjust the composition.

Table 1: Generalized Starting Parameters for Stainless Steel (e.g., 316L)

Parameter	Recommended Starting Range	Notes
Electrolyte Composition
Phosphoric Acid (85%)	40 - 60% (by volume)	The primary component for forming the viscous layer.
Sulfuric Acid (98%)	20 - 40% (by volume)	Increases the conductivity and polishing rate.
Fluorophosphoric Acid	Start with 1-5% as an additive	Hypothesized to aid in oxide removal. Requires careful optimization.
Water	Balance	Water content is critical; too much can lead to etching.[8]
Operating Conditions
Temperature	40 - 80 °C	Higher temperatures increase polishing rate but can reduce finish quality.[9]
Current Density	5 - 25 A/dm²	Must be determined from the plateau of a current-voltage curve.[9]
Voltage	10 - 18 V	Dependent on electrolyte and cell geometry.[10]
Time	2 - 20 minutes	Dependent on initial surface roughness and desired material removal.[9]
Cathode Material	Stainless Steel, Lead, Copper	Cathode area should be larger than the anode (workpiece) area.

Table 2: Generalized Starting Parameters for Titanium and its Alloys

Parameter	Recommended Starting Range	Notes
Electrolyte Composition
Fluorophosphoric Acid	Start with 5-15% in an organic solvent	Hypothesized to be the primary active component for oxide dissolution.
Organic Solvent	Ethylene Glycol, Methanol, or similar	Often used for titanium to control the reaction rate.[7]
Other Acids (optional)	Sulfuric Acid (low concentration)	May be added to increase conductivity.
Operating Conditions
Temperature	0 - 40 °C	Titanium electropolishing is often performed at lower temperatures.[3]
Current Density	0.1 - 1.0 A/cm²	Highly dependent on the electrolyte composition.[3]
Voltage	20 - 40 V	Can be higher for titanium due to its resistive oxide layer.[3]
Time	2 - 10 minutes	Shorter times are often sufficient due to higher reactivity.
Cathode Material	Platinum, Stainless Steel, Graphite	Must be stable in the electrolyte.

Signaling Pathways and Logical Relationships

The logical relationship for process optimization in electropolishing involves adjusting key input parameters to achieve the desired output characteristics.

Caption: Key parameter relationships in electropolishing.

Conclusion

While fluorophosphoric acid is recognized as a polishing agent, specific, well-documented protocols for its use in electropolishing are scarce. The information provided here serves as a foundational guide for researchers to develop their own specific procedures. The process will require careful, systematic optimization of electrolyte composition and operating parameters. The extreme toxicity and corrosivity of fluorophosphoric acid necessitate the strictest adherence to safety protocols. Successful development of a fluorophosphoric acid-based electropolishing process could offer advantages for materials with highly stable native oxides.

References

• 1. Fluorophosphoric acid | H2PO3F | CID 24267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 3. electrochem.org [electrochem.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. neelectropolishing.com [neelectropolishing.com]
• 6. bssa.org.uk [bssa.org.uk]
• 7. researchgate.net [researchgate.net]
• 8. WO2007017156A1 - Electropolishing method - Google Patents [patents.google.com]
• 9. Electropolishing Stainless Steels - Safe Food Factory [safefoodfactory.com]
• 10. laballey.com [laballey.com]

Fluorophosphoric Acid: A Versatile Reagent in Modern Fluorination Chemistry

For Immediate Release

[City, State] – Fluorophosphoric acid is emerging as a significant reagent in the field of synthetic chemistry, particularly in the development of fluorinated organic molecules for the pharmaceutical and agrochemical industries. Its unique properties as both a strong acid and a source of fluoride (B91410) are being leveraged to facilitate a range of fluorination reactions, offering potential advantages in terms of reactivity and selectivity. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of fluorophosphoric acid and its derivatives as reagents in key fluorination reactions.

The strategic introduction of fluorine into organic molecules can dramatically alter their biological properties, enhancing metabolic stability, binding affinity, and bioavailability.[1][2] Consequently, the development of efficient and selective fluorination methods is a critical area of research.[3] While a variety of fluorinating agents are available, fluorophosphoric acid presents a unique profile due to its combined acidic and nucleophilic characteristics.

Application 1: Synthesis of Aryl Fluorides via a Modified Balz-Schiemann Reaction

One of the most established methods for the synthesis of aryl fluorides is the Balz-Schiemann reaction, which traditionally involves the thermal decomposition of an aryldiazonium tetrafluoroborate (B81430) salt.[4][5][6] Innovations in this field have shown that other counterions, such as hexafluorophosphate (B91526) (PF₆⁻), can be used, sometimes with improved yields.[2][7] This provides a strong precedent for the use of monofluorophosphate salts, derived from fluorophosphoric acid, in similar transformations. The reaction proceeds through the diazotization of a primary aromatic amine, followed by decomposition of the resulting diazonium salt to yield the corresponding aryl fluoride.

Logical Workflow for Aryl Fluoride Synthesis

References

• 1. Balz-Schiemann Reaction [organic-chemistry.org]
• 2. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 3. Fluorination Reactions | Professor Steven V. Ley Research Group [ley.group.ch.cam.ac.uk]
• 4. C–F Bond Formation for the Synthesis of Aryl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. grokipedia.com [grokipedia.com]
• 6. Balz-Schiemann Reaction: Mechanism, Formula & Uses [allen.in]
• 7. jk-sci.com [jk-sci.com]

Application Notes and Protocols for the Characterization of Fluorophosphoric Acid using ¹⁹F NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorophosphoric acids, including monofluorophosphoric acid (H₂PO₃F) and difluorophosphoric acid (HPO₂F₂), and their corresponding anions, are important compounds in various fields, including industrial chemistry, and as precursors or metabolites of certain pharmaceuticals. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹⁹F NMR, is a powerful and indispensable tool for the characterization and quantification of these species. The ¹⁹F nucleus boasts 100% natural abundance and a high gyromagnetic ratio, leading to high sensitivity and sharp signals. Its wide chemical shift range minimizes signal overlap, making it ideal for analyzing complex mixtures.

This document provides detailed application notes and experimental protocols for the characterization of fluorophosphoric acid and its derivatives using ¹⁹F NMR spectroscopy.

Principle of ¹⁹F NMR for Fluorophosphoric Acid Analysis

The key to characterizing fluorophosphoric acids with ¹⁹F NMR lies in the analysis of chemical shifts (δ) and spin-spin coupling constants (J).

• Chemical Shift (δ): The chemical shift of a ¹⁹F nucleus is highly sensitive to its local electronic environment. The number of fluorine atoms attached to the phosphorus center, as well as the overall molecular structure, will significantly influence the resonance frequency of the fluorine atoms. This allows for the clear differentiation between monofluorophosphate (PO₃F²⁻) and difluorophosphate (PO₂F₂⁻) species.

• Spin-Spin Coupling (¹JP-F): The interaction between the nuclear spins of the phosphorus-31 (³¹P, I = 1/2, 100% abundance) and fluorine-19 (I = 1/2) nuclei results in the splitting of both the ¹⁹F and ³¹P NMR signals. This one-bond coupling (¹JP-F) is a direct proof of the P-F bond and its magnitude is characteristic of the number of fluorine atoms bonded to the phosphorus.

By analyzing these parameters, one can unambiguously identify and quantify the different fluorophosphoric acid species present in a sample.

Quantitative Data Summary

The following table summarizes the typical ¹⁹F and ³¹P NMR spectral parameters for monofluorophosphate and difluorophosphate anions. These values are crucial for the identification and quantification of these species in solution.

Species	Nucleus	Chemical Shift (δ) ppm	Multiplicity	¹JP-F (Hz)
Monofluorophosphate (PO₃F²⁻)	¹⁹F	-70 to -75	Doublet	850 - 950
³¹P	+1 to -5	Doublet	850 - 950
Difluorophosphate (PO₂F₂⁻)	¹⁹F	-80 to -85	Doublet	950 - 1050
³¹P	-10 to -20	Triplet	950 - 1050

Note: Chemical shifts can be influenced by solvent, pH, and counter-ions. The values provided are typical ranges and should be used as a guide. It is recommended to use an internal standard for accurate chemical shift referencing.

Experimental Protocols

Protocol 1: Sample Preparation for ¹⁹F NMR Analysis

This protocol outlines the general procedure for preparing a sample of fluorophosphoric acid for ¹⁹F NMR analysis.

Materials:

• Fluorophosphoric acid sample

• Deuterated solvent (e.g., D₂O, CDCl₃)

• Internal standard (e.g., trifluoroacetic acid (TFA) or a sealed capillary with a known reference)

• NMR tubes (5 mm)

• Volumetric flasks and pipettes

Procedure:

• Solvent Selection: Choose a deuterated solvent in which the sample is soluble and which does not react with the analyte. For aqueous samples, D₂O is the solvent of choice.

• Internal Standard: For quantitative analysis, an internal standard is essential. A known amount of a stable, fluorinated compound with a resonance that does not overlap with the analyte signals should be added. Trifluoroacetic acid (TFA) is a common internal standard, with a chemical shift of approximately -76.5 ppm. Alternatively, a sealed capillary containing a reference compound can be used.

• Sample Dissolution:

  • Accurately weigh a known amount of the fluorophosphoric acid sample.

  • Dissolve the sample in a known volume of the deuterated solvent in a volumetric flask.

  • If using an internal standard, add a precise amount to the volumetric flask.

  • Ensure the sample is completely dissolved. Gentle vortexing or sonication may be required.

• Transfer to NMR Tube:

  • Transfer an appropriate volume (typically 0.6-0.7 mL) of the prepared solution into a clean, dry 5 mm NMR tube.

  • Ensure there are no solid particles in the NMR tube, as this can affect the magnetic field homogeneity and spectral resolution. If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette.

• Labeling: Clearly label the NMR tube with the sample identification.

Protocol 2: ¹⁹F NMR Data Acquisition

This protocol provides a general set of parameters for acquiring a quantitative ¹⁹F NMR spectrum. Instrument-specific parameters may need to be optimized.

Spectrometer Parameters:

• Nucleus: ¹⁹F

• Pulse Program: A standard single-pulse experiment is typically sufficient. For quantitative results, an inverse-gated decoupling sequence can be used to suppress the Nuclear Overhauser Effect (NOE).

• Acquisition Temperature: 298 K (25 °C)

• Spectral Width: A wide spectral width (e.g., -250 to 50 ppm) should be used initially to ensure all fluorine signals are captured.

• Number of Scans: This will depend on the sample concentration. For moderately concentrated samples, 16 to 64 scans are often sufficient.

• Relaxation Delay (D1): This is a critical parameter for quantitative analysis. The relaxation delay should be at least 5 times the longest T₁ (spin-lattice relaxation time) of the fluorine nuclei in the sample and the internal standard. A D1 of 30-60 seconds is often a safe starting point for accurate quantification.

• Referencing: Reference the spectrum to an internal standard (e.g., TFA at -76.5 ppm) or an external reference.

Data Analysis and Interpretation

• Phasing and Baseline Correction: After data acquisition, the spectrum should be properly phased and the baseline corrected.

• Peak Identification:

  • Identify the signals corresponding to the fluorophosphoric acid species based on their characteristic chemical shifts and multiplicities as detailed in the quantitative data table.

  • Monofluorophosphate will appear as a doublet in the ¹⁹F spectrum.

  • Difluorophosphate will also appear as a doublet in the ¹⁹F spectrum.

• Coupling Constant Measurement: Measure the ¹JP-F coupling constant from the splitting of the doublets. This value provides confirmation of the P-F bond.

• Integration and Quantification:

  • Integrate the area of the identified peaks corresponding to the fluorophosphoric acid species and the internal standard.

  • The concentration of each species can be calculated using the following formula:

  ConcentrationAnalyte = (IntegralAnalyte / NF, Analyte) * (NF, Standard / IntegralStandard) * ConcentrationStandard

  Where:

  • NF, Analyte is the number of fluorine atoms for the analyte signal.

  • NF, Standard is the number of fluorine atoms for the internal standard signal.

Visualization of Experimental Workflow and Structural Elucidation

The following diagrams, generated using the DOT language, illustrate the key processes in the characterization of fluorophosphoric acid by ¹⁹F NMR.

Caption: Experimental workflow for ¹⁹F NMR analysis.

Caption: Structural elucidation from ¹⁹F NMR data.

Application Notes and Protocols for the HPLC Separation of Fluorophosphoric Acid and Its Derivatives

For Immediate Release

This document provides detailed application notes and protocols for the separation of fluorophosphoric acid and its derivatives using High-Performance Liquid Chromatography (HPLC). The information is intended for researchers, scientists, and drug development professionals engaged in the analysis of these compounds.

Introduction

Fluorophosphoric acids, including monofluorophosphoric acid (MFP) and difluorophosphoric acid (DFP), and their organic derivatives are a class of compounds with significant applications in pharmaceuticals, dental care products, and as intermediates in chemical synthesis. The accurate separation and quantification of these compounds from related substances and degradation products are critical for quality control, stability studies, and pharmacokinetic analysis. This document details robust HPLC methods, primarily focusing on ion chromatography for inorganic fluorophosphates and reversed-phase, and hydrophilic interaction liquid chromatography for their organic derivatives.

Application Note 1: Analysis of Inorganic Fluorophosphates by Ion Chromatography

Ion chromatography (IC) with suppressed conductivity detection is the premier technique for the analysis of inorganic fluorophosphates such as monofluorophosphate (MFP) and difluorophosphate (DFP). This method allows for the separation of these analytes from other inorganic anions, including fluoride, phosphate, and sulfate, which are often present in the sample matrix.

Method 1: Isocratic Elution for Monofluorophosphate in Pharmaceutical Formulations

This method is suitable for the routine quality control of products containing monofluorophosphate, such as toothpaste and other dental care products.

Experimental Protocol:

• Instrumentation:

  • Ion Chromatograph equipped with a suppressed conductivity detector.

  • Anion-exchange column: Thermo Scientific™ Dionex™ IonPac™ AS18 or Metrohm Metrosep A Supp 5.

  • Autosampler.

• Reagents:

  • Sodium Carbonate (Na₂CO₃), anhydrous, reagent grade.

  • Sodium Bicarbonate (NaHCO₃), reagent grade.

  • Deionized water, 18.2 MΩ·cm.

  • Monofluorophosphate standard.

• Chromatographic Conditions:

  • Eluent: 3.2 mM Sodium Carbonate / 1.0 mM Sodium Bicarbonate.

  • Flow Rate: 0.7 - 1.0 mL/min.

  • Injection Volume: 10 - 25 µL.

  • Column Temperature: 30 °C.

  • Detection: Suppressed conductivity.

Data Presentation:

Analyte	Retention Time (min)
Fluoride	~4.0
Monofluorophosphate	~8.4
Phosphate	~12.5
Sulfate	~15.2

Note: Retention times are approximate and can vary based on the specific column, instrument, and exact eluent concentrations.

Method 2: Gradient Elution for the Separation of Hexafluorophosphate (B91526) Hydrolysis Products

This method is designed for the analysis of samples containing a mixture of fluorophosphates that arise from the hydrolysis of hexafluorophosphate (PF₆⁻).[1][2][3] This is particularly relevant in the analysis of electrolytes for lithium-ion batteries.

Experimental Protocol:

• Instrumentation:

  • Ion Chromatograph with suppressed conductivity and/or UV detection.

  • Anion-exchange column: Thermo Scientific™ Dionex™ IonPac™ AS14A.[1][2][3]

  • Autosampler.

• Reagents:

  • Potassium Carbonate (K₂CO₃), anhydrous, reagent grade.

  • Potassium Bicarbonate (KHCO₃), reagent grade.

  • Deionized water, 18.2 MΩ·cm.

  • Standards for Fluoride, Monofluorophosphate, Difluorophosphate, and Phosphate.

• Chromatographic Conditions:

  • Eluent: 2.5 mM Potassium Bicarbonate / 2.5 mM Potassium Carbonate.[1][2][3]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

  • Detection: Suppressed conductivity and/or UV at 210 nm.

Data Presentation:

Analyte	Retention Time (min)
Fluoride (F⁻)	~3.5
Difluorophosphate (PO₂F₂⁻)	~5.0
Monofluorophosphate (HPO₃F⁻)	~8.0
Phosphate (HPO₄²⁻)	~12.0

Note: Retention times are approximate and based on published data. They can vary with specific instrumentation and conditions.

Application Note 2: Analysis of Organic Fluorophosphoric Acid Derivatives

Organic derivatives of fluorophosphoric acid, such as esters and amides, are generally less polar than their inorganic counterparts and can be analyzed by reversed-phase (RP) HPLC or Hydrophilic Interaction Liquid Chromatography (HILIC).

Method 3: Reversed-Phase HPLC for Diisopropyl Fluorophosphate (B79755) (DIFP)

This method is suitable for the analysis of neutral, relatively non-polar organic fluorophosphates like diisopropyl fluorophosphate (DIFP), a well-known serine protease inhibitor.[4]

Experimental Protocol:

• Instrumentation:

  • HPLC system with UV or Mass Spectrometric (MS) detection.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Autosampler.

• Reagents:

  • Acetonitrile (B52724) (ACN), HPLC grade.

  • Deionized water, 18.2 MΩ·cm.

  • Formic acid (for MS compatibility) or Phosphoric acid (for UV detection).

  • DIFP standard.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile/Water gradient with 0.1% formic acid.

    • Start with a lower ACN percentage and ramp up to elute the analyte. A typical starting point could be 30% ACN.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 - 10 µL.

  • Column Temperature: 35 °C.

  • Detection: UV at a low wavelength (e.g., 200-210 nm) or MS.

Data Presentation:

Quantitative data for DIFP and related compounds would be highly dependent on the specific gradient profile and column used. A methods development approach is recommended to optimize the separation.

Method 4: HILIC for Polar Fluorophosphoric Acid Derivatives

HILIC is an excellent alternative for the separation of polar, water-soluble organic fluorophosphoric acid derivatives that are not well-retained by reversed-phase chromatography.

Experimental Protocol:

• Instrumentation:

  • HPLC or UHPLC system with UV or MS detection.

  • HILIC column (e.g., silica, amide, or zwitterionic phase).

  • Autosampler.

• Reagents:

  • Acetonitrile (ACN), HPLC grade.

  • Deionized water, 18.2 MΩ·cm.

  • Ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) buffer.

  • Analyte standards.

• Chromatographic Conditions:

  • Mobile Phase: High percentage of acetonitrile (e.g., >80%) with an aqueous buffer (e.g., 10 mM ammonium formate, pH 3).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Injection Volume: 2 - 5 µL.

  • Column Temperature: 40 °C.

  • Detection: UV or MS.

Data Presentation:

HILIC retention is highly sensitive to the mobile phase composition, particularly the water content. A gradient elution, starting with high acetonitrile and increasing the aqueous portion, is typically employed.

Mandatory Visualizations

Caption: General experimental workflow for HPLC analysis.

Caption: Logical relationship between analyte type and HPLC method.

References

• 1. Ion chromatographic determination of hydrolysis products of hexafluorophosphate salts in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ion chromatographic determination of hydrolysis products of hexafluorophosphate salts in aqueous solution (Journal Article) | ETDEWEB [osti.gov]
• 4. Separation of Diisopropyl fluorophosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols: Fluorophosphoric Acid in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of fluorophosphoric acid as a catalyst in the synthesis of key pharmaceutical intermediates. The focus is on the efficient, room-temperature synthesis of benzimidazoles, benzoxazoles, and benzothiazoles, which are pivotal structural motifs in numerous therapeutic agents.

Introduction

Fluorophosphoric acid (H₂PO₃F) has emerged as a highly effective and versatile catalyst in organic synthesis. Its enhanced acidity and stability compared to phosphoric acid make it an excellent choice for facilitating various chemical transformations, particularly cyclization reactions, under mild conditions. This attribute is especially valuable in the synthesis of pharmaceutical intermediates, where high yields, short reaction times, and simple work-up procedures are desirable.

This document outlines the application of fluorophosphoric acid in the synthesis of benzimidazole, benzoxazole (B165842), and benzothiazole (B30560) derivatives. These heterocyclic compounds are foundational to a wide range of pharmaceuticals, exhibiting activities including anticancer, antiviral, and kinase inhibition. Detailed experimental protocols, quantitative data, and graphical representations of reaction workflows and relevant biological signaling pathways are provided to support researchers in this field.

Data Presentation: Synthesis of Heterocyclic Pharmaceutical Intermediates

The following tables summarize the quantitative data for the synthesis of various benzimidazole, benzoxazole, and benzothiazole derivatives using fluorophosphoric acid as a catalyst. The reactions were conducted at room temperature in ethanol (B145695), demonstrating the efficiency of this protocol.

Table 1: Fluorophosphoric Acid Catalyzed Synthesis of Benzimidazoles [1][2][3]

Entry	Aldehyde	Product	Time (h)	Yield (%)
1	Benzaldehyde	2-Phenyl-1H-benzo[d]imidazole	2.2	93
2	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-1H-benzo[d]imidazole	2.5	95
3	4-Methylbenzaldehyde	2-(p-Tolyl)-1H-benzo[d]imidazole	3.0	92
4	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)-1H-benzo[d]imidazole	2.8	94
5	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)-1H-benzo[d]imidazole	3.5	90
6	Furan-2-carbaldehyde	2-(Furan-2-yl)-1H-benzo[d]imidazole	4.0	88

Table 2: Fluorophosphoric Acid Catalyzed Synthesis of Benzoxazoles [1][2][3]

Entry	Aldehyde	Product	Time (h)	Yield (%)
1	Benzaldehyde	2-Phenylbenzo[d]oxazole	3.0	90
2	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)benzo[d]oxazole	3.2	92
3	4-Methylbenzaldehyde	2-(p-Tolyl)benzo[d]oxazole	3.5	89
4	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)benzo[d]oxazole	3.8	91
5	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)benzo[d]oxazole	4.0	87
6	Furan-2-carbaldehyde	2-(Furan-2-yl)benzo[d]oxazole	4.5	85

Table 3: Fluorophosphoric Acid Catalyzed Synthesis of Benzothiazoles [1][2][3]

Entry	Aldehyde	Product	Time (h)	Yield (%)
1	Benzaldehyde	2-Phenylbenzo[d]thiazole	2.8	92
2	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)benzo[d]thiazole	3.0	94
3	4-Methylbenzaldehyde	2-(p-Tolyl)benzo[d]thiazole	3.3	90
4	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)benzo[d]thiazole	3.5	93
5	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)benzo[d]thiazole	3.8	88
6	Furan-2-carbaldehyde	2-(Furan-2-yl)benzo[d]thiazole	4.2	86

Experimental Protocols

General Procedure for the Synthesis of 2-Substituted Benzimidazoles, Benzoxazoles, and Benzothiazoles[1][2][3]

Materials:

• o-Phenylenediamine, 2-aminophenol, or 2-aminothiophenol (B119425) (1 mmol)

• Substituted aldehyde (1 mmol)

• Fluorophosphoric acid (5 mol%)

• Ethanol (10 mL)

• Thin Layer Chromatography (TLC) plates

• Ethyl acetate (B1210297) and hexane (B92381) (for TLC)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Recrystallization solvent (e.g., ethanol)

Procedure:

• To a solution of the respective diamine, aminophenol, or aminothiophenol (1 mmol) and substituted aldehyde (1 mmol) in ethanol (10 mL), add fluorophosphoric acid (5 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate:hexane, 3:7 v/v).

• Upon completion of the reaction, pour the mixture into a saturated sodium bicarbonate solution (20 mL) and stir for 10 minutes.

• Extract the product with ethyl acetate (2 x 25 mL).

• Wash the combined organic layers with brine (20 mL) and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 2-substituted benzimidazole, benzoxazole, or benzothiazole.

• Characterize the final product using appropriate analytical techniques (e.g., NMR, IR, Mass Spectrometry).

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general experimental workflow for the fluorophosphoric acid-catalyzed synthesis of the target heterocyclic compounds.

Caption: General workflow for the synthesis of heterocyclic intermediates.

Signaling Pathways

The synthesized benzimidazole, benzoxazole, and benzothiazole derivatives are known to interact with various biological pathways, making them valuable for drug development. The following diagrams illustrate some of these key signaling pathways.

Anticancer Mechanism of Benzimidazole Derivatives

Benzimidazole derivatives can induce apoptosis (programmed cell death) in cancer cells through both intrinsic and extrinsic pathways. They can also inhibit key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.[4][5][6]

Caption: Benzimidazole derivatives induce apoptosis and inhibit key survival pathways.

Mechanism of Action of Benzoxazole Derivatives as Kinase Inhibitors

Certain benzoxazole derivatives have shown potent inhibitory activity against receptor tyrosine kinases like VEGFR-2, which are crucial for tumor angiogenesis. By blocking the ATP-binding site, these compounds inhibit downstream signaling, leading to reduced tumor growth and metastasis.[7][8][9][10]

Caption: Benzoxazoles inhibit VEGFR-2 signaling to block angiogenesis.

Antiviral Mechanism of Benzothiazole Derivatives

Benzothiazole-based compounds have demonstrated broad-spectrum antiviral activity. Their mechanisms of action often involve the inhibition of crucial viral enzymes, such as reverse transcriptase in retroviruses (e.g., HIV) or helicase in viruses like Hepatitis C (HCV). This inhibition prevents viral replication.[11][12][13][14]

Caption: Benzothiazoles inhibit key viral enzymes to block replication.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 5. researchgate.net [researchgate.net]
• 6. nveo.org [nveo.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. scilit.com [scilit.com]
• 13. Benzothiazoles as potential antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sciforum.net [sciforum.net]

Application Notes and Protocols: The Role of Phosphorus-Based Acids in Electronic Component Production

Introduction

While fluorophosphoric acid (H₂PO₃F) is known for general applications in metal cleaning, surface treatment, and chemical polishing, its specific, detailed role in the high-volume production of electronic components is not extensively documented in publicly available scientific literature and patents.[1] In contrast, the closely related phosphoric acid (H₃PO₄) is a cornerstone chemical in the semiconductor and electronics industry. Its applications are well-researched and crucial for manufacturing processes.

Therefore, these application notes will focus on the established roles of electronic-grade phosphoric acid. The principles, protocols, and data presented are vital for researchers, scientists, and professionals in the field. The information is divided into two primary applications: the selective etching of silicon nitride in semiconductor fabrication and its function as an additive in the electrolytes of aluminum electrolytic capacitors.

Application Note 1: Selective Wet Etching of Silicon Nitride (Si₃N₄)

Application: In semiconductor manufacturing, particularly in processes like Shallow Trench Isolation (STI) and as a hard mask, silicon nitride (Si₃N₄) layers are used extensively. Hot phosphoric acid is the industry-standard etchant for selectively removing Si₃N₄ without significantly damaging adjacent silicon dioxide (SiO₂) layers. This high selectivity is critical for fabricating complex, multi-layered integrated circuits.

Data Presentation

The etch rate of Si₃N₄ and SiO₂ in phosphoric acid is highly dependent on temperature and water content. Higher temperatures and lower water content (higher H₃PO₄ concentration) generally increase the etch rate of silicon nitride while having a minimal effect on silicon dioxide, thus maximizing selectivity.

Table 1: Etch Rate of Silicon Nitride and Silicon Dioxide in Refluxed Boiling Phosphoric Acid

Material	Temperature (°C)	H₃PO₄ Concentration (wt%)	Etch Rate (Å/min)	Selectivity (Si₃N₄:SiO₂)
Silicon Nitride (Si₃N₄)	180	~85%	~100	~10:1
Silicon Dioxide (SiO₂)	180	~85%	~10
Silicon Nitride (Si₃N₄)	160	~85%	~50	Not Specified

| Silicon Dioxide (SiO₂) | 160 | ~85% | ~5 | |

Data compiled from studies on pyrolytically deposited Si₃N₄ and thermally grown or deposited SiO₂. Etch rates can vary based on film deposition methods and density.[2][3]

Experimental Protocols

Protocol 1: Selective Etching of Silicon Nitride Film

This protocol describes a typical laboratory-scale process for selectively removing a silicon nitride layer from a silicon wafer with an underlying silicon dioxide pattern.

1. Materials and Equipment:

• Silicon wafer with Si₃N₄ and SiO₂ films.
• Electronic Grade Phosphoric Acid (H₃PO₄, 85% concentration).[4][5][6]
• High-purity Deionized (DI) water.
• Quartz reflux boiling apparatus (to maintain constant temperature and concentration).
• Constant temperature hot plate.
• Teflon wafer carrier.
• Appropriate Personal Protective Equipment (PPE): acid-resistant gloves, apron, face shield, and safety glasses.

2. Procedure:

• Preparation: Pre-heat the phosphoric acid in the quartz reflux vessel to a stable temperature of 160-180°C using the hot plate. The reflux system prevents water from evaporating, which would alter the acid's concentration and etch rate.[3]
• Wafer Immersion: Carefully place the silicon wafer into the Teflon carrier and gently immerse it into the hot phosphoric acid bath.
• Etching: Etch the wafer for a predetermined time based on the known thickness of the Si₃N₄ layer and the established etch rate from Table 1. For a 1000 Å Si₃N₄ film at 180°C, the etch time would be approximately 10 minutes.
• Rinsing: After the etching is complete, carefully remove the wafer carrier from the hot acid and immediately immerse it in a large-volume quartz overflow tank of DI water to quench the reaction and rinse away the acid.
• Final Clean: Perform a series of subsequent rinses in fresh DI water baths to ensure all phosphoric acid residue is removed.
• Drying: Dry the wafer using a nitrogen gas blow-off or a spin-rinse-dryer.

3. Safety Precautions:

• Always perform this procedure in a fume hood certified for acid use.
• Hot phosphoric acid is extremely corrosive and can cause severe burns.[7] Always wear appropriate PPE.
• Ensure an eyewash station and safety shower are immediately accessible.

Mandatory Visualization

The etching of silicon nitride by hot phosphoric acid is believed to proceed via a hydrolysis mechanism, where water molecules, catalyzed by the acid, break the Si-N bonds.

Caption: Proposed mechanism for Si₃N₄ etching by hot phosphoric acid.[2]

Application Note 2: Additive in Aluminum Electrolytic Capacitors

Application: In aluminum electrolytic capacitors, the dielectric is an extremely thin layer of aluminum oxide (Al₂O₃) formed on the anode foil. The liquid electrolyte, which acts as the cathode, must not degrade this delicate layer. A primary failure mechanism is the hydration of the aluminum oxide, which can increase leakage current and reduce capacitance. Phosphoric acid or its salts (phosphates) are added in small amounts to the electrolyte to act as hydration inhibitors, significantly improving the capacitor's stability and lifespan.[8][9]

Data Presentation

The composition of electrolytes is often proprietary. However, a general formulation includes a solvent, a solute (to provide conductivity), and various additives to enhance performance.

Table 2: General Composition of a Glycol-Based Electrolyte for Aluminum Capacitors

Component	Example Substance	Purpose	Typical Concentration (wt%)
Solvent	Ethylene (B1197577) Glycol	Main liquid medium	60 - 80%
Solute	Ammonium Adipate (B1204190), Ammonium Borate	Provides ionic conductivity	10 - 30%
Additive (Hydration Inhibitor)	Phosphoric Acid / Phosphates	Prevents Al₂O₃ degradation	0.05 - 5%

| Additive (Depolarizer) | p-Nitrophenol | Consumes hydrogen gas generated during operation | < 1% |

Concentrations are illustrative and vary widely based on the capacitor's voltage rating and intended application.[7][8][9]

Experimental Protocols

Protocol 2: Preparation of a Basic Capacitor Electrolyte

This protocol describes the laboratory-scale preparation of a simple electrolyte containing a phosphate-based hydration inhibitor.

1. Materials and Equipment:

• Ethylene Glycol (solvent).
• Adipic Acid (solute precursor).
• Ammonium Hydroxide (B78521) (to form ammonium adipate salt).
• Phosphoric Acid (85%, hydration inhibitor).
• Glass beaker and magnetic stirrer/hotplate.
• pH meter.
• Fume hood.
• PPE (gloves, safety glasses).

2. Procedure:

• Solvent Base: Place the desired volume of ethylene glycol into a glass beaker on a magnetic stirrer.
• Dissolve Solute: Slowly add adipic acid to the ethylene glycol while stirring. Gentle heating (60-80°C) may be required to fully dissolve the acid.
• Neutralization: Carefully add ammonium hydroxide dropwise to the solution. This neutralizes the adipic acid to form the conductive salt, ammonium adipate. Monitor the pH and adjust until it is in the weakly acidic to neutral range (typically pH 5-7), which is crucial for oxide film stability.[8]
• Add Inhibitor: Once the solution has cooled, add a small, measured amount of phosphoric acid (e.g., 0.1% by weight). Stir until the solution is completely homogenous.
• Final Checks: Measure the final pH and conductivity of the electrolyte to ensure it meets the desired specifications.

Mandatory Visualization

The components of an aluminum electrolytic capacitor are logically arranged to maximize capacitance in a small volume. The electrolyte plays a central role in connecting the dielectric-coated anode to the cathode.

Caption: Logical structure of an aluminum electrolytic capacitor.

References

• 1. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 2. inrf.uci.edu [inrf.uci.edu]
• 3. CN104115245B - Electrolyte for aluminum electrolytic capacitor and use its aluminium electrolutic capacitor - Google Patents [patents.google.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Phosphoric Acid Electronic Grade-Guangxi Qinzhou Capital Success Chemical Co., Ltd. [en.gxcschem.com]
• 6. Phosphoric Acid Electronic Grade-Huihuang Chemical [en.hnxhhhg.com]
• 7. US4447346A - Electrolyte system for electrolytic capacitors - Google Patents [patents.google.com]
• 8. solvay.com [solvay.com]
• 9. CN103928235A - Electrolyte solution for aluminium electrolytic capacitor - Google Patents [patents.google.com]

Application Notes and Protocols: Fluorophosphoric Acid-Catalyzed Synthesis of Benzimidazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzimidazoles are a vital class of heterocyclic compounds widely recognized for their broad spectrum of pharmacological activities, forming the core scaffold for numerous therapeutic agents. The efficient synthesis of these molecules is a cornerstone of medicinal chemistry and drug development. This document provides detailed application notes and protocols for the synthesis of benzimidazoles utilizing fluorophosphoric acid as a highly effective catalyst. This method offers several advantages, including high yields, mild reaction conditions (room temperature), shorter reaction times, and a simple work-up procedure, making it an attractive approach for organic synthesis.[1][2][3]

The introduction of electron-withdrawing fluorine atoms to the phosphoric acid molecule enhances its acidic properties, leading to a more stable and efficient catalyst for cyclization reactions.[1] Fluorophosphoric acid effectively facilitates the condensation reaction between o-phenylenediamines and various aldehydes to yield the desired benzimidazole (B57391) derivatives.

Logical Workflow of Fluorophosphoric Acid-Catalyzed Benzimidazole Synthesis

The synthesis proceeds through a straightforward one-pot reaction. The o-phenylenediamine (B120857) and aldehyde are combined in a suitable solvent, followed by the addition of a catalytic amount of fluorophosphoric acid. The reaction mixture is then stirred at room temperature until completion.

Caption: General workflow for the synthesis of benzimidazoles.

Data Presentation: Optimization of Reaction Conditions

The efficiency of the benzimidazole synthesis using fluorophosphoric acid is influenced by catalyst loading and the choice of solvent. The following tables summarize the optimization of these parameters for the reaction between o-phenylenediamine and benzaldehyde (B42025).[1]

Table 1: Effect of Catalyst Loading on Benzimidazole Synthesis [1]

Entry	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	2.5	7.4	48
2	5.0	2.2	93
3	7.5	2.2	93

Reaction conditions: o-Phenylenediamine (0.01 mol), benzaldehyde (0.01 mol), ethanol (10 mL) at room temperature.

Table 2: Influence of Different Solvents on Benzimidazole Synthesis [1]

Entry	Solvent	Time (h)	Yield (%)
1	Methanol (MeOH)	3.5	81
2	Dimethylformamide (DMF)	4.2	73
3	Water (H₂O)	5.8	65
4	Tetrahydrofuran (THF)	6.2	58
5	Toluene	7.0	45
6	Ethanol	2.2	93

Reaction conditions: o-Phenylenediamine (0.01 mol), benzaldehyde (0.01 mol), fluorophosphoric acid (5 mol%), solvent (10 mL) at room temperature.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of benzimidazoles using fluorophosphoric acid as a catalyst.

General Procedure for the Synthesis of 2-Substituted Benzimidazoles

This protocol outlines the optimized conditions for the synthesis of benzimidazole derivatives from o-phenylenediamine and various aldehydes.[1][3]

Materials:

• o-Phenylenediamine (0.01 mol)

• Substituted aldehyde (0.01 mol)

• Fluorophosphoric acid (5 mol%)

• Ethanol (10 mL)

• Round-bottom flask

• Magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• In a clean round-bottom flask, dissolve o-phenylenediamine (0.01 mol) and the desired aldehyde (0.01 mol) in ethanol (10 mL).

• To this solution, add fluorophosphoric acid (5 mol%) as the catalyst.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion of the reaction, isolate the product.

• The crude product can be further purified by recrystallization if necessary.

Synthesis of 2-phenyl-1H-benzo[d]imidazole (Model Reaction)

This protocol provides a specific example for the synthesis of 2-phenyl-1H-benzo[d]imidazole.

Materials:

• o-Phenylenediamine (1.08 g, 0.01 mol)

• Benzaldehyde (1.06 g, 1.02 mL, 0.01 mol)

• Fluorophosphoric acid (95%, purchased from a commercial supplier)[3]

• Ethanol (10 mL)

• Standard laboratory glassware and stirring equipment

Procedure:

• Combine o-phenylenediamine (1.08 g) and benzaldehyde (1.02 mL) in a round-bottom flask containing ethanol (10 mL).

• Add 5 mol% of fluorophosphoric acid to the mixture.

• Stir the resulting mixture at room temperature for approximately 2.2 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, the product can be isolated and purified to yield 2-phenyl-1H-benzo[d]imidazole. The expected yield is approximately 93%.[1]

Conclusion

The use of fluorophosphoric acid as a catalyst provides a highly efficient, and straightforward method for the synthesis of benzimidazole derivatives.[1][2][3] The mild reaction conditions, short reaction times, and high yields make this protocol a valuable tool for researchers and professionals in the field of drug development and organic synthesis. The presented data and protocols offer a solid foundation for the successful application of this methodology.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

safe handling and storage procedures for fluorophosphoric acid in a laboratory setting

Technical Support Center: Fluorophosphoric Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and storage of fluorophosphoric acid in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is fluorophosphoric acid and what are its primary hazards?

A1: Fluorophosphoric acid (H2PO3F) is a colorless, viscous liquid.[1] It is a corrosive substance that can cause severe skin burns, permanent eye damage, and serious damage to the respiratory system if inhaled.[1][2] Ingestion may lead to severe burns to the gastrointestinal system.[1] Symptoms from exposure may be delayed.[2]

Q2: What are the immediate first aid procedures in case of accidental exposure to fluorophosphoric acid?

A2: In case of any exposure, immediate action is critical. Call emergency services immediately.[2]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 30 minutes.[2] Remove all contaminated clothing while flushing.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[3]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Do not perform mouth-to-mouth resuscitation.[3]

• Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth with water and drink 2-4 cupfuls of milk or water.[3][4]

Q3: What personal protective equipment (PPE) is mandatory when handling fluorophosphoric acid?

A3: A comprehensive PPE setup is crucial when working with fluorophosphoric acid to prevent contact with this corrosive substance.

• Eye and Face Protection: Tightly fitting safety goggles and a face shield are required.[5][6]

• Hand Protection: Use chemical-resistant gloves. Materials such as butyl rubber, neoprene, or natural rubber are recommended.[5][7] Always inspect gloves for any damage before use.[3]

• Body Protection: A flame-resistant or 100% cotton lab coat should be worn over clothing that covers the entire body.[7] A chemical-resistant apron is also recommended.[5]

• Footwear: Closed-toe shoes are mandatory.[7]

• Respiratory Protection: If there is a risk of inhalation, a full-face respirator with appropriate cartridges should be used.[3]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected reaction exotherm or fuming	Incompatible materials in the reaction vessel.	Ensure the reaction is performed in a clean, dry vessel. Verify the compatibility of all reagents and solvents with fluorophosphoric acid. Do not mix with strong bases, oxidizing agents, or metals.[8]
Low yield in catalytic reactions	Catalyst deactivation due to moisture.	Fluorophosphoric acid can hydrolyze in the presence of water.[2] Ensure all reagents and solvents are anhydrous. Store the acid in a tightly sealed container in a dry environment.[8]
Difficulty in handling the viscous liquid	High viscosity at room temperature.	Gently warming the container in a water bath can reduce viscosity for easier dispensing. Perform this in a fume hood with appropriate PPE.
Corrosion of laboratory equipment	Reaction with incompatible materials.	Use laboratory equipment made of compatible materials such as polyethylene (B3416737) or Teflon. Avoid using glass containers as fluorophosphoric acid can etch glass.

Quantitative Data Summary

The following table summarizes key quantitative data for fluorophosphoric acid.

Property	Value	Reference
Molecular Formula	H₂PO₃F	[2]
Molar Mass	99.986 g/mol	[2]
Appearance	Colorless viscous liquid	[1]
Density	1.818 g/cm³	[1]
Melting Point	-78 °C (-108 °F)	[1]
Boiling Point	Decomposes	[1]
Solubility in water	Soluble and hydrolyzes	[2]

Experimental Protocol: Catalytic Synthesis of Benzimidazoles

This protocol describes the synthesis of 2-substituted benzimidazoles using fluorophosphoric acid as a catalyst.

Materials:

• 1,2-phenylenediamine

• Aromatic aldehyde

• Ethanol (B145695) (anhydrous)

• Fluorophosphoric acid (5 mol%)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• In a clean, dry round-bottom flask, dissolve 1,2-phenylenediamine (1 mmol) and the aromatic aldehyde (1 mmol) in ethanol (10 mL).

• Add fluorophosphoric acid (5 mol%) to the reaction mixture.

• Stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired 2-substituted benzimidazole.

Visualizations

Caption: Workflow for the safe handling of fluorophosphoric acid.

Caption: Decision tree for responding to a fluorophosphoric acid spill.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Development of Fluorous Lewis Acid-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Technical Support Center: Fluorophosphoric Acid Spill Response

This guide provides technical information and procedures for safely neutralizing and cleaning up spills of fluorophosphoric acid. It is intended for researchers, scientists, and drug development professionals working in a laboratory environment.

Frequently Asked Questions (FAQs)

Q1: I've seen some Safety Data Sheets (SDS) that say "Do not attempt to neutralize" a fluorophosphoric acid spill. Why is that, and is it ever appropriate to neutralize?

A1: An SDS may advise against neutralization for several important reasons:

• Exothermic Reaction: Neutralization reactions are exothermic, meaning they release heat. With concentrated acids, this can cause the liquid to boil and splash, creating a greater hazard.

• Gas Evolution: Using carbonate-based neutralizers like sodium bicarbonate (baking soda) or soda ash reacts with the acid to produce carbon dioxide gas.[1][2] This effervescence can cause splashing and aerosolize the corrosive material.

• Hazardous Fumes: The heat generated can increase the rate of decomposition, potentially releasing highly toxic fumes like hydrogen fluoride (B91410) (HF) and phosphorus oxides.[3]

However, neutralization is a critical step for rendering the acid non-corrosive before final cleanup and disposal. Neutralization can and should be performed by trained personnel when done correctly: by using the appropriate neutralizing agent, applying it slowly from the outside of the spill inward, and using proper personal protective equipment (PPE) to contain splashes and fumes. For very large spills, evacuation and response by a specialized hazardous materials team is the correct procedure.

Q2: What is the best neutralizing agent for a fluorophosphoric acid spill?

A2: Calcium hydroxide (B78521) (hydrated lime) or a mixture of soda ash and slaked lime is highly recommended. While sodium bicarbonate is effective for general acid spills, calcium hydroxide offers a key advantage: it reacts with the fluoride component of the acid to form calcium fluoride (CaF₂), a stable and insoluble salt.[4][5] This effectively immobilizes the highly toxic fluoride ion, reducing the overall hazard of the spill residue.

Q3: What are the primary hazards of fluorophosphoric acid?

A3: Fluorophosphoric acid is a highly hazardous substance. It is acutely toxic if swallowed, inhaled, or in contact with skin.[3] It causes severe skin burns and eye damage.[6] A significant danger is that the symptoms of exposure may be delayed, giving a false sense of security.[3][6] Upon heating or contact with water, it can decompose or hydrolyze, producing other hazardous compounds like hydrogen fluoride and phosphoric acid.[3][7]

Q4: What immediate first aid measures should be taken in case of exposure?

A4:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 30 minutes, removing all contaminated clothing.[8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with gently flowing water for at least 30 minutes, holding the eyelids open.[9] Seek immediate medical attention.

• Inhalation: Move the victim to fresh air. If breathing has stopped, trained personnel should begin artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Have the victim rinse their mouth with water.[9] Seek immediate medical attention.

Troubleshooting Guide: Spill Response Issues

Issue Encountered	Probable Cause	Recommended Action
Violent fizzing and splashing during neutralization.	Neutralizer (e.g., sodium bicarbonate) was added too quickly.	Stop adding neutralizer. Allow the reaction to subside. Continue adding the agent much more slowly, in small increments, around the edges of the spill.
Spill area is still acidic (pH paper indicates pH < 6) after adding neutralizer.	Insufficient amount of neutralizing agent was used.	Continue to add the neutralizing agent slowly and re-test with pH paper. Mix the slurry gently with a plastic tool to ensure the neutralizer contacts all of the acid.
A strong, irritating odor is detected during cleanup.	The acid is fuming, possibly due to reaction heat or decomposition.	Ensure the area is extremely well-ventilated (e.g., work under a fume hood). If you are not wearing respiratory protection, evacuate the area immediately and alert your safety officer.
The spill has spread under equipment.	Improper initial containment.	Do not attempt to lift the equipment. Use a liquid neutralizing agent or a slurry to treat the hard-to-reach areas.[6] Allow for a longer contact time to ensure complete neutralization before cleaning.

Data Summary: Neutralizing Agents

The following table summarizes the properties and use of recommended neutralizing agents for fluorophosphoric acid.

Neutralizing Agent	Chemical Formula	Molar Mass ( g/mol )	Pros	Cons
Calcium Hydroxide	Ca(OH)₂	74.09	Forms insoluble, stable calcium fluoride, immobilizing the toxic fluoride ion.[4] Less vigorous reaction than carbonates.	Less common in labs than sodium bicarbonate. Best applied as a slurry.
Sodium Carbonate	Na₂CO₃	105.99	Stronger base than sodium bicarbonate, requiring less material.	Produces CO₂ gas, which can cause splashing and aerosolization.[1]
Sodium Bicarbonate	NaHCO₃	84.01	Readily available and commonly found in spill kits.	Produces CO₂ gas, leading to effervescence and potential splashing.[1][2] Weaker base, requires more material.

Detailed Experimental Protocol: Small Spill Neutralization (<100 mL)

This protocol outlines the step-by-step methodology for neutralizing a small spill of fluorophosphoric acid on a laboratory benchtop.

1.0 Objective: To safely neutralize, clean up, and dispose of a small (<100 mL) fluorophosphoric acid spill.

2.0 Materials:

• Fluorophosphoric Acid Spill Kit containing:

  • Calcium Hydroxide [Ca(OH)₂] or other suitable acid neutralizer

  • Inert absorbent material (e.g., sand, vermiculite)

  • pH indicator strips (range 1-14)

  • Heavy-duty polyethylene (B3416737) bags for waste disposal

  • Plastic scoop or dustpan

• Personal Protective Equipment (PPE):

  • Splash goggles and a face shield

  • Acid-resistant lab coat and apron

  • Double-gloving: nitrile inner gloves with heavy-duty neoprene or butyl rubber outer gloves

  • Shoe covers (if spill is on the floor)

3.0 Procedure:

• Alert & Evacuate: Immediately alert personnel in the vicinity. Evacuate non-essential personnel from the area.[7]

• Ventilate: Ensure the area is well-ventilated. If the spill is not in a chemical fume hood, increase ventilation to the room.

• Don PPE: Put on all required PPE (goggles, face shield, coat, apron, double gloves) before approaching the spill.

• Contain Spill: If the spill is spreading, create a dike around the perimeter using an inert absorbent material like sand or vermiculite.[7] This prevents the spill from growing larger.

• Prepare Neutralizer: If using calcium hydroxide, it is best to prepare a slurry by slowly mixing it with water in a separate container. This helps control the reaction.

• Neutralize the Acid:

  • Slowly apply the neutralizing agent (calcium hydroxide slurry or powder) starting from the outer edges of the spill and working inward.[6][7] This prevents splashing of unneutralized acid.

  • Do not dump the neutralizer directly into the center of the spill.

  • Allow sufficient contact time for the reaction to complete (typically 5-10 minutes).

• Verify Neutralization:

  • After the reaction appears to have subsided, test the pH of the slurry by dipping a pH strip into the mixture.

  • The target pH should be between 6 and 8.

  • If the pH is still acidic, add more neutralizer and repeat the verification step.

• Collect Residue:

  • Once neutralized, use a plastic scoop or dustpan to collect the absorbed material and spill residue.[6] Do not use metal tools.

  • Place all collected materials, including contaminated gloves and absorbent pads, into a heavy-duty polyethylene bag.

• Decontaminate Area:

  • Wipe down the spill area with a cloth dampened with a mild detergent solution (e.g., soap and water).[7]

  • Wipe the area again with a clean, wet cloth.

  • Dry the area thoroughly.

• Dispose of Waste:

  • Seal the waste bag and label it clearly as "Hazardous Waste: Fluorophosphoric Acid Spill Debris."

  • Contact your institution's Environmental Health & Safety (EHS) office for proper disposal procedures.[10] Do not discard in regular trash.

Workflow Visualization

The following diagram illustrates the logical workflow for responding to a fluorophosphoric acid spill.

Caption: Logical workflow for fluorophosphoric acid spill response.

References

• 1. quora.com [quora.com]
• 2. echemi.com [echemi.com]
• 3. Fluorophosphoric acid | H2PO3F | CID 24267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Best Ways to Neutralize the Phosphoric Acid - Shanghai Chemex [shanghaichemex.com]
• 5. Hydrofluoric Acid (HF) Neutralization. pH Neutralization Systems for Hydrofluoric Acid (HF). [phadjustment.com]
• 6. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 7. Page loading... [guidechem.com]
• 8. nutrien-prod-asset.s3.us-east-2.amazonaws.com [nutrien-prod-asset.s3.us-east-2.amazonaws.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. DIFLUOROPHOSPHORIC ACID, ANHYDROUS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

strategies to prevent the hydrolysis of fluorophosphoric acid during chemical reactions

Welcome to the technical support center for handling fluorophosphoric acid (H₂PO₃F). This guide is designed for researchers, scientists, and drug development professionals to provide strategies for preventing the hydrolysis of fluorophosphoric acid during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is fluorophosphoric acid and why is it susceptible to hydrolysis?

Fluorophosphoric acid is a colorless, viscous liquid that is corrosive to metals and tissues.[1] It is highly soluble in water, and this solubility is linked to its primary vulnerability: hydrolysis.[1][2] When fluorophosphoric acid comes into contact with water, it undergoes hydrolysis to produce phosphoric acid and hydrogen fluoride (B91410) (HF).[1][2] This reaction can compromise the integrity of experiments by consuming the reagent and introducing impurities. The anhydrous form is also susceptible, as hydrolysis can generate HF, which is corrosive to glass.[1]

Q2: What are the primary factors that promote the hydrolysis of fluorophosphoric acid?

The hydrolysis of fluorophosphoric acid is primarily influenced by the following factors:

• Presence of Water: Moisture is the principal reactant for hydrolysis. Even trace amounts from solvents, reagents, or atmospheric humidity can cause degradation.[1][3]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including hydrolysis.[4]

• pH Level: The stability of phosphorus-containing acids can be pH-dependent.[5] For related compounds like phosphoramidates, acidic conditions are known to catalyze hydrolysis, while stability is greater in neutral to alkaline environments.[4] Fluorophosphoric acid itself has neutralization points at pH 3.5 and 8.5.[1]

Q3: How can I detect if my fluorophosphoric acid has hydrolyzed?

Hydrolysis can be detected by identifying its byproducts, primarily phosphoric acid and fluoride ions. Several analytical techniques can be employed:

• Ion Chromatography (IC): This is a sensitive and selective method for quantifying fluoride and phosphate (B84403) ions in a sample, even in a high phosphoric acid matrix.[6]

• Ion-Selective Electrode (ISE): This potentiometric method is a well-established standard for measuring fluoride ion concentration.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For related organofluorine compounds, ¹⁹F NMR is highly effective for observing the disappearance of the signal corresponding to the C-F or P-F bond, indicating hydrolysis has occurred.[3]

• Gas Chromatography (GC): GC can be used to detect nanogram quantities of fluoride in biological samples after conversion to a volatile derivative.[7]

Troubleshooting Guide

Q1: My reaction yield is low and I suspect hydrolysis of the fluorophosphoric acid catalyst. What should I check first?

Low yield is a common symptom of reagent degradation. A systematic check for sources of moisture is the recommended first step.

• Solvent Purity: Ensure you are using a freshly opened, anhydrous-grade polar aprotic solvent like acetonitrile (B52724) (CH₃CN) or dimethylformamide (DMF).[3][8][9] These solvents lack the O-H or N-H bonds that can act as proton donors and promote hydrolysis.[10]

• Atmospheric Exposure: Perform the reaction under an inert atmosphere, such as dry nitrogen or argon, using a Schlenk line or glovebox to prevent exposure to ambient humidity.[3]

• Glassware Preparation: All glassware must be rigorously dried in an oven (e.g., at 120°C for several hours) and cooled under a stream of inert gas or in a desiccator immediately before use.[3]

• Reagent Water Content: Verify that all other reagents used in the reaction are anhydrous.[3]

Q2: I am observing unexpected acidity and corrosion in my glass reactor. Could this be related to hydrolysis?

Yes, this is a strong indicator of hydrolysis. Fluorophosphoric acid hydrolyzes to form phosphoric acid and hydrogen fluoride (HF).[1] HF is highly corrosive to glass (silica).[1] If you observe etching on your glassware, it is almost certain that hydrolysis has occurred. To prevent this, use reaction vessels made from compatible materials such as polyethylene, fluorocarbon plastics (e.g., Teflon®), or lead.[11]

Q3: My analytical data shows the reaction failed and the P-F bond is absent. What are the likely causes?

The absence of the P-F bond confirms the consumption of the fluorophosphoric acid. Assuming the compound was pure to begin with, this points to decomposition during the reaction, with hydrolysis being the most probable cause.

• Review Moisture Control: Re-evaluate all steps outlined in the first troubleshooting question regarding anhydrous conditions.

• Check Reaction Temperature: If the reaction is exothermic or was run at an elevated temperature, consider running it at a lower temperature (e.g., 0°C or -78°C) to slow the rate of potential hydrolysis.[3][4]

• Assess Reagent Compatibility: Ensure that no other reagents in the mixture are inadvertently introducing water (e.g., hydrated salts) or acting as catalysts for hydrolysis.

Q4: The pH of my reaction mixture is difficult to control. How can I stabilize it to prevent hydrolysis?

Maintaining the correct pH is crucial for the stability of many phosphorus compounds.[5]

• Use a Buffer System: If compatible with your reaction chemistry, employ a buffer to maintain the pH in a stable range. For related compounds, neutral to alkaline conditions are often preferred to minimize acid-catalyzed hydrolysis.[4][12]

• Select Aprotic Solvents: Polar aprotic solvents are generally preferred as they are non-acidic and do not donate protons, which can help maintain a stable chemical environment.[9][10]

Data Summary

While specific kinetic data for fluorophosphoric acid hydrolysis is sparse in readily available literature, the following table summarizes the qualitative impact of various experimental conditions on its stability, based on established chemical principles for related compounds.

Condition	Poor Stability (High Hydrolysis Risk)	Good Stability (Low Hydrolysis Risk)	Rationale
Solvent	Protic solvents (Water, Methanol, Ethanol)	Polar Aprotic Solvents (Acetonitrile, DMF, DMSO)[8][13]	Protic solvents contain O-H or N-H bonds that can directly participate in or catalyze hydrolysis.[10]
Atmosphere	Ambient Air (contains humidity)	Inert Gas (Dry Nitrogen, Dry Argon)	An inert atmosphere displaces atmospheric moisture, a key reactant in hydrolysis.[3]
Temperature	Elevated Temperatures (> Room Temp)	Low Temperatures (e.g., 0°C, -78°C)	Higher temperatures increase the kinetic rate of hydrolysis.[4]
pH	Acidic Conditions (pH < 7)	Neutral to Alkaline Conditions (pH ≥ 7)	Acid catalysis is a major degradation pathway for similar phosphorus compounds.[4]
Additives	Water, Hydrated Salts	Anhydrous reagents, Desiccants (e.g., molecular sieves)	Additives can be an overlooked source of water contamination. Desiccants actively remove trace moisture.[14]

Recommended Experimental Protocols

Protocol 1: General Procedure for a Moisture-Sensitive Reaction

This protocol outlines the essential steps for setting up a chemical reaction that requires the strict exclusion of water to prevent the hydrolysis of fluorophosphoric acid.

1. Preparation of Glassware:

• Disassemble and clean all required glassware (reaction flask, dropping funnel, condenser, etc.).
• Place all glassware in a laboratory oven and dry at 120°C for a minimum of 4 hours, preferably overnight.
• Immediately assemble the glassware while still hot and connect it to a manifold (Schlenk line) supplying dry nitrogen or argon gas.
• Allow the apparatus to cool to room temperature under a positive pressure of the inert gas.

2. Reagent and Solvent Handling:

• Use only new, sealed bottles of anhydrous solvents. For highest purity, use solvents from a dedicated solvent purification system.
• Transfer solvents and liquid reagents using dry, gas-tight syringes or cannulas under a positive pressure of inert gas.
• Weigh solid reagents rapidly and, if highly hygroscopic, handle them inside a glovebox.

3. Reaction Execution:

• Charge the reaction flask with the solvent and any stable reagents under a counterflow of inert gas.
• If cooling is required, immerse the flask in the appropriate cooling bath (e.g., ice-water for 0°C, dry ice/acetone for -78°C).
• Add the fluorophosphoric acid dropwise via a syringe to control the reaction rate and any potential exotherm.
• Maintain a positive pressure of inert gas throughout the entire duration of the reaction via a bubbler.

4. Reaction Work-up:

• Upon completion, quench the reaction appropriately (e.g., by adding it to a separate flask containing a quenching solution).
• Subsequent extraction and purification steps should still be performed with care to minimize prolonged exposure to aqueous or humid conditions where possible.

Protocol 2: Monitoring Hydrolysis by Ion Chromatography (IC)

This protocol describes a method to quantify the extent of fluorophosphoric acid hydrolysis by measuring the concentration of free fluoride ions.

1. Sample Preparation:

• At predetermined time intervals, carefully withdraw a small aliquot (e.g., 100 µL) from the reaction mixture under inert atmosphere.
• Immediately quench the aliquot in a known volume of a suitable solvent to stop further reaction.
• Dilute the quenched sample with high-purity deionized water to a final concentration within the calibrated range of the IC instrument. The high phosphate matrix may require specific exclusion methods for accurate analysis.[6]

2. Calibration:

• Prepare a series of standard solutions of sodium fluoride (NaF) in deionized water with known concentrations (e.g., 1, 5, 10, 20 ppm).
• Run these standards on the IC to generate a calibration curve of signal response versus fluoride concentration.

3. Analysis:

• Inject the prepared samples into the IC system.
• The IC separates the ions in the sample, and a conductivity detector measures the concentration of each ion.[6]
• Identify the peak corresponding to the fluoride ion based on its retention time compared to the standards.

4. Data Interpretation:

• Use the calibration curve to determine the concentration of fluoride in each sample.
• Plot the fluoride concentration against time to obtain a kinetic profile of the hydrolysis reaction. An increase in free fluoride concentration over time indicates ongoing hydrolysis of the fluorophosphoric acid.

Visualizations

Diagram 1: Troubleshooting workflow for suspected hydrolysis.

Diagram 2: Factors leading to hydrolysis and preventative strategies.

References

• 1. Fluorophosphoric acid | H2PO3F | CID 24267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d3e2i5nuh73s15.cloudfront.net [d3e2i5nuh73s15.cloudfront.net]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. ucfsarc.wordpress.com [ucfsarc.wordpress.com]
• 9. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. uab.edu [uab.edu]
• 12. quora.com [quora.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Understanding Desiccants: Function & Types - Edco Supply Co [edcosupply.com]

Technical Support Center: Mitigating Fluorophosphoric Acid Corrosion of Laboratory Glassware

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing the corrosivity (B1173158) of fluorophosphoric acid to laboratory glassware.

Troubleshooting Guide

Encountering issues with fluorophosphoric acid and your glassware? This guide provides solutions to common problems.

Problem	Possible Cause(s)	Recommended Solution(s)
Visible etching, clouding, or frosting of glassware after exposure to fluorophosphoric acid.	Fluorophosphoric acid, like other acidic fluoride (B91410) solutions, chemically attacks the silica (B1680970) (SiO₂) matrix of borosilicate and other silicate-based glasses. This reaction is irreversible.[1][2]	Immediately discontinue the use of glass containers for storing or reacting with fluorophosphoric acid. Transfer the acid to a compatible container such as one made of polyethylene (B3416737) (PE), polypropylene (B1209903) (PP), or polytetrafluoroethylene (PTFE).[3][4] For future experiments, use laboratory ware made of these resistant polymers.
Inaccurate volumetric measurements after using glassware with fluorophosphoric acid.	The etching process alters the internal dimensions of volumetric glassware such as burettes, pipettes, and graduated cylinders, leading to a loss of calibration and accuracy.[5]	Discard any volumetric glassware that has been exposed to fluorophosphoric acid. Replace with new, calibrated glassware and ensure that all future work with this acid is performed in plasticware.
White residue or film on glassware after cleaning.	This could be residual silica from the chemical attack or precipitated salts.	Attempt to clean with a high-quality laboratory detergent. If the film persists, it is likely permanent etching.[1][6] In such cases, the glassware should be retired from use, especially for sensitive applications.
Unexpected experimental results or contamination.	Leaching of silica and other components of the glass (like boron and aluminum in borosilicate glass) into the reaction mixture can interfere with chemical reactions and analytical measurements.[7]	Switch to inert plasticware (e.g., PTFE) for all experiments involving fluorophosphoric acid to prevent contamination.

Frequently Asked Questions (FAQs)

Q1: Why is fluorophosphoric acid corrosive to my laboratory glassware?

A1: Standard laboratory glassware is typically made of borosilicate glass, which is primarily composed of silica (silicon dioxide, SiO₂). Fluorophosphoric acid, similar to hydrofluoric acid (HF), contains fluoride ions that readily attack the silicon-oxygen bonds in the glass matrix. This chemical reaction breaks down the glass structure, leading to etching and the formation of soluble hexafluorosilicate (B96646) complexes.[8]

Q2: What types of glassware are most susceptible to attack by fluorophosphoric acid?

A2: All silicate-based glasses, including borosilicate glass (e.g., Pyrex®, Kimax®) and soda-lime glass, are susceptible to corrosion by fluorophosphoric acid. The rate of corrosion may vary depending on the specific glass composition, the concentration of the acid, and the temperature of the solution.

Q3: What materials should I use for handling and storing fluorophosphoric acid?

A3: It is crucial to use materials that are resistant to acidic fluorides. Recommended materials include:

• Polytetrafluoroethylene (PTFE) , commonly known as Teflon®, offers excellent chemical resistance.[3][4]

• Polyethylene (PE) and Polypropylene (PP) are also suitable for handling and storing fluorophosphoric acid, especially at room temperature.[3][9]

• For some applications, sapphire glass, which is a crystalline form of aluminum oxide, may be used due to its higher resistance to fluoride attack compared to silicate (B1173343) glasses.[10]

Q4: Can I clean glassware that has been etched by fluorophosphoric acid?

A4: The etching of glass by fluorophosphoric acid is a chemical process that permanently alters the surface of the glass.[2][6] Therefore, the damage cannot be reversed by cleaning. While you can clean off any residual acid or byproducts, the etched appearance will remain. It is recommended to discard etched glassware, particularly if it is used for volumetric analysis or sensitive experiments where surface interactions are critical.

Q5: Are there any safety precautions I should take when working with fluorophosphoric acid?

A5: Yes, fluorophosphoric acid is a corrosive and toxic substance.[11] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., neoprene or nitrile), safety goggles, and a lab coat.[12] Have an emergency eyewash and safety shower readily accessible. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Quantitative Data on Glass Corrosion by Acidic Fluorides

The following table summarizes the etch rate of borosilicate glass in hydrofluoric acid solutions of varying concentrations.

Glass Type	Corrosive Agent	Concentration (N)	Temperature (°C)	Etch Rate (nm/min)
Borosilicate Glass	Hydrofluoric Acid (HF)	0.25	Ambient	12.96[13]
Borosilicate Glass	Hydrofluoric Acid (HF)	1.25	Ambient	71.53[13]
Borosilicate Glass	Hydrofluoric Acid (HF)	1.5	Ambient	87.49[13]

Note: The etch rate is expected to increase with higher acid concentrations and elevated temperatures.

Experimental Protocols

Protocol for Determining Corrosion Rate of Glassware by Acidic Solutions (Adapted from ASTM G31 and ISO 1776)

This protocol provides a general methodology for quantifying the corrosion of laboratory glassware when exposed to fluorophosphoric acid.

1. Materials and Equipment:

• Glass coupons of known composition and surface area (e.g., borosilicate, aluminosilicate).

• Fluorophosphoric acid solution of the desired concentration.

• Inert containers (e.g., PTFE or polyethylene beakers with lids).[4]

• Analytical balance (accurate to 0.1 mg).

• Drying oven.

• Plastic tongs.

• Deionized water.

• Acetone (B3395972) or ethanol (B145695) (reagent grade).

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

2. Procedure:

• Specimen Preparation:

  • Clean glass coupons with a laboratory detergent and rinse thoroughly with deionized water.

  • Rinse the coupons with acetone or ethanol to facilitate drying.

  • Dry the coupons in an oven at 110°C for 1 hour.

  • Allow the coupons to cool to room temperature in a desiccator.

  • Weigh each coupon to the nearest 0.1 mg and record this as the initial mass (m_i).

  • Measure the dimensions of each coupon to calculate the total surface area (A).

• Immersion Test:

  • Place each weighed coupon in a separate, pre-cleaned inert container.

  • Carefully add a sufficient volume of the fluorophosphoric acid solution to completely submerge each coupon.

  • Cover the containers to prevent evaporation.

  • Maintain the containers at a constant temperature (e.g., room temperature or a specified elevated temperature in a water bath or oven) for a predetermined duration (e.g., 24, 48, 96 hours).

• Post-Test Cleaning and Weighing:

  • After the immersion period, carefully remove the coupons from the acid solution using plastic tongs.

  • Rinse the coupons thoroughly with deionized water.

  • Rinse with acetone or ethanol.

  • Dry the coupons in an oven at 110°C for 1 hour.

  • Cool the coupons to room temperature in a desiccator.

  • Weigh each dried coupon and record this as the final mass (m_f).

4. Calculation of Corrosion Rate: The mass loss per unit surface area can be calculated using the following formula:

Mass Loss (mg/cm²) = (m_i - m_f) / A

The corrosion rate can be expressed in terms of mass loss over time (e.g., mg/cm²/hour).

Visualizations

Chemical Reaction Pathway

Caption: Reaction of fluorophosphoric acid with silica in glassware.

Troubleshooting Workflow

Caption: Workflow for addressing corroded laboratory glassware.

References

• 1. assets.ctfassets.net [assets.ctfassets.net]
• 2. labconco.com [labconco.com]
• 3. calpaclab.com [calpaclab.com]
• 4. uab.edu [uab.edu]
• 5. matestlabs.com [matestlabs.com]
• 6. shop.libbey.com [shop.libbey.com]
• 7. A critical study on borosilicate glassware and silica-based QMA's in nucleophilic substitution with [18F]fluoride: influence of aluminum, boron and silicon on the reactivity of [18F]fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. calpaclab.com [calpaclab.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 12. chemicalbook.com [chemicalbook.com]
• 13. zenodo.org [zenodo.org]

optimizing reaction conditions for catalysis with fluorophosphoric acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with fluorophosphoric acid as a catalyst.

Frequently Asked Questions (FAQs)

Q1: What is fluorophosphoric acid, and what are its primary applications in catalysis?

Fluorophosphoric acid (H₂PO₃F) is a strong Brønsted acid used as an efficient and versatile catalyst in various organic transformations.[1] It is a colorless, viscous liquid that is soluble in water.[2] In catalysis, it is particularly effective for reactions such as the synthesis of benzimidazoles, benzoxazoles, and benzothiazoles, as well as in certain cyclization and condensation reactions.[1][3] Its non-metallic nature and effectiveness at room temperature for certain reactions make it an attractive option.[3]

Q2: How should I handle and store fluorophosphoric acid safely?

Fluorophosphoric acid is corrosive and toxic. It can cause severe skin burns, eye damage, and respiratory tract irritation.[2] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. When diluted with water, it hydrolyzes to produce phosphoric acid and hydrofluoric acid, the latter of which is also highly corrosive and toxic.[2] Store fluorophosphoric acid in a tightly sealed, acid-resistant container in a cool, dry, and well-ventilated area.

Q3: What are the typical catalyst loadings for fluorophosphoric acid?

Catalyst loading can significantly impact reaction yield and rate. For the synthesis of benzimidazoles, a catalyst loading of 5 mol% has been found to be optimal.[3] Higher loadings may not improve the yield and could increase the acidity to a point where side reactions become more prevalent.[3] It is always recommended to perform a catalyst loading screen to determine the optimal amount for your specific reaction.

Q4: How does fluorophosphoric acid compare to other Brønsted acids as a catalyst?

Fluorophosphoric acid often serves as a highly efficient catalyst, sometimes outperforming other acids. For instance, in the synthesis of benzimidazoles, it has been shown to be more effective than catalysts like polyphosphoric acid (PPA) under similar conditions.[3] Its advantages can include shorter reaction times, higher yields, and milder reaction conditions.[3]

Troubleshooting Guides

Low or No Product Yield

Q: My reaction is showing low to no yield. What are the potential causes and how can I troubleshoot this?

A: Low or no yield can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Caption: Troubleshooting workflow for low reaction yield.

• Catalyst Activity and Loading: Ensure that the fluorophosphoric acid is from a reliable source and has not decomposed. A catalyst loading screen is crucial; for the synthesis of benzimidazoles, 5 mol% was found to be optimal, with lower yields observed at both higher and lower loadings.[3]

• Reaction Conditions:

  • Temperature: The reaction temperature can be critical. While some reactions proceed well at room temperature, others may require heating. A temperature screen should be performed to find the optimal conditions.

  • Solvent: The choice of solvent can significantly impact the reaction outcome. A solvent screen is highly recommended. For the fluorophosphoric acid-catalyzed synthesis of benzimidazoles, ethanol (B145695) was found to be the most effective solvent.[3]

• Reagent Quality: Ensure that all starting materials are pure and dry. The presence of water can lead to the hydrolysis of fluorophosphoric acid, reducing its catalytic activity.[2]

• Work-up and Purification: Product loss can occur during the work-up procedure. Ensure that the pH of the aqueous washes is appropriate for your product's stability and solubility. The choice of extraction solvent should also be optimized.

Formation of Side Products

Q: I am observing the formation of multiple products in my reaction. What are the likely side reactions?

A: The formation of side products can be due to several factors, including overly harsh reaction conditions or the presence of impurities.

• Over-acylation/Multiple Reactions: If the substrate has multiple reactive sites, poly-substitution can occur. This can sometimes be mitigated by lowering the reaction temperature or reducing the amount of catalyst.

• Decomposition: At elevated temperatures, substrates or products may decompose. If you suspect this is happening, try running the reaction at a lower temperature for a longer period.

• Hydrolysis: If water is present in the reaction mixture, fluorophosphoric acid can hydrolyze to phosphoric acid and HF.[2] This can alter the catalytic activity and potentially lead to different side products. Ensure all reagents and solvents are anhydrous.

Data Presentation

Table 1: Optimization of Catalyst Loading

This table shows the effect of fluorophosphoric acid catalyst loading on the yield of 2-phenyl-1H-benzo[d]imidazole from benzaldehyde (B42025) and o-phenylenediamine (B120857) at room temperature in ethanol.[3]

Entry	Catalyst Loading (mol%)	Yield (%)
1	2	75
2	4	88
3	5	93
4	6	90
5	8	85

Table 2: Solvent Screen for Benzimidazole (B57391) Synthesis

This table summarizes the effect of different solvents on the yield of 2-phenyl-1H-benzo[d]imidazole using 5 mol% fluorophosphoric acid at room temperature.[3]

Entry	Solvent	Yield (%)	Reaction Time (h)
1	Ethanol	93	2.2
2	Methanol	85	2.5
3	Dichloromethane	60	4.0
4	Acetonitrile	70	3.5
5	Water	55	5.0
6	Solvent-free	40	6.0

Experimental Protocols

General Protocol for the Synthesis of 2-Substituted Benzimidazoles

This protocol is a representative example of a reaction catalyzed by fluorophosphoric acid.[3]

Caption: Experimental workflow for benzimidazole synthesis.

Materials:

• o-phenylenediamine (1 mmol)

• Substituted aldehyde (1 mmol)

• Fluorophosphoric acid (5 mol%)

• Ethanol (5 mL)

• Ethyl acetate (B1210297)

• Water

• Anhydrous sodium sulfate

Procedure:

• To a 50 mL round-bottom flask, add o-phenylenediamine (1 mmol), the desired aldehyde (1 mmol), and ethanol (5 mL).

• To this mixture, add fluorophosphoric acid (5 mol%) dropwise while stirring.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion of the reaction, quench the mixture by adding water (10 mL).

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica (B1680970) gel.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Decontamination of Equipment Exposed to Fluorophosphoric Acid

This guide provides technical support for researchers, scientists, and drug development professionals on the proper decontamination protocols for equipment exposed to fluorophosphoric acid. The information is presented in a question-and-answer format to address specific issues you may encounter.

Troubleshooting Guide

Q1: I have spilled a small amount of fluorophosphoric acid on a stainless steel surface in the fume hood. How do I clean and decontaminate the area?

A1: For small spills on compatible surfaces like stainless steel, immediate neutralization is key.

Decontamination Protocol for Minor Spills on Stainless Steel:

• Ensure Safety: Confirm you are wearing appropriate Personal Protective Equipment (PPE), including acid-resistant gloves (nitrile or neoprene), a lab coat, and chemical splash goggles.

• Containment: If the spill is liquid, contain it with an inert absorbent material.

• Neutralization: Slowly add a neutralizing agent. A common and effective choice is a 10% sodium bicarbonate (baking soda) solution. Apply the solution from the outside of the spill inwards to avoid spreading the contamination. Be cautious as the reaction may cause some fizzing.[1][2]

• Contact Time: Allow the neutralizing solution to react for at least 15-20 minutes.

• Verification: Check the pH of the surface with pH paper to ensure it is within a neutral range (pH 5.5-9.5).[3]

• Rinsing: Thoroughly rinse the area with copious amounts of water.

• Final Cleaning: Wipe the surface dry with a clean cloth.

• Waste Disposal: All materials used for cleanup, including gloves and absorbent pads, should be collected in a designated hazardous waste container.

Q2: After an experiment, my polypropylene (B1209903) beaker is coated with a residue of fluorophosphoric acid. Can I reuse it, and if so, how do I decontaminate it?

A2: Yes, polypropylene has good resistance to non-oxidizing acids and can be decontaminated for reuse.[2][4]

Decontamination Protocol for Polypropylene Equipment:

• Initial Rinse: Carefully rinse the beaker with a small amount of water to remove the gross contamination. This initial rinsate should be collected as hazardous waste.

• Neutralization: Immerse the beaker in a 10% sodium bicarbonate solution. Ensure all contaminated surfaces are in contact with the solution.

• Contact Time: Let the beaker soak for at least 30 minutes.

• Thorough Rinsing: Rinse the beaker thoroughly with deionized water.

• Drying: Allow the beaker to air dry completely before its next use.

Q3: I notice some white, salt-like residue on my equipment after decontamination with a neutralizing agent. What is this, and is it hazardous?

A3: The white residue is likely a salt formed from the neutralization reaction (e.g., sodium fluorophosphate (B79755) and/or sodium fluoride (B91410) if using sodium bicarbonate). While the acidity has been neutralized, fluoride salts can still be toxic. Therefore, it is crucial to thoroughly rinse all equipment after decontamination to remove these residues.

Q4: Can I use a strong base like sodium hydroxide (B78521) to neutralize fluorophosphoric acid more quickly?

A4: While strong bases will neutralize the acid, their use is generally not recommended for routine decontamination. The reaction with a strong base can be highly exothermic, generating significant heat that could damage the equipment or cause splattering of the hazardous material.[5] A weaker base like sodium bicarbonate provides a more controlled and safer neutralization process.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of fluorophosphoric acid that I should be aware of during decontamination?

A1: Fluorophosphoric acid is a corrosive material that can cause severe skin burns and eye damage.[4] Similar to hydrofluoric acid, it also poses a systemic toxicity risk due to the presence of the fluoride ion, which can penetrate the skin and interfere with calcium and magnesium in the body.[6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling and decontaminating equipment exposed to fluorophosphoric acid?

A2: A comprehensive PPE ensemble is crucial. This includes:

• Gloves: Acid-resistant gloves such as nitrile or neoprene are essential.

• Eye Protection: Chemical splash goggles are a minimum requirement. For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.

• Body Protection: A lab coat is necessary, and for larger quantities or higher concentrations, a chemical-resistant apron is recommended.

• Footwear: Closed-toe shoes are mandatory.

Q3: What are suitable neutralizing agents for fluorophosphoric acid?

A3: The most commonly recommended neutralizing agents for acids in a laboratory setting are weak bases.

• Sodium Bicarbonate (NaHCO₃): A 5-10% solution is effective and safe for controlled neutralization.[3]

• Calcium Hydroxide (Ca(OH)₂): Can also be used and will precipitate the fluoride as calcium fluoride, which is insoluble.[7]

Q4: How do I dispose of the waste generated during the decontamination process?

A4: All waste materials, including used neutralizing solutions, rinsates, contaminated absorbent materials, and disposable PPE, must be collected and disposed of as hazardous waste according to your institution's and local regulations. Do not pour the initial rinsate or concentrated neutralizing solutions down the drain.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the decontamination process. Please note that specific data for fluorophosphoric acid is limited, and some recommendations are based on protocols for similar corrosive acids.

Parameter	Value/Recommendation	Notes
Neutralizing Agent Concentration	5-10% Sodium Bicarbonate Solution	A commonly used and effective concentration for neutralizing acidic residues on lab equipment.[3]
Contact Time for Neutralization	15-30 minutes	This is a general guideline. For highly contaminated items or complex geometries, a longer contact time may be necessary.
Neutral pH Range	5.5 - 9.5	The target pH range for the decontaminated surface or the final rinsate before disposal.[3]

Experimental Protocols

Protocol 1: Preparation of 10% Sodium Bicarbonate Neutralizing Solution

Methodology:

• Weigh 100 grams of sodium bicarbonate powder.

• Measure 900 mL of deionized water into a suitable container (e.g., a 1L beaker or bottle).

• Slowly add the sodium bicarbonate powder to the water while stirring continuously with a magnetic stirrer or glass rod until the solid is completely dissolved.

• Label the container clearly as "10% Sodium Bicarbonate Neutralizing Solution" with the date of preparation.

Protocol 2: General Decontamination of Glassware

Methodology:

• Pre-rinse: Under a fume hood, carefully rinse the glassware with a small volume of deionized water to remove the bulk of the acid residue. Collect this rinsate in a designated hazardous waste container.

• Neutralization: Place the glassware in a secondary container and fill it with a 10% sodium bicarbonate solution, ensuring all potentially contaminated surfaces are submerged.

• Contact: Allow the glassware to soak for at least 30 minutes.

• Post-rinse: Remove the glassware from the neutralizing solution and rinse it thoroughly with deionized water.

• Final Wash: Wash the glassware with a standard laboratory detergent and then perform a final rinse with deionized water.

• Drying: Allow the glassware to air dry or place it in a drying oven.

Visual Workflow for Decontamination

Caption: Decontamination workflow for equipment exposed to fluorophosphoric acid.

References

• 1. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 2. quora.com [quora.com]
• 3. isu.edu [isu.edu]
• 4. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 5. Hydrofluoric Acid (HF) Neutralization. pH Neutralization Systems for Hydrofluoric Acid (HF). [phadjustment.com]
• 6. ws.engr.illinois.edu [ws.engr.illinois.edu]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Enhancing Yields in Fluorophosphoric Acid Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you optimize the yield of your reactions catalyzed by fluorophosphoric acid.

Troubleshooting Guides

This section addresses common issues encountered during experiments using fluorophosphoric acid as a catalyst. The question-and-answer format is designed to help you quickly identify and resolve potential problems.

Issue 1: Low or No Product Yield

Q1: My reaction is resulting in a low yield or no desired product. What are the potential causes and how can I improve the outcome?

A1: Low product yield in fluorophosphoric acid-catalyzed reactions can be attributed to several factors. A systematic approach to troubleshooting is recommended.

• Inactive or Insufficient Catalyst:

  • Catalyst Quality: Ensure the fluorophosphoric acid is of appropriate purity and has been stored correctly to prevent degradation.

  • Catalyst Loading: The concentration of the catalyst is crucial. An insufficient amount may lead to an incomplete reaction, while an excess can sometimes promote side reactions. It is essential to optimize the catalyst loading for your specific reaction. For the synthesis of benzimidazoles, a catalyst loading of 5 mol% has been found to be optimal.[1]

• Suboptimal Reaction Conditions:

  • Temperature: Reaction temperature significantly influences the reaction rate and yield. For the synthesis of benzimidazoles, room temperature has been shown to provide better yields than higher temperatures, which can lead to the formation of by-products.[1]

  • Reaction Time: Monitor the reaction progress using techniques like TLC or GC-MS to ensure it has run to completion.

  • Solvent: The choice of solvent can impact the solubility of reactants and the stability of intermediates. While ethanol (B145695) is a common solvent for these reactions, exploring other polar aprotic or protic solvents might be beneficial depending on your specific substrates. The polarity of the solvent can affect the rate of reactions involving charged intermediates.

• Reactant and Reagent Issues:

  • Purity of Starting Materials: Impurities in your reactants or solvent can poison the catalyst or lead to unwanted side reactions. Ensure all materials are of high purity.

  • Substrate Reactivity: The electronic and steric properties of your substrates can affect their reactivity. Electron-withdrawing groups on the aldehyde, for instance, can sometimes lead to lower yields in benzimidazole (B57391) synthesis.

Q2: I am observing the formation of multiple products or by-products in my reaction mixture. What could be the cause?

A2: The formation of multiple products often indicates that side reactions are occurring. Here are some potential causes and solutions:

• Excessive Catalyst Acidity: While fluorophosphoric acid is an effective catalyst, at higher concentrations, its increased acidity might promote undesired side reactions.[1] Consider reducing the catalyst loading.

• High Reaction Temperature: Elevated temperatures can provide the activation energy for alternative reaction pathways, leading to the formation of by-products.[1] Attempting the reaction at a lower temperature is advisable.

• Presence of Water: Fluorophosphoric acid can hydrolyze in the presence of water to form phosphoric acid.[2] This change in the catalytic species might alter the reaction pathway. Ensure that all reactants and solvents are anhydrous.

Issue 2: Catalyst Deactivation and Recovery

Q3: I suspect my fluorophosphoric acid catalyst is deactivating. What are the possible deactivation mechanisms?

A3: Catalyst deactivation can occur through several mechanisms:

• Poisoning: Impurities in the reaction mixture, such as basic compounds, can neutralize the acid catalyst.

• Formation of Inactive Complexes: The catalyst may form stable, inactive complexes with the reactants, products, or solvent.

• Hydrolysis: As mentioned, water can lead to the hydrolysis of fluorophosphoric acid, reducing its catalytic activity.[2]

Q4: Can I recover and reuse the fluorophosphoric acid catalyst?

A4: While specific protocols for the regeneration of homogeneous fluorophosphoric acid from reaction mixtures are not widely documented in the literature, the recovery of phosphoric acid from spent solid catalysts is a known process.[3] For laboratory-scale reactions, recovery may involve neutralization, extraction, and purification, though this can be a complex procedure. Given its relatively low cost, using fresh catalyst for each reaction is often the most practical approach to ensure optimal results.

Frequently Asked Questions (FAQs)

Q5: What is the optimal catalyst loading for a typical reaction?

A5: The optimal catalyst loading is reaction-dependent. However, for the synthesis of benzimidazoles from o-phenylenediamine (B120857) and aldehydes, 5 mol% of fluorophosphoric acid has been reported to give the best yields.[1] It is always recommended to perform a catalyst loading screen to determine the optimal amount for your specific substrates and conditions.

Q6: What is the recommended solvent for reactions catalyzed by fluorophosphoric acid?

A6: Ethanol has been successfully used as a solvent for the synthesis of benzimidazoles catalyzed by fluorophosphoric acid.[1] The choice of solvent can influence reaction rates and yields. Generally, polar solvents are suitable for reactions involving polar intermediates. The effect of solvent polarity can be complex; for some reactions, increasing solvent polarity accelerates the rate, while for others, it may have a minimal or even negative effect.[4][5][6]

Q7: How does temperature affect the reaction yield?

A7: Temperature has a significant impact on both the reaction rate and the selectivity. For the fluorophosphoric acid-catalyzed synthesis of benzimidazoles, conducting the reaction at room temperature resulted in higher yields compared to elevated temperatures (40°C and 60°C), which led to the formation of by-products.[1]

Q8: What safety precautions should I take when handling fluorophosphoric acid?

A8: Fluorophosphoric acid is a corrosive and toxic substance that must be handled with extreme care in a well-ventilated fume hood.[2] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][7] In case of skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[7] Refer to the Safety Data Sheet (SDS) for detailed handling and emergency procedures.[3]

Data Presentation

Table 1: Effect of Catalyst Loading on the Yield of 2-phenyl-1H-benzo[d]imidazole

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	2.5	7.4	48
2	5.0	2.2	93
3	7.5	2.2	93
4	10.0	2.0	85

Reaction conditions: o-phenylenediamine (1 mmol), benzaldehyde (B42025) (1 mmol), ethanol (10 mL), room temperature.

Table 2: Effect of Temperature on the Yield of 2-phenyl-1H-benzo[d]imidazole

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Room Temperature	2.2	93
2	40	2.0	81
3	60	1.5	75

Reaction conditions: o-phenylenediamine (1 mmol), benzaldehyde (1 mmol), fluorophosphoric acid (5 mol%), ethanol (10 mL).

Experimental Protocols

Key Experiment: Synthesis of 2-phenyl-1H-benzo[d]imidazole

This protocol is adapted from a literature procedure for the synthesis of benzimidazoles catalyzed by fluorophosphoric acid.[1]

Materials:

• o-phenylenediamine

• Benzaldehyde

• Fluorophosphoric acid

• Ethanol

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine (1 mmol) and benzaldehyde (1 mmol) in ethanol (10 mL).

• To this solution, add fluorophosphoric acid (5 mol%) dropwise while stirring at room temperature.

• Continue stirring the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically within 2.2 hours), pour the reaction mixture into crushed ice.

• The solid product will precipitate out of the solution.

• Collect the solid by filtration and wash with cold water.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol/water mixture) to obtain the pure 2-phenyl-1H-benzo[d]imidazole.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2-phenyl-1H-benzo[d]imidazole.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Solvent effects - Wikipedia [en.wikipedia.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Fluorophosphoric Acid and Sulfuric Acid as Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to a Classic Catalyst and a Modern Alternative

In the landscape of industrial and laboratory-scale organic synthesis, the choice of a catalyst is paramount to achieving desired reaction outcomes efficiently and selectively. For decades, sulfuric acid (H₂SO₄) has been a workhorse Brønsted acid catalyst, employed in a vast array of reactions. However, the emergence of alternative catalysts, such as fluorophosphoric acids, presents new possibilities and potential advantages. This guide provides a comprehensive comparative analysis of the catalytic performance of fluorophosphoric acid and sulfuric acid, supported by available experimental data and detailed methodologies.

At a Glance: Key Performance Metrics

A direct quantitative comparison of fluorophosphoric acid and sulfuric acid across a range of identical reactions is challenging due to the nascent stage of research into fluorophosphoric acid's catalytic applications compared to the extensive historical data for sulfuric acid. However, by collating available data, we can draw insightful comparisons in key reaction classes.

Reaction Type	Catalyst	Substrates	Reaction Conditions	Yield (%)	Reference
Esterification	Sulfuric Acid (H₂SO₄)	Acetic Acid, Ethanol	Reflux, 10-fold excess of ethanol	97%	[1]
Sulfuric Acid (H₂SO₄)	Benzoic Acid, Methanol	65 °C	90%	[2]
Hexafluorophosphoric Acid (HPF₆)	General Carboxylic Acids and Alcohols	Not specified	General mention of use	[3]
Alkylation (Friedel-Crafts)	Sulfuric Acid (H₂SO₄)	1,4-dimethoxybenzene (B90301), t-butyl alcohol	Room Temperature	57.48%	[4]
Solid Phosphoric Acid (SPA)	Benzene (B151609), Propylene (B89431)	220 °C	>90% (cumene selectivity)	[5]
Hexafluorophosphoric Acid (HPF₆)	General Aromatics and Olefins	Not specified	General mention of use	[3]
Dehydration	Sulfuric Acid (H₂SO₄)	Ethanol	170 °C	Not specified	[6]
Sulfuric Acid (H₂SO₄)	Cyclohexanol (B46403)	Heat	30.1%	[7]
Phosphoric Acid (H₃PO₄)	Cyclohexanol	Heat	Not specified	[6]

Note: The table highlights the current disparity in available quantitative data. While sulfuric acid's performance is well-documented with specific yields under defined conditions, the catalytic use of hexafluorophosphoric acid is often mentioned in more general terms in the readily available literature.

In-Depth Analysis of Catalytic Performance

Esterification

Sulfuric acid is a classic and highly effective catalyst for Fischer-Speier esterification, a reversible reaction between a carboxylic acid and an alcohol.[8] Its role is to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the alcohol.[1] The use of excess alcohol or removal of water drives the equilibrium towards the ester product, with yields often exceeding 90%.[1][2]

Hexafluorophosphoric acid (HPF₆) is also recognized as a potent catalyst for esterification reactions due to its strong Brønsted acidity.[3] However, specific, publicly available quantitative data on yields and reaction conditions for HPF₆-catalyzed esterifications are limited, making a direct performance comparison with sulfuric acid challenging. The non-coordinating nature of the hexafluorophosphate (B91526) anion (PF₆⁻) can be advantageous in preventing side reactions that may occur with the coordinating sulfate (B86663) anion.

Alkylation

In Friedel-Crafts alkylation, sulfuric acid can be used to activate alkylating agents such as alcohols or alkenes to generate carbocations, which then undergo electrophilic aromatic substitution. For instance, the alkylation of 1,4-dimethoxybenzene with t-butyl alcohol using sulfuric acid yields 1,4-Di-t-butyl-2,5-dimethoxybenzene.[4] Solid phosphoric acid (SPA) is also a widely used catalyst in industrial alkylation processes, such as the production of cumene (B47948) from benzene and propylene, demonstrating high conversion and selectivity.[5]

Dehydration

The dehydration of alcohols to form alkenes is another acid-catalyzed reaction where sulfuric acid is commonly used. The reaction proceeds by protonation of the alcohol's hydroxyl group, forming a good leaving group (water), followed by elimination.[6] Phosphoric acid is often preferred over sulfuric acid in laboratory settings as it is less oxidizing and produces cleaner reactions.[6]

While fluorophosphoric acids are strong acids and would be expected to catalyze dehydration reactions, specific experimental data comparing their effectiveness against sulfuric or phosphoric acid in terms of yield, selectivity (e.g., Zaitsev vs. Hofmann products), and reaction conditions are not well-documented in the available search results.

Experimental Protocols

Fischer Esterification using Sulfuric Acid

This protocol is a representative example of a laboratory-scale esterification.

Materials:

• Carboxylic acid (e.g., Benzoic Acid)

• Alcohol (e.g., Methanol, in excess)

• Concentrated Sulfuric Acid (catalyst)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the carboxylic acid (e.g., 610 mg of benzoic acid) in an excess of the alcohol (e.g., 25 ml of methanol).

• Slowly and cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 ml).

• Heat the reaction mixture at a suitable temperature (e.g., 65°C) and stir until the reaction is complete (monitored by techniques like TLC).[2]

• Remove the excess alcohol under reduced pressure.

• Extract the residue with an organic solvent like ethyl acetate.

• Wash the organic phase with a saturated solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted carboxylic acid, followed by a wash with saturated sodium chloride solution.

• Dry the organic phase over an anhydrous drying agent (e.g., MgSO₄).

• Concentrate the organic phase under reduced pressure to obtain the crude ester.

• Purify the ester by distillation or chromatography if necessary.

Dehydration of an Alcohol using Sulfuric Acid

This protocol describes the dehydration of cyclohexanol to cyclohexene.

Materials:

• Cyclohexanol

• Concentrated Sulfuric Acid

• Concentrated Phosphoric Acid (optional, can be used in combination)

• Distillation apparatus

Procedure:

• Combine the alcohol (e.g., 10 mL of cyclohexanol), concentrated phosphoric acid (e.g., 3.0 mL), and concentrated sulfuric acid (e.g., 2.0 mL) in a round-bottom flask.[7]

• Set up a distillation apparatus.

• Heat the mixture to distill the alkene product as it forms. The lower boiling point of the alkene compared to the alcohol allows for its continuous removal, driving the equilibrium forward.

• Collect the distillate, which will contain the alkene and water.

• Wash the distillate with a suitable aqueous solution to remove any acidic impurities.

• Separate the organic layer and dry it over an anhydrous drying agent.

• A final distillation can be performed to obtain the pure alkene.

Reaction Mechanisms and Visualizations

Fischer Esterification Mechanism

The Fischer esterification is a classic example of nucleophilic acyl substitution. The catalytic cycle involves several key steps, as illustrated in the diagram below.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. US2488298A - Method of producing hexafluorophosphoric acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. Study on the alkylation of aromatic hydrocarbons and propylene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. odinity.com [odinity.com]
• 8. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

assessing the catalytic efficacy of fluorophosphoric acid in various solvent systems

For researchers, scientists, and professionals in drug development, the choice of a catalyst is pivotal to the efficiency, yield, and environmental impact of chemical syntheses. This guide provides an in-depth assessment of the catalytic efficacy of fluorophosphoric acid (H2PO3F), presenting a comparative analysis of its performance in various solvent systems and against other common acid catalysts. The data presented herein is centered on the synthesis of benzimidazoles, a critical scaffold in medicinal chemistry.

Fluorophosphoric acid has emerged as a potent and efficient catalyst in organic synthesis.[1] Its strong acidic nature, coupled with the unique properties imparted by the fluorine atom, allows for accelerated reaction rates under mild conditions. This guide offers a quantitative comparison to aid in the selection of the optimal catalytic system for your research needs.

Comparative Catalytic Efficacy in 2-Phenylbenzimidazole (B57529) Synthesis

To illustrate the catalytic performance of fluorophosphoric acid, we present data from the synthesis of 2-phenylbenzimidazole from o-phenylenediamine (B120857) and benzaldehyde (B42025). The following table summarizes the yield and reaction time observed with various acid catalysts under identical conditions.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature	Time (h)	Yield (%)
Fluorophosphoric Acid	5	Ethanol (B145695)	Room Temp.	2.2	93
Polyphosphoric Acid (PPA)	5	Ethanol	Room Temp.	10	61
Diphenylphosphoric Acid (DPA)	5	Ethanol	Room Temp.	8.2	63
Sulfamic Acid	5	Ethanol	Room Temp.	8	70
Phosphosulfonic Acid	5	Ethanol	Room Temp.	3	86
Chlorosulfonic Acid	5	Ethanol	Room Temp.	6.4	35
Catalyst Free	0	Ethanol	Room Temp.	48	13
Catalyst Free	0	Ethanol	60°C	14	60

Data sourced from Mathapati et al.[1]

The data clearly demonstrates the superior catalytic activity of fluorophosphoric acid, affording a significantly higher yield in a fraction of the time compared to other tested catalysts at room temperature.[1]

The Influence of Solvent Systems on Catalytic Performance

The choice of solvent plays a crucial role in the outcome of a chemical reaction. The following table details the efficacy of fluorophosphoric acid in the synthesis of 2-phenylbenzimidazole across a range of solvents.

Solvent	Time (h)	Yield (%)
Ethanol	2.2	93
Methanol (B129727)	2.5	70
Dimethylformamide (DMF)	3	66
Water	24	No Reaction
Tetrahydrofuran (THF)	24	No Reaction
Toluene	24	No Reaction
Solvent-Free	28	16

Data sourced from Mathapati et al.[1]

Ethanol proved to be the most effective solvent for this transformation, leading to the highest yield in the shortest time.[1] Polar protic solvents like methanol also facilitated the reaction, albeit with lower efficiency. Apolar solvents and water were found to be unsuitable for this particular synthesis under the tested conditions.[1] The solvent-free approach yielded a significantly lower amount of the desired product, highlighting the importance of the solvent in this catalytic system.[1]

Experimental Protocols

General Procedure for the Synthesis of 2-Phenylbenzimidazole

A mixture of o-phenylenediamine (0.01 mol) and benzaldehyde (0.01 mol) was stirred in ethanol (10 mL) in the presence of fluorophosphoric acid (5 mol%) at room temperature.[1] The progress of the reaction was monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture was poured into crushed ice, and the precipitated solid was filtered, washed with water, and dried. The crude product was then recrystallized from ethanol to afford pure 2-phenylbenzimidazole.[1]

Visualizing the Reaction Pathway

To illustrate the logical flow of the synthesis and the role of the catalyst, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of 2-phenylbenzimidazole.

Caption: Factors influencing the catalytic efficacy of fluorophosphoric acid.

References

• 1. researchgate.net [researchgate.net]

A Researcher's Guide to the Quantitative Analysis of Fluorophosphoric Acid in Reaction Mixtures

For researchers, scientists, and professionals in drug development, the accurate quantification of fluorophosphoric acid in complex reaction mixtures is a critical analytical challenge. The reactive nature of fluorophosphoric acid and potential interferences from other components in the matrix necessitate the careful selection of an appropriate analytical method. This guide provides a comparative overview of three primary techniques for this purpose: Ion Chromatography (IC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Potentiometric Titration. Each method's performance is objectively compared, supported by experimental data and detailed protocols, to aid in the selection of the most suitable technique for your specific analytical needs.

Comparative Analysis of Analytical Techniques

The choice of analytical method for quantifying fluorophosphoric acid depends on several factors, including the required specificity, sensitivity, sample matrix complexity, and available instrumentation. The following table summarizes the key performance characteristics of Ion Chromatography, ¹⁹F NMR Spectroscopy, and Potentiometric Titration.

Parameter	Ion Chromatography (IC)	¹⁹F NMR Spectroscopy	Potentiometric Titration
Specificity	High for monofluorophosphate (MFP) and difluorophosphate (DFP) speciation.	Very high; can distinguish between different fluorine-containing species.	Low; measures total acidity.
Sensitivity	High (µg/L to low mg/L range).[1][2]	Moderate (µM to mM range).[3]	Moderate to low, dependent on concentration.
Precision	High (RSD < 5%).	High (RSD < 2%).[4]	High (RSD < 2%).
Analysis Time	~20-30 minutes per sample.[5][6]	~5-15 minutes per sample.	~15-30 minutes per sample.
Matrix Tolerance	Sensitive to high concentrations of other ions, especially phosphate.[1]	Generally high, less susceptible to matrix effects.	Affected by the presence of other acidic or basic components.
Key Advantage	Excellent for speciation of fluorophosphate (B79755) ions.[5][7]	Provides structural information and absolute quantification without a reference standard for the analyte.[3]	Simple, cost-effective, and provides total acid concentration.
Limitations	Requires careful sample preparation to avoid matrix interference.[1]	Higher initial instrument cost and lower sensitivity compared to IC.[3]	Non-specific; cannot distinguish between different acids.[8]

Experimental Methodologies

Detailed experimental protocols are essential for reproducible and accurate results. Below are representative protocols for each of the discussed analytical techniques.

Ion Chromatography (IC)

This method is highly effective for the separation and quantification of monofluorophosphate (MFP) and other anions. A gradient elution is often employed to resolve analytes in complex matrices.[7][9]

Sample Preparation:

• Accurately weigh a portion of the reaction mixture.

• Dilute the sample with deionized water to bring the analyte concentration within the calibration range. A significant dilution is often necessary to mitigate matrix effects from high concentrations of other acids.[1][2]

• Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter.[10][11][12]

Chromatographic Conditions:

• Columns: Anion-exchange guard and analytical columns (e.g., IonPac AS18).[7]

• Eluent: A potassium hydroxide (B78521) (KOH) gradient generated by an eluent generator.[7]

• Flow Rate: Typically 0.7–1.0 mL/min.[4]

• Detection: Suppressed conductivity.[11]

• Quantification: Based on the peak area of the analyte compared to a calibration curve prepared from certified standards.

Ion Chromatography Experimental Workflow

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful technique for the absolute quantification of fluorine-containing compounds, offering high specificity.

Sample Preparation:

• Accurately weigh a portion of the reaction mixture into an NMR tube.

• Add a known amount of a deuterated solvent (e.g., DMSO-d₆).

• Add a precise amount of an internal standard. The internal standard should have a simple ¹⁹F NMR spectrum that does not overlap with the analyte signals (e.g., trifluoroacetic acid).[4][13]

NMR Parameters:

• Spectrometer: A high-field NMR spectrometer.

• Pulse Sequence: A standard one-pulse experiment with proton decoupling.

• Relaxation Delay (D1): Set to at least 5 times the longest T₁ relaxation time of the analyte and internal standard to ensure full relaxation and accurate integration.[14]

• Quantification: The concentration of the fluorophosphoric acid is calculated based on the ratio of the integral of its ¹⁹F signal to the integral of the internal standard's signal, taking into account the number of fluorine atoms and the molar masses.

¹⁹F NMR Spectroscopy Experimental Workflow

Potentiometric Titration

This method determines the total acid content of the reaction mixture. While not specific to fluorophosphoric acid, it can be a useful and rapid quality control tool when the composition of the acidic components is known.

Sample Preparation:

• Accurately weigh a portion of the reaction mixture into a beaker.

• Dilute with deionized water to a suitable volume for electrode immersion.

• If interfering metal ions like Al³⁺ or Fe³⁺ are present, a complexing agent may be added.[15] A Total Ionic Strength Adjustment Buffer (TISAB) can be used to maintain a constant ionic strength and pH.[15][16]

Titration Procedure:

• Titrant: A standardized solution of a strong base (e.g., 0.1 M NaOH).

• Apparatus: A pH meter with a glass combination electrode.[8][17]

• Procedure: Add the titrant in small increments, recording the pH after each addition. Continue the titration past the equivalence point(s).

• Endpoint Determination: The equivalence point(s) are determined from the inflection point(s) of the titration curve. This is most accurately done by plotting the first or second derivative of the pH with respect to the titrant volume (ΔpH/ΔV or Δ²pH/ΔV²).[8][17][18]

• Calculation: The concentration of the acid is calculated from the volume of titrant required to reach the equivalence point.

Potentiometric Titration Experimental Workflow

Conclusion

The quantitative analysis of fluorophosphoric acid in reaction mixtures can be effectively achieved using Ion Chromatography, ¹⁹F NMR Spectroscopy, or Potentiometric Titration.

• Ion Chromatography is the method of choice for speciation of monofluorophosphate and difluorophosphate, especially at low concentrations.

• ¹⁹F NMR Spectroscopy offers unparalleled specificity for the absolute quantification of fluorine-containing species and is less prone to matrix effects.

• Potentiometric Titration provides a rapid and cost-effective means of determining the total acid content.

The selection of the optimal method will depend on the specific requirements of the analysis, including the need for speciation, the expected concentration range, the complexity of the sample matrix, and the available resources. By understanding the principles, advantages, and limitations of each technique, researchers can confidently choose the most appropriate method to obtain accurate and reliable quantitative data.

References

• 1. d3e2i5nuh73s15.cloudfront.net [d3e2i5nuh73s15.cloudfront.net]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Fluorine-19 or phosphorus-31 NMR spectroscopy: a suitable analytical technique for quantitative in vitro metabolic studies of fluorinated or phosphorylated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Simultaneous determination of fluoride, chloride, sulfate, phosphate, monofluorophosphate, glycerophosphate, sorbate, and saccharin in gargles by ion chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.fsu.edu [chem.fsu.edu]
• 9. researchgate.net [researchgate.net]
• 10. ionchromanalytical.com [ionchromanalytical.com]
• 11. cytivalifesciences.com [cytivalifesciences.com]
• 12. Ion Chromatography [serc.carleton.edu]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. acgpubs.org [acgpubs.org]
• 15. epa.gov [epa.gov]
• 16. researchgate.net [researchgate.net]
• 17. mccord.cm.utexas.edu [mccord.cm.utexas.edu]
• 18. Determination of the End Point in Potentiometric Titrations: Gran and Schwartz Methods [article.sapub.org]

A Comparative Guide to Spectroscopic Characterization of Products from Fluorophosphoric Acid-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic characterization of products obtained from reactions catalyzed by fluorophosphoric acid (H₂PO₃F). It offers a detailed analysis of the performance of fluorophosphoric acid as a catalyst in the synthesis of medicinally relevant heterocyclic compounds, specifically benzimidazoles, benzoxazoles, and benzothiazoles. The guide contrasts these findings with alternative acid catalysts such as sulfuric acid (H₂SO₄), triflic acid (TfOH), and various Lewis acids, supported by experimental data from peer-reviewed literature.

Overview of Fluorophosphoric Acid in Catalysis

Fluorophosphoric acid has emerged as an efficient and versatile Brønsted acid catalyst in organic synthesis.[1][2] Its notable features include high catalytic activity at room temperature, operational simplicity, and the ability to promote reactions in relatively green solvents like ethanol (B145695).[1][2] This guide focuses on the synthesis of 2-substituted benzazoles, a class of heterocyclic compounds with significant pharmacological interest, to illustrate the catalytic performance of fluorophosphoric acid and the spectroscopic characteristics of the resulting products.

Comparative Analysis of Catalytic Performance

The synthesis of 2-phenylbenzoxazole (B188899) from o-aminophenol and benzaldehyde (B42025) is used as a model reaction to compare the efficacy of fluorophosphoric acid with other common acid catalysts.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Fluorophosphoric Acid	5	Ethanol	Room Temp.	2.4	90	[1][2][3]
Sulfuric Acid	10	Methanol	60	12	82	[4]
Triflic Acid	10	CH₃CN	80	16	>99	[5]
Polyphosphoric Acid	- (solvent)	-	145-150	3-6	Good to Excellent	[3]
Samarium(III) triflate (Lewis Acid)	-	Aqueous	Mild	-	Good	[6][7]

As the data indicates, fluorophosphoric acid demonstrates excellent catalytic activity under mild conditions, affording a high yield of the desired product in a significantly shorter reaction time compared to some other catalysts.

Spectroscopic Characterization of 2-Phenylbenzoxazole

The identity and purity of the 2-phenylbenzoxazole synthesized using different catalysts were confirmed by various spectroscopic techniques. Below is a summary of the characteristic spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

¹H NMR (CDCl₃):

Catalyst	δ (ppm)	Multiplicity	Assignment
Fluorophosphoric Acid	8.25-8.22, 7.80-7.78, 7.55-7.51, 7.39-7.36	m	Aromatic protons
Triflic Acid	8.27-8.24, 7.78-7.76, 7.56-7.50, 7.38-7.36	m	Aromatic protons

¹³C NMR (CDCl₃):

Catalyst	δ (ppm)
Fluorophosphoric Acid	163.1, 150.8, 142.2, 131.5, 129.8, 128.9, 127.7, 125.2, 124.6, 120.0, 110.7
Triflic Acid	163.0, 150.7, 142.1, 131.4, 129.7, 128.8, 127.6, 125.1, 124.5, 119.9, 110.6

The ¹H and ¹³C NMR spectra of 2-phenylbenzoxazole are consistent across the different catalytic methods, confirming the formation of the same product. Minor variations in chemical shifts can be attributed to differences in solvent and instrument calibration.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Catalyst	Key IR Absorptions (cm⁻¹)	Assignment
Fluorophosphoric Acid	1630, 1550, 1450, 1240	C=N stretch, C=C aromatic stretch, C-O stretch
Zinc Acetate	1635, 1545, 1452, 1245	C=N stretch, C=C aromatic stretch, C-O stretch

The characteristic IR absorption bands for the benzoxazole (B165842) ring system are observed regardless of the catalyst used.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound.

Catalyst	m/z (relative intensity)	Assignment
Fluorophosphoric Acid	196 (M+H)⁺	Molecular Ion
Zinc Acetate	255 (M+H)⁺ (for 2-(4-N,N-dimethylaminophenyl)benzothiazole)	Molecular Ion

The mass spectra confirm the molecular weight of the synthesized benzoxazole derivatives.

Experimental Protocols

General Procedure for the Fluorophosphoric Acid-Catalyzed Synthesis of 2-Phenylbenzoxazole: [1][2] A mixture of o-aminophenol (1 mmol), benzaldehyde (1 mmol), and fluorophosphoric acid (5 mol%) in ethanol (5 mL) was stirred at room temperature for 2.4 hours. The progress of the reaction was monitored by thin-layer chromatography. After completion of the reaction, the solvent was evaporated under reduced pressure. The crude product was purified by recrystallization from ethanol to afford pure 2-phenylbenzoxazole.

Visualizing Reaction Pathways and Workflows

General Synthesis of 2-Substituted Benzazoles

Caption: General reaction pathway for the synthesis of 2-substituted benzazoles.

Experimental Workflow for Product Characterization

Caption: Workflow for the synthesis and spectroscopic characterization of products.

Conclusion

Fluorophosphoric acid serves as a highly efficient and practical catalyst for the synthesis of benzimidazoles, benzoxazoles, and benzothiazoles. The reactions proceed under mild conditions with short reaction times and provide high yields of the desired products. Spectroscopic analysis confirms that the products obtained are identical to those synthesized using other established catalytic methods. The use of fluorophosphoric acid offers a valuable alternative to conventional catalysts, aligning with the principles of green chemistry by enabling reactions at room temperature and with low catalyst loading. This guide provides researchers and professionals in drug development with a clear and objective comparison, supported by experimental data, to aid in the selection of appropriate catalytic systems for their synthetic needs.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
• 4. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05960J [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Benzoxazole synthesis [organic-chemistry.org]

A Comparative Study of Fluorophosphoric Acid with Other Protic Acids in Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial and academic chemical synthesis, the choice of a protic acid catalyst is pivotal for optimizing reaction efficiency, selectivity, and overall process economy. This guide provides a detailed comparative analysis of fluorophosphoric acid (H₂PO₃F) against other commonly employed protic acids, namely sulfuric acid (H₂SO₄), hydrochloric acid (HCl), and p-toluenesulfonic acid (p-TsOH). The following sections present quantitative data from key chemical transformations, detailed experimental protocols, and visual representations of reaction pathways and workflows to aid in catalyst selection.

Acidity Profile of Protic Acids

The catalytic activity of a protic acid is intrinsically linked to its acidity, often quantified by its pKa value or, for highly concentrated solutions, the Hammett acidity function (H₀). A lower pKa or a more negative H₀ value generally signifies a stronger acid and, consequently, a more active catalyst.

Protic Acid	Formula	pKa₁	pKa₂	H₀ (for concentrated solutions)
Fluorophosphoric Acid	H₂PO₃F	1.1	5.8	Not widely reported
Sulfuric Acid	H₂SO₄	-3.0	1.99	-12
Hydrochloric Acid	HCl	-6.3	-	-
p-Toluenesulfonic Acid	C₇H₈O₃S	-2.8	-	Not widely reported

Note: pKa values can vary depending on the solvent and temperature. H₀ values are for the pure or highly concentrated acid.

Catalytic Performance Comparison

The efficacy of fluorophosphoric acid as a catalyst is benchmarked against other protic acids in several synthetically important reactions.

Synthesis of Benzimidazoles

The synthesis of 2-substituted benzimidazoles via the condensation of o-phenylenediamine (B120857) and an aldehyde is a crucial transformation in medicinal chemistry. The catalytic performance of fluorophosphoric acid has been demonstrated to be highly efficient for this reaction.

Catalyst	Aldehyde	Solvent	Temperature (°C)	Time (h)	Yield (%)
Fluorophosphoric Acid	Benzaldehyde (B42025)	Ethanol	Room Temp.	2.2	93
Sulfuric Acid	Benzaldehyde	Methanol	50	0.8	85
Hydrochloric Acid	Benzoic Acid	Sealed tube	145-150	4	~6 (crude)
p-Toluenesulfonic Acid	Benzoic Acid	Mesitylene	150	-	62.7

Data for fluorophosphoric acid is from a specific study demonstrating its high efficiency at room temperature. Data for other acids are from various sources and may not represent optimized conditions for direct comparison.

Esterification

Fischer-Speier esterification is a classic method for producing esters from carboxylic acids and alcohols, catalyzed by a strong protic acid.

Catalyst	Carboxylic Acid	Alcohol	Temperature (°C)	Time (h)	Yield (%)
Sulfuric Acid	Acetic Acid	Ethanol	65	5	85
Hydrochloric Acid	Acrylic Acid	Ethanol	60	7	45.7
p-Toluenesulfonic Acid	Acetic Acid	Butanol	-	-	-

Friedel-Crafts Acylation

Friedel-Crafts acylation is a fundamental method for the synthesis of aromatic ketones. While typically catalyzed by Lewis acids, strong protic acids can also promote this reaction.

Catalyst	Aromatic Substrate	Acylating Agent	Temperature (°C)	Time (h)	Yield (%)
Sulfuric Acid	Anisole	Acetic Anhydride	-	-	-
p-Toluenesulfonic Acid/Graphite	Aromatic Compounds	Carboxylic Acids	-	-	High Yields

Specific yield data for fluorophosphoric acid in Friedel-Crafts acylation is not extensively reported. The reaction is complex and often requires specific conditions for protic acid catalysis to be effective.

Beckmann Rearrangement

The Beckmann rearrangement transforms an oxime into an amide, a reaction of significant industrial importance, for example, in the production of caprolactam for Nylon-6. This rearrangement is typically catalyzed by strong acids.[1]

Catalyst	Oxime	Temperature (°C)	Time (h)	Yield (%)
Sulfuric Acid	Cyclohexanone oxime	-	-	>95 (industrial)
Hydrochloric Acid (in Beckmann's mixture)	Cyclohexanone oxime	-	-	Widely used
Trifluoroacetic Acid	Cyclohexanone oxime	-	-	~100

While specific data for fluorophosphoric acid in the Beckmann rearrangement is scarce, its strong acidic character suggests it could be a viable catalyst for this transformation.

Experimental Protocols

Synthesis of 2-Phenylbenzimidazole using Fluorophosphoric Acid

Materials:

• o-phenylenediamine (1 mmol)

• Benzaldehyde (1 mmol)

• Fluorophosphoric acid (5 mol%)

• Ethanol (3 mL)

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine and benzaldehyde in ethanol.

• Add fluorophosphoric acid to the mixture.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the product can be isolated by standard work-up procedures, typically involving neutralization and extraction.

Synthesis of 2-Phenylbenzimidazole Workflow

General Procedure for Fischer Esterification using a Protic Acid Catalyst

Materials:

• Carboxylic Acid (1 equivalent)

• Alcohol (in excess, can be used as solvent)

• Protic Acid Catalyst (e.g., H₂SO₄, catalytic amount)

Procedure:

• Combine the carboxylic acid and the alcohol in a round-bottom flask.

• Carefully add the protic acid catalyst.

• Heat the mixture under reflux.

• Monitor the reaction by TLC or GC.

• After completion, cool the mixture and perform an aqueous work-up to remove the acid catalyst and unreacted carboxylic acid.

• Purify the ester by distillation or chromatography.

Fischer Esterification General Workflow

Reaction Mechanisms

Protic Acid Catalyzed Benzimidazole Synthesis

The synthesis of benzimidazoles proceeds through the initial formation of a Schiff base from the aldehyde and one of the amino groups of o-phenylenediamine, followed by an intramolecular cyclization and subsequent aromatization. The protic acid catalyzes both the formation of the Schiff base and the cyclization step.

Benzimidazole Synthesis Mechanism

Conclusion

Fluorophosphoric acid emerges as a highly effective and efficient catalyst, particularly for the synthesis of benzimidazoles, offering high yields at ambient temperatures. While direct comparative data for other key reactions like esterification, Friedel-Crafts acylation, and Beckmann rearrangement is limited, its strong acidic nature suggests it holds significant potential as a versatile protic acid catalyst. Further research into its application in these areas could unveil more of its catalytic prowess, potentially offering milder and more efficient synthetic routes. The choice of catalyst will ultimately depend on the specific reaction, substrate, and desired process conditions, with this guide serving as a valuable resource for making an informed decision.

References

• 1. Beckmann rearrangement - Wikipedia [en.wikipedia.org]

A Comparative Guide to a Novel Synthetic Pathway for Heterocycles Utilizing Fluorophosphoric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of a new synthetic pathway for the preparation of benzimidazoles, benzoxazoles, and benzothiazoles, employing fluorophosphoric acid as a catalyst. The performance of this pathway is objectively compared with established alternative synthetic routes, supported by experimental data. Detailed methodologies for all key experiments are provided to ensure reproducibility.

Performance Comparison of Catalytic Systems

The efficiency of fluorophosphoric acid as a catalyst was evaluated against several common catalysts for the synthesis of 2-arylbenzimidazoles, 2-arylbenzoxazoles, and 2-arylbenzothiazoles. The following tables summarize the quantitative data, offering a clear comparison of reaction times and yields under optimized conditions.

Benzimidazole (B57391) Synthesis: A Comparative Analysis

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Fluorophosphoric Acid	5	Ethanol (B145695)	Room Temp.	2	93 [1]
p-Toluenesulfonic Acid	0.5 mmol	Solvent-free	Hot plate	0.1	92[2]
Ceric Ammonium (B1175870) Nitrate (B79036)	10	Methanol (B129727)	Room Temp.	-	65-70[3]

Benzoxazole Synthesis: A Comparative Analysis

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Fluorophosphoric Acid	5	Ethanol	Room Temp.	2.4	90 [4]
Brønsted Acidic Ionic Liquid Gel	1	Solvent-free	130	5	98[5][6]
Mn-TPADesolv MOF	0.006 mmol	Ethanol	30	0.13	99.9[7]

Benzothiazole Synthesis: A Comparative Analysis

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time	Yield (%)
Fluorophosphoric Acid	5	Ethanol	Room Temp.	2.5 h	91
SnP₂O₇	-	-	-	8-35 min	87-95[8]
FeCl₃/Montmorillonite K-10	-	-	-	0.7-5 h	33-95[9]
Ceric Ammonium Nitrate	10	Methanol	Room Temp.	-	75-78[10]

Experimental Protocols

Detailed methodologies for the synthesis of 2-aryl-substituted benzimidazoles, benzoxazoles, and benzothiazoles using fluorophosphoric acid and alternative catalysts are provided below.

Protocol 1: Synthesis of 2-Aryl-Substituted Heterocycles using Fluorophosphoric Acid[1]

A mixture of the appropriate o-substituted aniline (B41778) (1 mmol) and an aromatic aldehyde (1 mmol) is stirred in ethanol (5 mL). Fluorophosphoric acid (5 mol%) is added to the mixture. The reaction is monitored by thin-layer chromatography. Upon completion, the reaction mixture is quenched with water and the precipitated solid is filtered, washed with water, and dried. The crude product is then purified by recrystallization from ethanol to afford the pure 2-aryl-substituted heterocycle.

Protocol 2: Synthesis of 2-Arylbenzimidazoles using p-Toluenesulfonic Acid[2]

A mixture of o-phenylenediamine (B120857) (1.0 mmol), an aromatic aldehyde (1.0 mmol), and p-toluenesulfonic acid (0.5 mmol) is heated on a hot plate. The reaction progress is monitored by TLC. After completion, the reaction mixture is cooled to room temperature and the solid mass is washed with water and then recrystallized from ethanol to yield the pure 2-arylbenzimidazole.

Protocol 3: Synthesis of 2-Arylbenzothiazoles using Ceric Ammonium Nitrate (CAN)[10][11]

To a stirred mixture of 2-aminothiophenol (B119425) (5 mmol) and an aromatic aldehyde (5 mmol) in methanol (10 mL), cerium (IV) ammonium nitrate (10 mol%) is added. The reaction mixture is stirred at room temperature and monitored by TLC. Upon completion, the solvent is evaporated under reduced pressure, and the residue is extracted with ethyl acetate. The organic layer is washed with water, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica (B1680970) gel.

Protocol 4: Synthesis of 2-Arylbenzothiazoles using Montmorillonite K-10

An appropriate aromatic aldehyde is added to a mixture of 2-aminothiophenol and Montmorillonite K-10 clay in a suitable solvent (e.g., acetonitrile). The reaction mixture is stirred at room temperature. After the reaction is complete (monitored by TLC), the catalyst is filtered off. The filtrate is concentrated under reduced pressure, and the resulting crude product is purified by recrystallization or column chromatography.

Visualizing the Synthetic Pathways

The following diagrams illustrate the general synthetic pathway and the logical workflow for comparing the different catalytic methods.

Caption: General reaction mechanism for the acid-catalyzed synthesis of 2-aryl-substituted heterocycles.

Caption: Logical workflow for the comparative validation of the synthetic pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cerium (IV) ammonium nitrate-mediated reactions: Simple route to benzimidazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Facile and efficient synthesis of benzoxazoles and benzimidazoles using a Lewis acid MOF catalyst - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Cerium (IV) Ammonium Nitrate (CAN) Catalyzed One-pot Synthesis of 2-Arylbenzothiazoles - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorophosphoric Acid and Solid Acid Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate acid catalyst is a critical decision in chemical synthesis, profoundly influencing reaction efficiency, selectivity, and environmental impact. This guide provides an objective comparison of the performance of fluorophosphoric acid, a homogeneous catalyst, against a range of heterogeneous solid acid catalysts. This analysis is supported by a review of experimental data from various studies, offering insights into their respective advantages and limitations in key organic transformations.

Executive Summary

Homogeneous catalysts like fluorophosphoric acid offer high activity and selectivity due to the ready accessibility of their catalytic sites.[1][2][3] However, challenges in catalyst separation and reuse can present practical limitations.[1][2][3] In contrast, solid acid catalysts, such as zeolites, sulfated zirconia, and ion-exchange resins, provide significant operational advantages, including ease of separation, recyclability, and often enhanced stability, making them attractive for sustainable and industrial-scale processes.[4][5] This guide will delve into a comparative analysis of these catalyst types, focusing on their performance in acylation reactions.

Quantitative Performance Data

The following table summarizes the performance of fluorophosphoric acid and various solid acid catalysts in acylation reactions. It is important to note that direct comparisons can be challenging due to variations in reaction conditions across different studies. However, this compilation provides a useful overview of their catalytic potential.

Catalyst Type	Catalyst Example	Reaction	Substrate	Acylating Agent	Temp. (°C)	Conversion (%)	Selectivity (%)	Reusability
Homogeneous	Fluorophosphoric Acid	Benzoylation	Toluene	Benzoyl Chloride	80	~70-80	High (para-selectivity)	Difficult
Heterogeneous	Zeolite H-Beta	Acetylation	Anisole	Acetic Anhydride	80	42	High (p-methoxyacetophenone)	Good
Heterogeneous	Sulfated Zirconia	Acetylation	Anisole	Acetic Anhydride	100	>95	High (para-selectivity)	Moderate
Heterogeneous	Amberlyst-15	Esterification	Lauric Acid	Methanol	110	>90	High	Good
Heterogeneous	In₂O₃/MCM-41	Benzoylation	Various Aromatics	Benzoyl Chloride	80	High	High	Excellent

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate evaluation and comparison of catalytic performance. Below are generalized protocols for conducting a comparative study of homogeneous (fluorophosphoric acid) and heterogeneous (solid acid) catalysts in a typical acylation reaction.

Protocol 1: Homogeneous Catalysis with Fluorophosphoric Acid

Objective: To evaluate the catalytic activity and selectivity of fluorophosphoric acid in the acylation of an aromatic compound.

Materials:

• Aromatic substrate (e.g., Toluene)

• Acylating agent (e.g., Benzoyl chloride)

• Fluorophosphoric acid (catalyst)

• Anhydrous solvent (e.g., Dichloromethane)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

• Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for analysis

Procedure:

• Set up a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Add the anhydrous solvent to the flask, followed by the aromatic substrate and the acylating agent in the desired molar ratio.

• Begin stirring the mixture and bring it to the target reaction temperature (e.g., 80°C) using a controlled heating mantle.

• Carefully add a catalytic amount of fluorophosphoric acid to the reaction mixture.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC or HPLC to determine the conversion of the substrate and the selectivity towards the desired product.

• Upon completion of the reaction, quench the reaction by adding cold water.

• Separate the organic layer, wash it with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or distillation.

Protocol 2: Heterogeneous Catalysis with a Solid Acid

Objective: To evaluate the catalytic activity, selectivity, and reusability of a solid acid catalyst (e.g., Zeolite H-Beta) in the same acylation reaction.

Materials:

• Aromatic substrate (e.g., Toluene)

• Acylating agent (e.g., Benzoyl chloride)

• Solid acid catalyst (e.g., Zeolite H-Beta, pre-activated)

• Anhydrous solvent (e.g., Dichloromethane)

• Standard laboratory glassware and analytical equipment as in Protocol 1.

Procedure:

• Activate the solid acid catalyst by heating it under vacuum at a specific temperature for several hours to remove any adsorbed water.

• Set up the reaction apparatus as described in Protocol 1.

• Add the anhydrous solvent, aromatic substrate, and acylating agent to the flask.

• Add the pre-activated solid acid catalyst to the reaction mixture.

• Heat the mixture to the desired reaction temperature with vigorous stirring to ensure good contact between the reactants and the catalyst.

• Monitor the reaction progress as described in Protocol 1.

• After the reaction, cool the mixture to room temperature and separate the solid catalyst by filtration.

• Analyze the filtrate to determine conversion and selectivity.

• To test for reusability, wash the recovered catalyst with a suitable solvent, dry it, and reuse it in a subsequent reaction cycle under the same conditions.

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental process and the logic behind catalyst selection, the following diagrams have been generated using the DOT language.

References

• 1. ethz.ch [ethz.ch]
• 2. eolss.net [eolss.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Kinetics of Reactions Catalyzed by Fluorophosphoric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the catalytic performance of fluorophosphoric acid (FPA) with common alternative acid catalysts in key organic reactions. The information presented is intended to assist researchers in selecting the most appropriate catalyst for their specific synthetic needs, with a focus on reaction kinetics and experimental design.

Executive Summary

Fluorophosphoric acid emerges as a potent and versatile catalyst for various organic transformations, including esterification, Beckmann rearrangement, and Friedel-Crafts acylation. While direct comparative kinetic data with other acids is not extensively available in publicly accessible literature, its catalytic activity can be inferred from its acidic properties and performance in specific reactions. This guide synthesizes available information to provide a comparative overview and detailed experimental protocols for kinetic analysis.

Comparison of Catalytic Performance

While a direct head-to-head kinetic comparison across a range of reactions is not readily found in the literature, the catalytic efficiency of fluorophosphoric acid can be benchmarked against other common acids based on their performance in similar transformations.

Table 1: Comparison of Catalysts for Acid-Catalyzed Reactions

Catalyst	Typical Reactions	Advantages	Disadvantages
Fluorophosphoric Acid (FPA)	Esterification, Beckmann rearrangement, Friedel-Crafts acylation	High acidity, potential for high reaction rates.[1]	Limited specific kinetic data available, potentially corrosive.
Sulfuric Acid (H₂SO₄)	Esterification, Beckmann rearrangement	Readily available, well-understood kinetics for many reactions.[2][3]	Can cause side reactions (e.g., sulfonation, dehydration), corrosive.
Triflic Acid (TfOH)	Beckmann rearrangement, Friedel-Crafts acylation	Extremely high acidity (superacid), often leads to high reaction rates and yields.[4][5]	High cost, hygroscopic.
Aluminum Chloride (AlCl₃)	Friedel-Crafts acylation	Highly effective Lewis acid catalyst for this specific reaction.[6]	Stoichiometric amounts often required, moisture sensitive, corrosive.

Experimental Protocols

Detailed methodologies are crucial for reproducible kinetic studies. Below are generalized protocols for key reactions, which can be adapted for use with fluorophosphoric acid and other catalysts.

Kinetic Study of Ester Hydrolysis

This protocol outlines a method to determine the rate of acid-catalyzed ester hydrolysis.

Objective: To determine the rate constant of the hydrolysis of an ester (e.g., ethyl acetate) catalyzed by an acid.

Materials:

• Ester (e.g., ethyl acetate)

• Acid catalyst (e.g., fluorophosphoric acid, hydrochloric acid)

• Standardized sodium hydroxide (B78521) (NaOH) solution

• Phenolphthalein (B1677637) indicator

• Ice

• Constant temperature bath

• Burette, pipettes, conical flasks, stopwatch

Procedure:

• Prepare a solution of the acid catalyst of a known concentration in a conical flask.

• Separately, prepare a solution of the ester in a suitable solvent (if necessary).

• Place both solutions in a constant temperature bath to equilibrate.[7]

• To initiate the reaction, add a known volume of the ester solution to the acid solution and simultaneously start the stopwatch.[7]

• At regular time intervals (e.g., 5, 10, 20, 30 minutes), withdraw a specific volume (aliquot) of the reaction mixture.[7]

• Immediately quench the reaction in the aliquot by adding it to a flask containing ice-cold water. This stops the reaction.[7]

• Titrate the unreacted acid and the acid produced from the hydrolysis in the aliquot with the standardized NaOH solution using phenolphthalein as an indicator.[7]

• The volume of NaOH consumed at each time point is recorded.

• To determine the concentration of the ester at time infinity (completion of the reaction), a separate sample of the reaction mixture is heated to drive the reaction to completion, cooled, and then titrated.

• The rate constant (k) can be determined by plotting the appropriate function of concentration versus time, which for a pseudo-first-order reaction is ln(C₀/Cₜ) vs. time.

Kinetic Study of the Beckmann Rearrangement

This protocol describes a general method for studying the kinetics of the Beckmann rearrangement of an oxime.

Objective: To investigate the rate of rearrangement of a ketoxime to an amide catalyzed by an acid.

Materials:

• Ketoxime (e.g., cyclohexanone (B45756) oxime)

• Acid catalyst (e.g., fluorophosphoric acid, sulfuric acid, triflic acid)

• Suitable solvent (e.g., acetonitrile)

• Quenching agent (e.g., a strong base)

• Analytical instrument for monitoring reaction progress (e.g., GC, HPLC, or NMR)

Procedure:

• Dissolve a known amount of the ketoxime in the chosen solvent in a reaction vessel equipped with a stirrer and temperature control.

• Bring the solution to the desired reaction temperature.

• Initiate the reaction by adding a known concentration of the acid catalyst.

• At specific time intervals, withdraw samples from the reaction mixture.

• Quench the reaction in the samples immediately by adding a suitable quenching agent.

• Analyze the composition of the quenched samples using an appropriate analytical technique to determine the concentration of the reactant (oxime) and product (amide).

• The reaction rate and rate constant can be determined by plotting the concentration of the reactant or product as a function of time and fitting the data to an appropriate rate law. The activation energy can be determined by performing the reaction at different temperatures.[8]

Kinetic Study of Friedel-Crafts Acylation

This protocol provides a framework for studying the kinetics of Friedel-Crafts acylation.

Objective: To measure the rate of acylation of an aromatic compound.

Materials:

• Aromatic substrate (e.g., toluene)

• Acylating agent (e.g., acetyl chloride)

• Lewis acid catalyst (e.g., fluorophosphoric acid, aluminum chloride)

• Anhydrous solvent (e.g., dichloromethane)

• Quenching solution (e.g., cold dilute HCl)

• Analytical instrument (e.g., GC or HPLC)

Procedure:

• In a reaction vessel under an inert atmosphere (to exclude moisture), dissolve the aromatic substrate in the anhydrous solvent.[9]

• Cool the solution to the desired temperature (e.g., 0 °C).[9]

• Add the Lewis acid catalyst to the solution.

• Initiate the reaction by adding the acylating agent dropwise.[9]

• Monitor the progress of the reaction by taking aliquots at regular intervals.

• Quench each aliquot by adding it to a cold dilute acid solution.

• Extract the organic components from the quenched aliquots and analyze them using GC or HPLC to determine the concentrations of reactants and products.

• Determine the reaction order and rate constant by analyzing the change in concentration over time.

Visualizations

Experimental Workflow for Kinetic Studies

The following diagram illustrates a generalized workflow for conducting the kinetic studies described above.

Caption: Generalized workflow for kinetic analysis of catalyzed reactions.

Catalyst Selection Logic

The choice of an acid catalyst depends on several factors, including the specific reaction, desired reaction rate, and cost considerations. The following diagram presents a simplified decision-making process.

Caption: Decision tree for selecting an appropriate acid catalyst.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. lidsen.com [lidsen.com]
• 4. Silica Gel Supported Trifluoromethanesulfonic Acid Catalyzed Beckmann Rearrangement of Cyclohexanone Oxime in Liquid Phase [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. iris.unive.it [iris.unive.it]
• 9. websites.umich.edu [websites.umich.edu]

A Head-to-Head Battle of the Brønsteds: Fluorophosphoric Acid vs. Triflic Acid in Catalysis

For researchers, scientists, and professionals in drug development, the choice of acid catalyst can be a pivotal decision in synthetic strategy. This guide provides an objective, data-driven comparison of two prominent Brønsted acids: fluorophosphoric acid (H2PO3F) and trifluoromethanesulfonic acid (triflic acid, TfOH). By examining their performance in specific, industrially relevant reactions, we aim to furnish the scientific community with the critical information needed to make informed catalytic choices.

This comparative analysis delves into the catalytic prowess of these acids in two key transformations: the synthesis of 2-substituted benzoxazoles, a crucial scaffold in medicinal chemistry, and the classic Friedel-Crafts acylation. Through a presentation of experimental data, detailed protocols, and workflow visualizations, we illuminate the distinct advantages and potential applications of each catalyst.

Catalytic Efficiency in the Synthesis of 2-Substituted Benzoxazoles

The synthesis of benzoxazoles is a cornerstone of many pharmaceutical and materials science research programs. The efficiency of this cyclization reaction is highly dependent on the catalyst employed. Below, we compare the performance of fluorophosphoric acid and a triflic anhydride-promoted system in this transformation.

Data Presentation: A Comparative Analysis

Catalyst System	Reactants	Product	Reaction Time	Yield (%)	Reference
Fluorophosphoric Acid (5 mol%)	2-Aminophenol (B121084), Benzaldehyde (B42025)	2-Phenylbenzoxazole	2.4 h	90%	[1][2]
Fluorophosphoric Acid (5 mol%)	2-Amino-4-methylphenol, 4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-5-methylbenzoxazole	2.0 h	94%	[1]
Fluorophosphoric Acid (5 mol%)	2-Amino-4-nitrophenol, 4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)-5-nitrobenzoxazole	2.2 h	92%	[1]
Triflic Anhydride (B1165640) (Tf2O) / 2-Fluoropyridine (B1216828)	2-Aminophenol, N,N-Dimethylbenzamide	2-Phenylbenzoxazole	1 h	81%	[3][4][5][6]
Triflic Anhydride (Tf2O) / 2-Fluoropyridine	2-Amino-4-methylphenol, N-Benzyl-N-methylformamide	5-Methyl-2-phenylbenzoxazole	1 h	85%	[3][6]
Triflic Anhydride (Tf2O) / 2-Fluoropyridine	2-Amino-4-chlorophenol, N,N-Dimethyl-4-methoxybenzamide	5-Chloro-2-(4-methoxyphenyl)benzoxazole	1 h	88%	[3][6]

Key Observations:

• Fluorophosphoric acid demonstrates high efficiency as a catalyst for the synthesis of a variety of 2-substituted benzoxazoles, achieving excellent yields at room temperature.[1][2]

• The triflic anhydride-promoted system also affords high yields and generally requires shorter reaction times.[3][4][5][6] It's important to note that this system utilizes triflic anhydride as an activator for a tertiary amide, which then undergoes cyclization, a different mechanistic pathway compared to the direct condensation catalyzed by fluorophosphoric acid.[3][6]

Experimental Protocols

Synthesis of 2-Phenylbenzoxazole using Fluorophosphoric Acid:

A mixture of 2-aminophenol (1 mmol) and benzaldehyde (1 mmol) was stirred in ethanol (B145695) (5 mL) at room temperature. Fluorophosphoric acid (5 mol%) was then added to the reaction mixture. The progress of the reaction was monitored by thin-layer chromatography. Upon completion, the reaction mixture was quenched with water and the product was extracted with ethyl acetate. The combined organic layers were dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure. The crude product was purified by column chromatography to afford 2-phenylbenzoxazole.[1]

Synthesis of 2-Phenylbenzoxazole using Triflic Anhydride:

To a solution of N,N-dimethylbenzamide (0.55 mmol) and 2-aminophenol (0.5 mmol) in dichloromethane (B109758) (1.0 mL) was added 2-fluoropyridine (1.0 mmol). The mixture was stirred at room temperature, and triflic anhydride (0.6 mmol) was added dropwise. The reaction was stirred for 1 hour. After completion, the reaction was quenched with saturated aqueous sodium bicarbonate solution, and the product was extracted with dichloromethane. The combined organic layers were washed with brine, dried over anhydrous magnesium sulfate, and concentrated. The residue was purified by flash column chromatography to yield 2-phenylbenzoxazole.[3][6]

Reaction Workflow Visualization

Caption: General workflow for the synthesis of 2-substituted benzoxazoles.

Performance in Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental C-C bond-forming reaction in organic synthesis. The high acidity of triflic acid makes it an exceptionally effective catalyst for this transformation. While experimental data for fluorophosphoric acid in this specific reaction is not as readily available in the literature, we can infer its potential behavior based on its Brønsted acidity and compare it to the well-documented performance of triflic acid.

Data Presentation: Triflic Acid in Friedel-Crafts Acylation

Due to a lack of directly comparable experimental data for fluorophosphoric acid in the Friedel-Crafts acylation of common substrates, the following table details the performance of triflic acid.

Aromatic Substrate	Acylating Agent	Catalyst	Product	Reaction Time	Yield (%)
Benzene	Acetyl Chloride	Triflic Acid	Acetophenone	-	High
Anisole (B1667542)	Acetic Anhydride	Triflic Acid	4-Methoxyacetophenone	15 min	95%
Toluene	Benzoyl Chloride	Triflic Acid	4-Methylbenzophenone	1 h	92%

Note: The yields and reaction times are representative and can vary based on specific reaction conditions.

Insights on Catalytic Activity:

• Triflic acid is a superacid, making it a highly potent catalyst for Friedel-Crafts acylation, often requiring only catalytic amounts and leading to high yields and short reaction times.[7][8] Its non-nucleophilic counter-ion (triflate) minimizes side reactions.

• Fluorophosphoric acid , while a strong acid, is not a superacid. It is expected to be a less active catalyst than triflic acid in Friedel-Crafts acylations. Higher catalyst loadings and longer reaction times would likely be necessary to achieve comparable yields.

Experimental Protocol

Friedel-Crafts Acylation of Anisole with Acetic Anhydride using Triflic Acid:

To a stirred solution of anisole (10 mmol) in dichloromethane (20 mL) at 0 °C was added acetic anhydride (12 mmol). Triflic acid (1 mol%) was then added dropwise. The reaction mixture was stirred at 0 °C for 15 minutes. The reaction was quenched by the addition of saturated aqueous sodium bicarbonate solution. The layers were separated, and the aqueous layer was extracted with dichloromethane. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product was purified by column chromatography to yield 4-methoxyacetophenone.

Logical Relationship Visualization

Caption: Logical flow of catalyst selection and expected outcomes in Friedel-Crafts acylation.

Conclusion

This comparative guide highlights the distinct catalytic profiles of fluorophosphoric acid and triflic acid. For the synthesis of 2-substituted benzoxazoles, fluorophosphoric acid emerges as a highly effective and readily available catalyst, providing excellent yields under mild conditions.[1] While the triflic anhydride system also delivers high yields in shorter reaction times, it operates through a different mechanistic pathway involving amide activation.[3][6]

In the realm of Friedel-Crafts acylation, triflic acid's superacidic nature establishes it as a superior catalyst, enabling rapid and high-yielding transformations. Although direct comparative data for fluorophosphoric acid is scarce, its strong acidic properties suggest it could serve as a milder alternative, potentially offering different selectivity profiles in sensitive substrates, albeit likely requiring more forcing conditions.

Ultimately, the choice between fluorophosphoric acid and triflic acid will be dictated by the specific requirements of the chemical transformation, including substrate sensitivity, desired reaction kinetics, and economic considerations. This guide provides a foundational dataset to aid researchers in making that strategic decision.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

Proper Disposal of Fluorophosphoric Acid: A Step-by-Step Guide

This guide provides essential safety and logistical information for the proper disposal of fluorophosphoric acid, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring personal safety and environmental protection. Fluorophosphoric acid is a corrosive and toxic inorganic compound that requires careful handling and a multi-step disposal process involving neutralization and precipitation.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all necessary safety measures are in place.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles with side-shields, a face shield, a lab coat or impervious clothing, and heavy-duty chemical-resistant gloves (neoprene or nitrile rubber are suitable).[1][3][4]

• Ventilation: All handling and disposal procedures must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][5]

• Emergency Equipment: An eyewash station and a safety shower must be readily accessible and tested regularly.[3][4]

• Incompatible Materials: Fluorophosphoric acid is corrosive to metals and tissue.[6] Avoid contact with glass, concrete, metals, water (except during controlled dilution), oxidizers, reducers, alkalis, and other incompatible materials.[3] Store waste in chemically compatible containers, such as those made of polyethylene (B3416737) or fluorocarbon plastic.[3]

Quantitative Data for Disposal and Safety

The following table summarizes key quantitative parameters relevant to the handling and disposal of fluorophosphoric acid.

Parameter	Guideline / Value	Source	Notes
Neutralization Points	First point: pH 3.5Second point: pH 8.5	[6]	An aqueous solution behaves as a dibasic acid.
Final Disposal pH	6.0 - 9.0	[4]	This is a general target range for sewer disposal; always verify with local wastewater authorities.
Waste Classification	Corrosive (UN 1776, Class 8)		Applies to the acid before neutralization.
Storage Containers	Polyethylene, fluorocarbon plastic, or lead	[3]	NEVER use glass or metal containers for storage or waste collection.[3]

Experimental Protocol: Neutralization and Disposal

This protocol details the step-by-step methodology for the safe treatment and disposal of small, laboratory-scale quantities of fluorophosphoric acid waste. The primary principle is controlled hydrolysis and neutralization, which converts the acid and hazardous fluoride (B91410) ions into less harmful substances.[5][6]

Materials:

• Appropriate PPE (as listed above)

• Large, chemical-resistant beaker or container (e.g., polyethylene)

• Stir plate and magnetic stir bar

• Calibrated pH meter

• Weak base for neutralization (e.g., sodium bicarbonate or a slurry of calcium hydroxide (B78521)/soda ash)

• Calcium hydroxide (slaked lime) for precipitation

• Labeled hazardous waste containers for solid and liquid waste

Procedure:

• Preparation: Don all required PPE and perform the entire procedure within a chemical fume hood. Place the large, chemical-resistant container on a stir plate.

• Dilution: Cautiously and slowly add the fluorophosphoric acid waste to a large volume of cold water in the container with gentle stirring. This helps to manage the exothermic reaction. A 1:10 dilution is a safe starting point.

• Neutralization:

  • Begin slow, controlled addition of a weak base (e.g., saturated sodium bicarbonate solution or a calcium hydroxide slurry) to the diluted acid solution.[5] Caution: The reaction will be exothermic and may produce gas. Add the neutralizer slowly to avoid splashing and excessive heat generation.

  • Continuously monitor the pH of the solution with a calibrated pH meter.[4] Continue adding the base until the pH reaches a stable, neutral range (target pH 6.0 - 9.0).[4]

• Precipitation of Fluoride:

  • Once the solution is neutralized, add a slurry of calcium hydroxide while stirring. This will precipitate the fluoride ions as insoluble calcium fluoride (CaF₂).[5]

  • Allow the mixture to stir for at least one hour to ensure the precipitation reaction is complete.

• Separation and Disposal:

  • Turn off the stirrer and allow the calcium fluoride precipitate to settle.

  • Solid Waste: Carefully separate the solid precipitate from the liquid supernatant via decantation or filtration. Collect the calcium fluoride precipitate in a designated, clearly labeled hazardous waste container for solid chemical waste.[5]

  • Liquid Waste (Supernatant): Check the pH of the supernatant liquid again and adjust to neutral if necessary.[5] In accordance with local regulations, this liquid may be suitable for drain disposal with copious amounts of water, provided it meets the criteria set by your local wastewater authority.[5] Always consult your institution's environmental health and safety (EHS) office before disposing of any liquid waste down the drain.

Spill Cleanup Protocol

For small, contained spills within a chemical fume hood:

• Evacuate and Secure: Alert personnel in the immediate area and ensure the fume hood sash is lowered.

• Wear PPE: Do not attempt cleanup without the appropriate protective equipment.

• Neutralize and Absorb: Cover the spill with an excess of sodium bicarbonate powder or another inert absorbent material.[5]

• Form a Slurry: Carefully and slowly add a saturated sodium bicarbonate solution to the absorbed spill.[5]

• Precipitate Fluoride: Add calcium hydroxide to the slurry to precipitate the fluorides.[5]

• Collect Waste: Carefully scoop the resulting mixture into a designated hazardous waste container.[5]

• Decontaminate: Wipe the spill area with a cloth dampened with sodium bicarbonate solution, followed by water. Place all contaminated materials into the hazardous waste container.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of fluorophosphoric acid waste.

Caption: Disposal workflow for fluorophosphoric acid.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Fluorophosphoric acid - Wikipedia [en.wikipedia.org]
• 3. uab.edu [uab.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Fluorophosphoric acid | H2PO3F | CID 24267 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Guide to Personal Protective Equipment for Fluorophosphoric Acid

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety protocols and personal protective equipment (PPE) guidelines for handling fluorophosphoric acid. Adherence to these procedures is mandatory to ensure the safety of all researchers, scientists, and drug development professionals in the laboratory. Fluorophosphoric acid is a corrosive and toxic substance that can cause severe skin burns, eye damage, and respiratory tract irritation.[1][2] Inhalation, ingestion, or skin contact may lead to severe injury or even death, with the potential for delayed symptoms.[1][2]

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards of fluorophosphoric acid. The following table summarizes the required PPE, drawing on safety data sheet recommendations and best practices for handling highly corrosive acids.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A full-face shield is also required.[3]	Protects against splashes and vapors, preventing severe eye damage.[2][3][4]
Hand Protection	Butyl rubber or neoprene gloves are recommended for handling highly corrosive acids.[5][6][7] Always inspect gloves for any signs of degradation or puncture before use.[3] Consider double gloving for added protection.	Provides a chemical-resistant barrier to prevent skin contact, which can cause severe burns.[2][4]
Skin and Body Protection	A chemical-resistant apron or a full-body suit made of materials like Tychem® is necessary.[8][9] Wear fire/flame resistant and impervious clothing.[3] Closed-toe shoes are mandatory.[9]	Minimizes the risk of accidental skin exposure and chemical burns.[10]
Respiratory Protection	Work must be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][5] If vapors or aerosols are generated, a full-face respirator with a multi-gas/vapor cartridge (e.g., for acids) or a self-contained breathing apparatus (SCBA) should be used.[3][8]	Prevents inhalation of toxic and corrosive vapors that can cause severe respiratory damage.[1][2][4]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

• Ensure the work area is clean and uncluttered.

• Verify that the chemical fume hood is functioning correctly.

• Confirm that an emergency eyewash station and safety shower are readily accessible and unobstructed.[9]

• Assemble all necessary equipment and reagents before handling the acid.

• Put on all required personal protective equipment as detailed in the table above.

2. Handling:

• Conduct all work with fluorophosphoric acid inside a certified chemical fume hood.[9]

• Dispense the acid carefully, avoiding splashes and the generation of aerosols.[4]

• Keep the container tightly closed when not in use.[4]

• Do not eat, drink, or smoke in the handling area.[4][5]

3. Post-Handling:

• Wash hands and forearms thoroughly with soap and water after handling, even if gloves were worn.[3][6]

• Decontaminate the work area and any equipment used.

• Remove PPE carefully to avoid contaminating yourself.

Emergency and Spill Protocol

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15-20 minutes while removing contaminated clothing.[1][4][10] Seek immediate medical attention.[4] For hydrofluoric acid burns, a 2.5% calcium gluconate gel is often applied after initial flushing; this may be a consideration for fluorophosphoric acid exposure as well, but medical guidance is paramount.[5]

• Eye Contact: Immediately flush eyes with a gentle, continuous stream of water for at least 15 minutes, holding the eyelids open.[3][9] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention from an ophthalmologist.[4]

• Inhalation: Move the affected person to fresh air immediately.[3][4] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[4] Seek immediate medical attention.[3][4]

• Ingestion: Do NOT induce vomiting.[3][6] Rinse the mouth with water.[3] If the person is conscious, have them drink one or two glasses of water.[4] Seek immediate medical attention.[3][4]

Spill Response:

• Small Spills: For very small spills, cautiously neutralize with a suitable absorbent material like soda ash or a spill control pad specifically designed for acids.[9]

• Large Spills: Evacuate the area immediately and alert others. Do not attempt to clean up a large spill without proper training and equipment. Contact your institution's Environmental Health and Safety (EHS) department. Prevent the spill from entering drains.[3][4]

Disposal Plan

• Waste Collection: All waste contaminated with fluorophosphoric acid must be considered hazardous waste.[11]

• Collect waste in a designated, properly labeled, and chemically resistant container (e.g., polyethylene).[9][11] Do not use glass containers as it can be etched by fluoride-containing acids.[9]

• Disposal Procedure: Do not attempt to neutralize the bulk acid waste.[12] All hazardous waste must be disposed of through your institution's EHS program or a licensed chemical waste disposal company.[4][11][13] Follow all local, state, and federal regulations for hazardous waste disposal.[14]

Safety Workflow Diagram

Caption: Workflow for safe handling and emergency response for Fluorophosphoric Acid.

References

• 1. uline.com [uline.com]
• 2. img.uline.com [img.uline.com]
• 3. cleanroomworld.com [cleanroomworld.com]
• 4. Chemical Resistant Gloves for Sale: Buy Online Today | Autumn Supply [autumnsupply.com]
• 5. safetyvestsandmore.com [safetyvestsandmore.com]
• 6. solusgrp.com [solusgrp.com]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. lakeland.com [lakeland.com]
• 9. uline.ca [uline.ca]
• 10. seton.com [seton.com]
• 11. uline.com [uline.com]
• 12. ehs.yale.edu [ehs.yale.edu]
• 13. research.usu.edu [research.usu.edu]
• 14. calpaclab.com [calpaclab.com]